Amg 333

Core Science & Biosynthesis

AMG 333: A Selective TRPM8 Antagonist - A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel, a key sensor for cold temperatures and a potential therapeutic target for migraine and other pain conditions. Developed by Amgen, AMG 333 progressed to Phase I clinical trials before its discontinuation due to adverse effects. This technical guide provides a comprehensive overview of the available preclinical and clinical data on AMG 333, including its mechanism of action, pharmacokinetics, pharmacodynamics, and the experimental protocols used in its evaluation. All quantitative data is presented in structured tables for clarity, and key pathways and workflows are visualized using diagrams.

Introduction

The Transient Receptor Potential Melastatin 8 (TRPM8) channel is a non-selective cation channel primarily expressed in a subset of sensory neurons. It is activated by cold temperatures (in the range of 8-28°C) and cooling compounds such as menthol (B31143) and icilin (B1674354). Its role in cold sensation and its expression in trigeminal ganglia neurons implicated in migraine pathophysiology made it an attractive target for analgesic drug development.[1][2] AMG 333 emerged from a high-throughput screening campaign and subsequent lead optimization effort to identify a potent, selective, and orally bioavailable TRPM8 antagonist for the treatment of migraine.[3]

Mechanism of Action

AMG 333 acts as a direct antagonist of the TRPM8 ion channel. By binding to the channel, it prevents the influx of cations (primarily Ca2+ and Na+) that is normally induced by cold stimuli or chemical agonists. This blockade of TRPM8 activity in sensory neurons is hypothesized to reduce the signaling of cold and pain information to the central nervous system.

Mechanism of TRPM8 antagonism by AMG 333.

Preclinical Data

In Vitro Pharmacology

AMG 333 is a highly potent antagonist of the human TRPM8 channel.

Parameter	Species	Value	Reference
IC50	Human	13 nM	[3]

In Vivo Pharmacology

AMG 333 demonstrated dose-dependent efficacy in rat models of TRPM8 activation.

Model	Species	Endpoint	ED50	Reference
Icilin-Induced Wet-Dog Shakes	Rat	Inhibition of shaking behavior	1.14 mg/kg (p.o.)	[3]
Cold Pressor Test	Rat	Inhibition of blood pressure increase	1.10 mg/kg (p.o.)	[3]

Preclinical Pharmacokinetics

Detailed pharmacokinetic parameters for AMG 333 in preclinical species are not publicly available. The compound was described as "orally bioavailable".[3]

Clinical Data

AMG 333 was evaluated in two Phase I clinical trials. However, both studies were discontinued (B1498344), and detailed quantitative results have not been publicly released.

Clinical Trials Overview

ClinicalTrials.gov ID	Phase	Status	Study Design	Population	Primary Objectives
NCT01953341	I	Completed	Single Ascending Dose (SAD), Randomized, Double-Blind, Placebo-Controlled	Healthy Volunteers and Migraine Patients	Safety and Tolerability
NCT02132429	I	Terminated	Multiple Ascending Dose (MAD), Randomized, Double-Blind, Placebo-Controlled	Healthy Volunteers and Migraine Patients	Safety and Tolerability

Pharmacokinetics

Specific pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life) from the Phase I studies have not been published.

Pharmacodynamics

One of the secondary objectives of the clinical trials was to characterize the effect of AMG 333 on the cold pressor test (CPT)-induced increase in blood pressure in humans. Quantitative data from these assessments are not available.

Safety and Tolerability

The development of AMG 333 was halted due to adverse events observed in the Phase I trials. These included:

• A sensation of feeling hot

• Paresthesia (tingling or numbness)

• Dysesthesia (abnormal sensation)

• Dysgeusia (distortion of the sense of taste)

The frequency and severity of these adverse events across the different dose cohorts have not been publicly detailed.

Experimental Protocols

Detailed internal protocols used by Amgen for the specific evaluation of AMG 333 are not publicly available. The following sections describe generalized methodologies for the key experiments cited.

In Vitro TRPM8 Functional Assay (Calcium Influx)

This assay measures the ability of a compound to inhibit TRPM8 channel activation by monitoring changes in intracellular calcium concentration.

Workflow for in vitro TRPM8 functional assay.

Methodology:

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human TRPM8 channel are cultured in appropriate media.

• Cell Plating: Cells are seeded into 96- or 384-well microplates and allowed to adhere overnight.

• Dye Loading: The cell culture medium is replaced with a solution containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) and incubated to allow the dye to enter the cells.

• Compound Incubation: The dye solution is removed, and cells are incubated with varying concentrations of AMG 333 or vehicle control.

• Agonist Stimulation: A TRPM8 agonist (e.g., icilin or menthol) is added to the wells to activate the channel.

• Signal Detection: Changes in intracellular calcium are measured as changes in fluorescence intensity using a fluorometric imaging plate reader (FLIPR) or a similar instrument.

• Data Analysis: The inhibition of the agonist-induced calcium influx by AMG 333 is calculated, and the IC50 value is determined from the concentration-response curve.

In Vivo Icilin-Induced Wet-Dog Shake Model

This model assesses the in vivo target engagement of TRPM8 antagonists. Systemic administration of the TRPM8 agonist icilin induces a characteristic "wet-dog shake" behavior in rats.

Methodology:

• Acclimation: Sprague-Dawley rats are acclimated to the testing environment.

• Dosing: Animals are orally administered with either vehicle or varying doses of AMG 333.

• Icilin Challenge: After a predetermined pretreatment time, rats are administered a standardized dose of icilin (intraperitoneally or subcutaneously).

• Observation: The number of wet-dog shakes is counted for a defined period following the icilin injection.

• Data Analysis: The dose-dependent inhibition of wet-dog shakes by AMG 333 is determined, and the ED50 is calculated.

In Vivo Cold Pressor Test

This test evaluates the effect of a compound on the physiological response to a cold stimulus. In rats, immersion of a paw in cold water typically leads to an increase in blood pressure.

Workflow for the in vivo cold pressor test in rats.

Methodology:

• Animal Preparation: Rats are anesthetized, and a catheter is implanted in an artery (e.g., femoral or carotid artery) for direct blood pressure monitoring.

• Baseline Measurement: Baseline blood pressure and heart rate are recorded.

• Dosing: Animals are administered either vehicle or varying doses of AMG 333.

• Cold Challenge: After a specified time, a paw is immersed in cold water for a defined duration.

• Blood Pressure Monitoring: Blood pressure is continuously monitored before, during, and after the cold stimulus.

• Data Analysis: The increase in blood pressure induced by the cold stimulus is quantified, and the inhibitory effect of AMG 333 is used to calculate the ED50.

Conclusion

AMG 333 is a well-characterized, potent, and selective TRPM8 antagonist that demonstrated efficacy in preclinical models of TRPM8 activation. Its development, however, was halted in early clinical trials due to a challenging safety and tolerability profile, primarily characterized by sensations of heat and other sensory disturbances. These findings highlight a potential on-target effect of systemic TRPM8 antagonism that may pose a significant hurdle for the development of drugs in this class for non-localized pain conditions. The data on AMG 333, though from a discontinued program, provides valuable insights for researchers in the field of TRP channel modulation and pain therapeutics. The lack of detailed published clinical data underscores the challenges in accessing comprehensive information from early-stage drug development programs that do not proceed.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. | BioWorld [bioworld.com]

The Discovery and Development of AMG 333: A TRPM8 Antagonist for Migraine Research

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel, which was investigated by Amgen as a potential therapeutic for migraine.[1][2] The rationale for its development was based on genetic evidence linking the TRPM8 channel to migraine and its role as a cold sensor in the trigeminal nervous system, which is implicated in migraine pathophysiology.[3] AMG 333 demonstrated high in vitro potency and in vivo efficacy in preclinical models. However, its clinical development was halted in Phase 1 due to adverse effects, including sensations of heat and altered taste perception. This whitepaper provides a comprehensive technical overview of the discovery, preclinical development, and clinical evaluation of AMG 333, including detailed experimental methodologies and a summary of key data.

Introduction

Migraine is a debilitating neurological disorder characterized by severe headaches, often accompanied by nausea, vomiting, and sensitivity to light and sound. The Transient Receptor Potential Melastatin 8 (TRPM8) channel, a non-selective cation channel activated by cold temperatures and cooling agents like menthol (B31143), has emerged as a novel target for migraine therapy.[3][4] Genome-wide association studies have identified a link between TRPM8 and a reduced risk of migraine.[3] The TRPM8 channel is expressed in a subset of sensory neurons within the trigeminal ganglia, which are critically involved in the pathogenesis of migraine.[3]

AMG 333 was developed as a potent, selective, and orally bioavailable antagonist of the TRPM8 channel.[5][6] The development program aimed to test the hypothesis that inhibiting TRPM8 could be a viable therapeutic strategy for migraine.

Discovery and Preclinical Development

The discovery of AMG 333 began with a high-throughput screening effort to identify inhibitors of the TRPM8 channel.[5][6] This led to the identification of a series of biarylmethanamine-based compounds.[5] Subsequent medicinal chemistry efforts focused on optimizing the drug-like properties of these initial leads, with a particular emphasis on enhancing potency, improving pharmacokinetic profiles, and reducing the potential for drug-drug interactions, specifically by removing CYP3A4 induction liability.[3][5] These efforts culminated in the identification of AMG 333 as a clinical candidate.[1][3]

In Vitro Pharmacology

AMG 333 demonstrated potent and selective antagonism of the TRPM8 channel in vitro.

Data Presentation: In Vitro Activity of AMG 333

Parameter	Species	Value
IC50	Human TRPM8	13 nM
IC50	Rat TRPM8	20 nM
Selectivity	TRPV1, TRPV3, TRPV4, TRPA1	>20 µM

Experimental Protocols: In Vitro Assays

TRPM8 Inhibition Assay (Calcium Flux):

• Cell Line: Human embryonic kidney (HEK293) cells stably expressing either human or rat TRPM8.

• Methodology: Cells were plated in 96-well plates. The intracellular calcium concentration was monitored using a fluorescent calcium indicator dye (e.g., Fluo-4 AM).

• Procedure:

  • Cells were incubated with varying concentrations of AMG 333 or vehicle control.

  • The TRPM8 channel was activated using a known agonist, such as menthol or icilin (B1674354).

  • The resulting change in fluorescence, indicative of calcium influx, was measured using a fluorometric imaging plate reader.

  • IC50 values were calculated by fitting the concentration-response data to a four-parameter logistic equation.

Selectivity Assays:

• Similar calcium flux assays were performed using HEK293 cell lines stably expressing other TRP channels (TRPV1, TRPV3, TRPV4, and TRPA1) to determine the selectivity of AMG 333. The compound was tested at concentrations up to 20 µM.

In Vivo Pharmacology

AMG 333 demonstrated target engagement and efficacy in two rat models.

Data Presentation: In Vivo Preclinical Efficacy of AMG 333

Model	Species	Endpoint	ED50
Icilin-Induced Wet-Dog Shakes	Sprague-Dawley Rat	Inhibition of wet-dog shakes	1.14 mg/kg (p.o.)
Cold Pressor Test	Sprague-Dawley Rat	Inhibition of cold-induced blood pressure increase	1.10 mg/kg (p.o.)

Experimental Protocols: In Vivo Models

Icilin-Induced Wet-Dog Shake (WDS) Model:

• Animal Model: Male Sprague-Dawley rats.

• Rationale: Icilin is a potent TRPM8 agonist that induces a characteristic "wet-dog shake" behavior in rodents, which is a reliable measure of in vivo TRPM8 activation.

• Procedure:

  • Rats were orally administered AMG 333 or vehicle at various doses (e.g., 0.6, 1, 3 mg/kg).[7]

  • After a predetermined pretreatment time, icilin was administered to induce the WDS behavior.

  • The number of wet-dog shakes was observed and counted for a specific period.

  • The dose-dependent inhibition of WDS was used to calculate the ED50 value.[7]

Cold Pressor Test (CPT) Model:

• Animal Model: Male Sprague-Dawley rats.[7]

• Rationale: Activation of TRPM8 by cold stimuli can lead to an increase in blood pressure. This model assesses the ability of a TRPM8 antagonist to block this physiological response.

• Procedure:

  • Rats were instrumented for blood pressure monitoring.

  • AMG 333 or vehicle was administered orally at various doses (e.g., 1, 3 mg/kg).[7]

  • A cold stimulus was applied (e.g., immersion of a limb in cold water).

  • The change in blood pressure was recorded.

  • The dose-dependent inhibition of the cold-induced pressor response was used to determine the ED50.[7]

Clinical Development

AMG 333 advanced into Phase 1 clinical trials to evaluate its safety, tolerability, pharmacokinetics, and pharmacodynamics in healthy volunteers and individuals with migraine.

Clinical Trials

Two Phase 1 studies were initiated for AMG 333:

• NCT01953341: A single-ascending dose study in healthy subjects and subjects with migraines. This study was completed.[8]

• NCT02132429: A multiple-ascending dose study in healthy subjects and migraine subjects. This study was terminated.[8]

Clinical Outcomes and Discontinuation

The clinical development of AMG 333 was discontinued (B1498344) due to the emergence of dose-limiting adverse effects. These included:

• Paresthesia (an abnormal sensation, typically tingling or pricking)

• Dysesthesia (an unpleasant, abnormal sense of touch)

• Dysgeusia (a distortion of the sense of taste)

• An intolerable feeling of being hot

These adverse events were considered mechanism-related, resulting from the systemic blockade of the TRPM8 channel, which plays a crucial role in thermosensation.

Mechanism of Action and Signaling Pathway

Conclusion

The development of AMG 333 represents a well-defined, target-based approach to drug discovery for migraine. The program successfully identified a potent and selective TRPM8 antagonist with in vivo activity. However, the on-target adverse effects observed in early clinical trials highlight the challenges of modulating the TRPM8 channel for therapeutic benefit. The role of TRPM8 in human thermosensation appears to be a significant hurdle for the systemic administration of its antagonists. Despite the discontinuation of AMG 333, the program has provided valuable insights into the biology of TRPM8 and its potential role in migraine. Future research in this area may focus on developing peripherally restricted TRPM8 antagonists or exploring alternative strategies to modulate this pathway for pain relief.

References

• 1. Negative Modulation of TRPM8 Channel Function by Protein Kinase C in Trigeminal Cold Thermoreceptor Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Item - Histochemical characterization of TRPM8+ neurons in the trigeminal ganglion. - Public Library of Science - Figshare [plos.figshare.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibition of TRPM8 channels reduces pain in the cold pressor test in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Cold pressor test in the rat: medullary and spinal pathways and neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Functional interactions between transient receptor potential M8 and transient receptor potential V1 in the trigeminal system: Relevance to migraine pathophysiology - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: AMG 333, a TRPM8 Antagonist for Migraine Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel, which has been investigated as a potential therapeutic agent for the treatment of migraine. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and pharmacological profile of AMG 333. Detailed methodologies for key preclinical and clinical evaluations are presented, along with a summary of its mechanism of action and the underlying signaling pathways.

Chemical Structure and Physicochemical Properties

AMG 333, with the IUPAC name (S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic acid, is a biarylmethanamide derivative.[1] Its development stemmed from high-throughput screening and subsequent optimization of a series of TRPM8 inhibitors to enhance potency and drug-like properties.[2]

Table 1: Chemical and Physical Properties of AMG 333

Property	Value	Reference(s)
IUPAC Name	(S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic acid	[1]
Molecular Formula	C₂₀H₁₂F₅N₃O₄	[1]
Molecular Weight	453.32 g/mol	[1]
SMILES	C1=CC(=C(N=C1)--INVALID-LINK--NC(=O)C3=NC=C(C=C3)C(=O)O)F	[1]
CAS Number	1416799-28-4	[1]
ChEMBL ID	CHEMBL4241349	[1]

Mechanism of Action and Signaling Pathway

AMG 333 functions as a potent and selective antagonist of the TRPM8 channel, the primary sensor for cold temperatures in the peripheral nervous system.[2] TRPM8 is a non-selective cation channel expressed in a subpopulation of sensory neurons, including those in the trigeminal ganglia, which are implicated in the pathogenesis of migraine.[3]

Genome-wide association studies have linked genetic variations in the TRPM8 gene to a reduced risk of migraine.[3] The proposed mechanism for migraine involves the sensitization of the trigeminovascular system. By blocking the TRPM8 channel, AMG 333 is thought to modulate the activity of these sensory neurons and interfere with the signaling pathways that lead to migraine pain.

Figure 1: Proposed signaling pathway of AMG 333 in migraine. (Max Width: 760px)

Preclinical Pharmacology

The in vivo efficacy of AMG 333 was evaluated in two TRPM8-specific pharmacodynamic models in rats: the icilin-induced "wet-dog shake" model and the cold pressor test.[2]

Table 2: Preclinical Efficacy of AMG 333 in Rat Models

Model	Endpoint	AMG 333 ED₅₀ (mg/kg, p.o.)	Reference(s)
Icilin-Induced Wet-Dog Shakes	Reduction in the number of shakes	1.14	[2]
Cold Pressor Test	Inhibition of cold-induced blood pressure increase	1.10	[2]

Experimental Protocols

This model assesses the ability of a compound to block the effects of the TRPM8 agonist, icilin (B1674354).

• Animals: Male Sprague-Dawley rats.

• Procedure:

  • Animals are acclimated to the testing environment.

  • AMG 333 or vehicle is administered orally (p.o.) at various doses.

  • After a predetermined pretreatment time, icilin (a TRPM8 agonist) is administered via intraperitoneal (i.p.) injection to induce the characteristic "wet-dog shake" behavior.

  • The number of wet-dog shakes is observed and counted for a defined period following icilin injection.

• Endpoint: A dose-dependent reduction in the number of wet-dog shakes compared to the vehicle-treated group indicates TRPM8 antagonist activity.

This test evaluates the role of TRPM8 in the physiological response to a cold stimulus.

• Animals: Male Sprague-Dawley rats.

• Procedure:

  • Rats are anesthetized and instrumented for continuous blood pressure monitoring.

  • A baseline blood pressure reading is established.

  • AMG 333 or vehicle is administered.

  • A cold stimulus is applied (e.g., immersion of a paw in cold water).

  • The change in blood pressure from baseline is recorded.

• Endpoint: Inhibition of the cold-induced increase in blood pressure by AMG 333 demonstrates its antagonism of the TRPM8-mediated response to cold.

Figure 2: Experimental workflow for preclinical evaluation of AMG 333. (Max Width: 760px)

Clinical Development

AMG 333 progressed to Phase 1 clinical trials to evaluate its safety, tolerability, pharmacokinetics, and pharmacodynamics in healthy subjects and individuals with migraines.[2]

Table 3: AMG 333 Phase 1 Clinical Trials

ClinicalTrials.gov ID	Title	Status	Purpose	Reference(s)
NCT01953341	Single-Ascending Dose Study of AMG 333 in Healthy Subjects and Subjects With Migraines	Completed	To assess the safety, tolerability, and pharmacokinetics of single ascending doses of AMG 333.	[4]
NCT02132429	Phase I, Double-Blind, Placebo, MAD Study to Evaluate the Safety, Tolerability, PK, and PD of AMG 333 in Healthy Subjects and Migraine Subjects	Terminated	To evaluate the safety and tolerability of multiple ascending doses.	[5]

Experimental Protocol: Single-Ascending Dose (SAD) Study (NCT01953341)

This study followed a randomized, double-blind, placebo-controlled design.[4]

• Participants: Healthy adult volunteers and subjects with a history of migraine.

• Design:

  • Multiple cohorts of subjects were enrolled.

  • Within each cohort, subjects were randomly assigned to receive a single oral dose of either AMG 333 or a placebo.

  • The dose of AMG 333 was escalated in subsequent cohorts, pending safety and tolerability data from the previous cohort.

• Primary Endpoints:

  • Incidence of adverse events.

  • Clinically significant changes in vital signs, ECGs, and laboratory safety tests.

• Secondary Endpoints:

  • Pharmacokinetic parameters of AMG 333 (e.g., Cmax, Tmax, AUC).

  • Pharmacodynamic effects, including assessment of the cold pressor test to measure TRPM8 target engagement.[4]

Figure 3: Logical flow of a single-ascending dose clinical trial. (Max Width: 760px)

Synthesis

The synthesis of AMG 333 has been described in the scientific literature, originating from the optimization of a series of biarylmethanamine-based TRPM8 inhibitors. The process chemistry for the multi-kilogram synthesis of the active pharmaceutical ingredient has also been developed to support clinical trials.

A detailed, step-by-step synthesis protocol is beyond the scope of this guide but can be found in the supporting information of the primary publication by Horne et al. in the Journal of Medicinal Chemistry.

Conclusion

AMG 333 is a well-characterized, potent, and selective TRPM8 antagonist that has undergone preclinical and early clinical development for the treatment of migraine. Its mechanism of action, targeting a genetically validated target for migraine, provides a strong rationale for its therapeutic potential. The data summarized in this guide, along with the detailed experimental protocols, offer a comprehensive resource for researchers and drug development professionals interested in the pharmacology of TRPM8 antagonists and their application in pain and migraine.

References

• 1. Functional interactions between transient receptor potential M8 and transient receptor potential V1 in the trigeminal system: Relevance to migraine pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. quanticate.com [quanticate.com]
• 3. Healthy volunteers in first‐in‐human oncology drug development for small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jneurosci.org [jneurosci.org]
• 5. Variable Threshold of Trigeminal Cold-Thermosensitive Neurons Is Determined by a Balance between TRPM8 and Kv1 Potassium Channels - PMC [pmc.ncbi.nlm.nih.gov]

AMG 333: A Technical Guide on its Role as a Selective TRPM8 Antagonist in Sensory Neuron Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of AMG 333, a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel. TRPM8, a key thermosensor for cold, is predominantly expressed in a subpopulation of peripheral sensory neurons and is a significant target in the study of pain and migraine pathophysiology.[1][2] AMG 333 has been instrumental as a research tool to probe the function of TRPM8 in sensory nerve circuits, including the trigeminal and dorsal root ganglia.[1][3] This document details the mechanism of action, quantitative pharmacology, key experimental protocols, and the clinical development context of AMG 333.

Core Mechanism of Action

AMG 333 is a small molecule, orally active antagonist that selectively blocks the TRPM8 ion channel.[4][5] TRPM8 is a non-selective cation channel that is activated by cold temperatures (ranging from 8-25 °C) and cooling compounds such as menthol (B31143) and icilin.[1] Its activation in sensory neurons leads to cation influx, depolarization, and the generation of action potentials that signal the sensation of cold. By binding to and inhibiting the TRPM8 channel, AMG 333 prevents this activation, thereby blocking the downstream signaling cascade responsible for cold thermosensation.

Caption: Mechanism of Action of AMG 333 on the TRPM8 Signaling Pathway.

Quantitative Pharmacological Data

AMG 333 exhibits high potency for TRPM8 channels and significant selectivity over other related TRP channels. This selectivity is crucial for its utility as a specific pharmacological probe. The following tables summarize the key quantitative metrics for AMG 333.

Table 1: In Vitro Potency of AMG 333

Target	Species	IC₅₀ (nM)	Reference(s)
TRPM8	Human	13	[6][7][8][9][10]
TRPM8	Rat	20 - 30	[6][7][8]

IC₅₀ (Half-maximal inhibitory concentration) is the measure of the potency of a substance in inhibiting a specific biological or biochemical function.[11]

Table 2: In Vitro Selectivity Profile of AMG 333

Target Channel	IC₅₀ (µM)	Reference(s)
TRPV1	>20	[7][8]
TRPV3	>20	[7][8]
TRPV4	>20	[7][8]

| TRPA1 | >40 |[8] |

Caption: Selectivity Profile of AMG 333 for TRPM8 vs. Other TRP Channels.

Table 3: In Vivo Efficacy of AMG 333 in Rat Models

Model	Endpoint	ED₅₀ (mg/kg, p.o.)	Reference(s)
Icilin-induced Wet-Dog Shakes	Inhibition of WDS behavior	1.14	[9]
Cold Pressor Test	Inhibition of cold-induced blood pressure elevation	1.10	[9]

ED₅₀ (Half-maximal effective dose) is the dose of a drug that produces 50% of its maximum response or effect.

Key Experimental Protocols and Findings

The characterization of AMG 333 involved a series of in vitro and in vivo experiments to establish its potency, selectivity, and pharmacodynamic effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. AMG-333 - Wikipedia [en.wikipedia.org]
• 6. selleckchem.com [selleckchem.com]
• 7. rndsystems.com [rndsystems.com]
• 8. caymanchem.com [caymanchem.com]
• 9. | BioWorld [bioworld.com]
• 10. AMG 333 | TRP/TRPV Channel | TargetMol [targetmol.com]
• 11. How Do I Estimate the IC50 and EC50? - FAQ 2187 - GraphPad [graphpad.com]

An In-depth Technical Guide to the Pharmacodynamics of AMG 333

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[1][2][3] Developed by Amgen, it was investigated as a potential oral therapeutic for the treatment of migraine.[1][3] TRPM8, a non-selective cation channel, is recognized as the primary sensor for cold temperatures and is activated by cooling agents like menthol (B31143) and icilin (B1674354).[1] Its expression in sensory neurons of the trigeminal and pterygopalatine ganglia implicates it in the pathophysiology of migraine.[4] This technical guide provides a comprehensive overview of the pharmacodynamics of AMG 333, detailing its mechanism of action, target engagement, and effects on signaling pathways, supported by preclinical and clinical data.

Mechanism of Action

AMG 333 functions as a competitive antagonist at the TRPM8 receptor. By binding to the channel, it prevents the influx of cations, primarily Ca2+, that is normally induced by cold temperatures or chemical agonists.[1][2] This blockade of the TRPM8 channel inhibits the generation of an electrical signal in sensory neurons, thereby modulating the perception of cold and associated pain signaling pathways.[5]

Quantitative Pharmacodynamic Data

The pharmacodynamic properties of AMG 333 have been characterized through a series of in vitro and in vivo studies. The available quantitative data are summarized in the tables below.

Parameter	Species	Value	Assay	Reference(s)
IC₅₀	Human	13 nM	In vitro TRPM8 antagonism	[1][6]
IC₅₀	Rat	20 nM	In vitro TRPM8 antagonism	[2]
Selectivity	Human	>20 µM	In vitro antagonism (TRPV1, TRPV3, TRPV4)	[2]
Selectivity	Human	>40 µM	In vitro antagonism (TRPA1)	[2]

Table 1: In Vitro Potency and Selectivity of AMG 333

Parameter	Species	Value	Assay	Reference(s)
ED₅₀	Rat	1.14 mg/kg	Icilin-induced Wet-Dog Shake	[3][6]
ED₅₀	Rat	1.10 mg/kg	Cold Pressor Test	[3][6]

Table 2: In Vivo Efficacy of AMG 333

Experimental Protocols

In Vitro: Calcium Flux Assay for TRPM8 Antagonism

This assay is a fundamental method for quantifying the inhibitory activity of compounds like AMG 333 on TRPM8 channel activation.[7]

Objective: To determine the IC₅₀ value of a test compound by measuring its ability to inhibit agonist-induced calcium influx in cells expressing TRPM8.

Materials:

• HEK293 cells stably expressing human or rat TRPM8.

• Culture medium (e.g., DMEM with 10% FBS, antibiotics, and a selection agent like G418).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES).

• TRPM8 agonist (e.g., menthol or icilin).

• Test compound (AMG 333).

• Fluorescence microplate reader.

Procedure:

• Cell Culture: Culture HEK293-hTRPM8 cells in a 96-well plate until they form a confluent monolayer.

• Dye Loading:

  • Prepare a loading solution containing Fluo-4 AM in assay buffer.

  • Remove the culture medium and wash the cells with assay buffer.

  • Add the dye loading solution to each well and incubate in the dark at 37°C for 45-60 minutes.

• Compound Incubation:

  • Wash the cells to remove excess dye.

  • Add serial dilutions of the test compound (AMG 333) to the wells and incubate for a predetermined period (e.g., 10-20 minutes).

• Calcium Flux Measurement:

  • Establish a stable baseline fluorescence reading using the microplate reader.

  • Add a fixed concentration of the TRPM8 agonist to all wells to stimulate calcium influx.

  • Immediately begin recording fluorescence intensity over time to capture the peak response.

• Data Analysis:

  • Calculate the change in fluorescence for each well.

  • Plot the fluorescence response against the concentration of the test compound.

  • Fit the data to a dose-response curve to determine the IC₅₀ value.

In Vitro Calcium Flux Assay Workflow

In Vivo: Icilin-Induced Wet-Dog Shake (WDS) Model

This model is a specific pharmacodynamic assay to assess the in vivo target engagement of TRPM8 antagonists.[3][6]

Objective: To evaluate the ability of a test compound to inhibit the characteristic shaking behavior induced by the TRPM8 agonist icilin in rats.

Materials:

• Male Sprague-Dawley rats.

• Icilin solution for intraperitoneal (i.p.) injection.

• Test compound (AMG 333) for oral (p.o.) administration.

• Observation chambers.

Procedure:

• Acclimatization: Acclimate the rats to the testing environment.

• Compound Administration: Administer the test compound (AMG 333) or vehicle orally at various doses.

• Icilin Challenge: After a predetermined pretreatment time, administer a standardized dose of icilin (e.g., 0.5-5 mg/kg, i.p.) to induce wet-dog shakes.[8][9]

• Observation: Immediately place the animals in individual observation chambers and record the number of wet-dog shakes over a specified period (e.g., 30 minutes).

• Data Analysis: Compare the number of wet-dog shakes in the compound-treated groups to the vehicle-treated group to determine the dose-dependent inhibition. Calculate the ED₅₀ value.

Wet-Dog Shake (WDS) Model Workflow

In Vivo: Cold Pressor Test (CPT)

The cold pressor test in rodents is used to assess the physiological response to a cold stimulus, which is mediated in part by TRPM8.[3][6]

Objective: To determine the effect of a test compound on the cardiovascular response (e.g., increase in blood pressure) induced by cold.

Materials:

• Male Wistar rats, often barodenervated and anesthetized.[10]

• Ice-cold water (approximately 0.5°C).[10]

• Equipment for measuring blood pressure and heart rate.

• Test compound (AMG 333).

Procedure:

• Animal Preparation: Anesthetize and instrument the rats for cardiovascular monitoring. In some protocols, barodenervation is performed to isolate the direct effects of the cold stimulus.[10]

• Baseline Measurement: Record stable baseline measurements of blood pressure and heart rate.

• Compound Administration: Administer the test compound (AMG 333) or vehicle.

• Cold Challenge: After a suitable interval, immerse a limb or a portion of the body in ice-cold water for a defined period (e.g., 2 minutes).[10]

• Data Recording: Continuously record blood pressure and heart rate throughout the cold challenge and recovery period.

• Data Analysis: Quantify the change in blood pressure and heart rate from baseline in response to the cold stimulus. Compare the responses in the compound-treated groups to the vehicle group to determine the inhibitory effect and calculate the ED₅₀.

Cold Pressor Test (CPT) Workflow

TRPM8 Signaling Pathway and the Effect of AMG 333

Activation of the TRPM8 channel leads to an influx of cations, primarily Ca²⁺, which depolarizes the sensory neuron and can initiate an action potential.[7] This calcium influx also triggers downstream signaling cascades. One key regulatory mechanism involves Phospholipase C (PLC), which can be activated by the increased intracellular calcium. Activated PLC leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂), a membrane phospholipid that is essential for TRPM8 channel activity. The depletion of PIP₂ results in the desensitization of the TRPM8 channel, providing a negative feedback loop.[7]

AMG 333, as a TRPM8 antagonist, directly blocks the initial step of this pathway: the influx of cations through the channel. By preventing channel opening, AMG 333 inhibits the depolarization of the neuron and the subsequent rise in intracellular calcium, thereby blocking the transmission of cold-related signals and the activation of downstream signaling events.

TRPM8 Signaling Pathway and Site of AMG 333 Action

Clinical Development and Discontinuation

AMG 333 progressed to Phase I clinical trials to evaluate its safety, tolerability, pharmacokinetics, and pharmacodynamics in healthy volunteers and individuals with migraine. Two key studies were initiated: a single-ascending dose study (NCT01953341) and a multiple-ascending dose study (NCT02132429).[2][11]

The single-ascending dose study was completed, while the multiple-ascending dose study was terminated.[2][11] The development of AMG 333 was ultimately discontinued (B1498344) due to adverse effects reported in study participants, which included sensations of heat, paresthesia, dysesthesia, and dysgeusia.[12] These on-target side effects, related to the blockade of the body's primary cold sensor, have been a challenge for the clinical development of TRPM8 antagonists.[12][13] Detailed quantitative results from these clinical trials, including human pharmacokinetic data and the specific incidence of adverse events, have not been made publicly available.

Summary and Conclusion

AMG 333 is a potent and selective antagonist of the TRPM8 ion channel, demonstrating efficacy in preclinical models of TRPM8 activation. Its mechanism of action involves the direct blockade of the TRPM8 channel, preventing the influx of cations and subsequent neuronal signaling associated with cold sensation. While showing promise as a potential therapeutic for migraine, its clinical development was halted due to on-target adverse effects related to the disruption of normal thermosensation. This highlights a key challenge in the therapeutic targeting of the TRPM8 channel. The data and protocols presented in this guide provide a comprehensive overview of the preclinical pharmacodynamics of AMG 333 for researchers in the field of pain and sensory neuroscience.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. amgentrials.com [amgentrials.com]
• 3. | BioWorld [bioworld.com]
• 4. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What are TRPM8 antagonists and how do they work? [synapse.patsnap.com]
• 6. C-LTMRs evoke wet dog shakes via the spinoparabrachial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of TRPM8 channel activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Icilin-induced wet-dog shakes in rats are dependent on NMDA receptor activation and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cold pressor test in the rat: medullary and spinal pathways and neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. meddatax.com [meddatax.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

The Therapeutic Potential of TRPM8 Inhibition by AMG 333: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The transient receptor potential melastatin 8 (TRPM8) channel, a sensor for cold and menthol, has emerged as a promising therapeutic target for the treatment of migraine. This is supported by genetic association studies linking TRPM8 to a reduced risk of this debilitating neurological disorder. AMG 333, a potent and selective antagonist of the TRPM8 channel, was developed to investigate this therapeutic hypothesis. This technical guide provides an in-depth overview of the preclinical data, experimental methodologies, and the therapeutic potential of AMG 333. While showing promise in preclinical models, the clinical development of AMG 333 was halted in Phase I trials due to adverse effects, primarily an intolerable sensation of heat. This document will detail the scientific journey of AMG 333, offering valuable insights for future research and development in the field of TRPM8 antagonism.

Introduction

Migraine is a prevalent and disabling neurological condition characterized by severe headaches, often accompanied by nausea, photophobia, and phonophobia. Genome-wide association studies have identified a link between the TRPM8 gene and a decreased risk of migraine, suggesting that inhibition of the TRPM8 channel could be a viable therapeutic strategy.[1][2] The TRPM8 channel is a non-selective cation channel expressed in a subset of sensory neurons, including those in the trigeminal ganglia, which are implicated in the pathophysiology of migraine.[2][3]

AMG 333 was developed as a potent, orally bioavailable, and selective antagonist of the TRPM8 channel to explore this therapeutic potential.[1] It belongs to a series of biarylmethanamide-based TRPM8 inhibitors identified through high-throughput screening and optimized for drug-like properties.[1]

Mechanism of Action and Preclinical Pharmacology

AMG 333 functions as a highly selective antagonist of the TRPM8 channel.[2] Its inhibitory activity has been demonstrated in both in vitro and in vivo models.

In Vitro Potency

The potency of AMG 333 was determined using cell-based assays measuring the inhibition of TRPM8 channel activation.

Species	IC50 (nM)
Human TRPM8	13[1]
Rat TRPM8	20
Table 1: In Vitro Potency of AMG 333

In Vivo Efficacy

The in vivo efficacy of AMG 333 was evaluated in two distinct rat models that rely on TRPM8 activation.

Model	ED50 (mg/kg, oral)
Icilin-Induced Wet-Dog Shake	1.14[1]
Cold Pressor Test	1.10[1]
Table 2: In Vivo Efficacy of AMG 333 in Rat Models

Experimental Protocols

In Vitro IC50 Determination: Calcium Flux Assay

A standard method for determining the potency of a TRPM8 antagonist like AMG 333 involves a cell-based calcium flux assay.

Objective: To quantify the inhibitory concentration (IC50) of AMG 333 against the TRPM8 channel.

Materials:

• HEK293 cells stably expressing human or rat TRPM8.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• TRPM8 agonist (e.g., Icilin (B1674354) or Menthol).

• AMG 333 in a suitable solvent (e.g., DMSO).

• Assay buffer (e.g., HBSS).

• Fluorescence plate reader.

Protocol:

• Cell Culture: Culture HEK293 cells expressing the target TRPM8 channel in appropriate flasks until they reach a suitable confluency.

• Plating: Seed the cells into 96-well or 384-well black-walled, clear-bottom plates and allow them to adhere overnight.

• Dye Loading: Wash the cells with assay buffer and then incubate them with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the dark at 37°C for approximately one hour.

• Compound Addition: After washing to remove excess dye, add varying concentrations of AMG 333 to the wells and incubate for a predetermined period.

• Agonist Stimulation: Add a fixed concentration of a TRPM8 agonist (e.g., icilin) to all wells to stimulate the TRPM8 channels.

• Fluorescence Reading: Immediately measure the change in fluorescence intensity using a fluorescence plate reader. The increase in intracellular calcium upon channel activation leads to a change in the dye's fluorescence.

• Data Analysis: Plot the fluorescence response against the concentration of AMG 333 to generate a dose-response curve and calculate the IC50 value.

Calcium Flux Assay Workflow

In Vivo Efficacy Models in Rats

This model is a standard behavioral assay to assess the in vivo activity of TRPM8 modulators.

Objective: To evaluate the ability of AMG 333 to inhibit TRPM8-mediated behaviors.

Animals: Male Sprague-Dawley rats.

Materials:

• AMG 333 formulated for oral administration. The specific vehicle used in the original studies is not publicly detailed, but a common oral gavage vehicle is a suspension in 0.5% methylcellulose (B11928114) or a solution in a mixture like DMSO, PEG300, and Tween-80.

• Icilin solution for intraperitoneal (i.p.) injection.

• Observation chambers.

Protocol:

• Acclimation: Acclimate the rats to the testing environment.

• AMG 333 Administration: Administer AMG 333 orally (p.o.) via gavage at various doses (e.g., 0.6, 1, 3 mg/kg).[4]

• Pre-treatment Time: Allow for a pre-treatment period for the compound to be absorbed (typically 30-60 minutes).

• Icilin Challenge: Inject the rats with a dose of icilin known to induce a robust wet-dog shake response.

• Observation: Immediately place the rats in individual observation chambers and count the number of wet-dog shakes over a specified period (e.g., 30 minutes).

• Data Analysis: Compare the number of wet-dog shakes in the AMG 333-treated groups to a vehicle-treated control group to determine the dose-dependent inhibition.

Wet-Dog Shake Model Workflow

The cold pressor test is used to assess cardiovascular responses to a cold stimulus, which are partially mediated by TRPM8.

Objective: To determine if AMG 333 can block the physiological response to a cold challenge.

Animals: Male Sprague-Dawley rats.

Materials:

• AMG 333 for oral administration.

• Ice-water bath.

• Blood pressure monitoring equipment (e.g., tail-cuff plethysmography).

Protocol:

• Acclimation and Baseline: Acclimate the rats to the restraint and blood pressure measurement procedure. Record baseline blood pressure and heart rate.

• AMG 333 Administration: Administer AMG 333 orally at various doses (e.g., 1, 3 mg/kg).[4]

• Pre-treatment Time: Allow for a pre-treatment period.

• Cold Challenge: Immerse the rat's tail or paw into an ice-water bath for a defined period (e.g., 1-2 minutes).

• Measurement: Continuously or intermittently measure blood pressure and heart rate during and after the cold stimulus.

• Data Analysis: Compare the change in blood pressure and heart rate in the AMG 333-treated groups to the vehicle-treated control group.

Cold Pressor Test Workflow

TRPM8 Signaling in Migraine Pathophysiology

The precise role of TRPM8 in migraine is still under investigation, but it is thought to involve the modulation of nociceptive signaling within the trigeminal nervous system. TRPM8 is expressed on a subset of trigeminal ganglion neurons that innervate the meninges, the membranes surrounding the brain that are implicated in migraine pain.

Activation of TRPM8 by cold or chemical agonists leads to an influx of cations, primarily Ca2+ and Na+, which depolarizes the neuron and can trigger the firing of action potentials. In the context of migraine, the inhibition of TRPM8 by an antagonist like AMG 333 is hypothesized to reduce the excitability of these sensory neurons, thereby dampening the transmission of pain signals.

Interestingly, there is evidence of functional interactions between TRPM8 and another TRP channel, TRPV1, which is activated by heat and is also implicated in pain. Some studies suggest that TRPM8 activation can inhibit TRPV1 activity, adding another layer of complexity to the role of TRPM8 in pain modulation.

Hypothesized TRPM8 Signaling Pathway in Migraine

Clinical Development and Discontinuation

AMG 333 progressed to Phase I clinical trials to evaluate its safety, tolerability, pharmacokinetics, and pharmacodynamics in healthy volunteers and individuals with a history of migraine (NCT01953341, NCT02132429).[1] However, the development of AMG 333 was terminated. Reports from these trials indicated that subjects experienced adverse effects, most notably an intolerable sensation of heat, as well as paresthesia and dysesthesia.[5] These on-target side effects are a recognized challenge in the development of systemic TRPM8 antagonists, as the channel plays a role in normal temperature sensation throughout the body.

Conclusion and Future Directions

AMG 333 served as a valuable tool to probe the therapeutic potential of TRPM8 inhibition for migraine. The preclinical data demonstrated its potency and efficacy in relevant animal models. However, the adverse effects observed in early clinical trials highlight the significant challenge of systemically targeting a channel involved in fundamental sensory processes.

Future research in this area may focus on:

• Developing peripherally restricted TRPM8 antagonists: Limiting the distribution of the drug to the peripheral nervous system could potentially mitigate the central side effects of altered temperature sensation.

• Targeting specific TRPM8 splice variants or subpopulations of TRPM8-expressing neurons: A more nuanced approach to targeting might allow for the separation of analgesic effects from thermoregulatory side effects.

• Investigating alternative dosing strategies or formulations: Topical or localized delivery of TRPM8 antagonists could be explored for migraine treatment.

The story of AMG 333 underscores the complexities of translating a promising preclinical concept into a viable therapeutic. The insights gained from its development will undoubtedly inform and guide the next generation of research into TRPM8-targeted therapies for migraine and other pain conditions.

References

• 1. | BioWorld [bioworld.com]
• 2. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. amgentrials.com [amgentrials.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

AMG 333 and its Effects on Cold Sensation Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel, a key mediator of cold sensation. Developed by Amgen for the potential treatment of migraine, AMG 333 demonstrated efficacy in preclinical models by blocking TRPM8 activation and downstream signaling. However, its clinical development was terminated during Phase I trials due to adverse effects, primarily the induction of a sensation of heat. This technical guide provides an in-depth overview of AMG 333, including its mechanism of action, preclinical and clinical data, and detailed experimental methodologies. The document aims to serve as a comprehensive resource for researchers in the fields of sensory biology, pain, and pharmacology.

Introduction

The sensation of cold is a critical physiological process for maintaining homeostasis and avoiding tissue damage from extreme temperatures. The molecular basis of cold sensation is primarily mediated by the TRPM8 ion channel, a non-selective cation channel expressed in a subset of sensory neurons. TRPM8 is activated by cool temperatures (typically below 28°C) and cooling agents such as menthol (B31143) and icilin. Its role in various pathological conditions, including migraine and neuropathic pain, has made it an attractive target for therapeutic intervention.

AMG 333 was developed as a potent, orally bioavailable, and selective antagonist of TRPM8.[1] Preclinical studies demonstrated its ability to block cold-induced responses, suggesting its potential as a novel analgesic for conditions characterized by cold allodynia or where TRPM8 activation is implicated in the pathophysiology, such as migraine.[2] This guide will detail the scientific data and experimental protocols related to the investigation of AMG 333 and its effects on cold sensation pathways.

Mechanism of Action: Targeting the TRPM8 Pathway

AMG 333 exerts its pharmacological effects by directly blocking the TRPM8 ion channel, thereby inhibiting the influx of cations (primarily Na+ and Ca2+) that occurs upon channel activation by cold stimuli or chemical agonists. This action prevents the depolarization of sensory neurons and the subsequent propagation of action potentials to the central nervous system, which would otherwise be interpreted as a cold sensation.

The TRPM8 Signaling Cascade in Cold Sensation

The activation of TRPM8 by cold temperatures is a complex process involving conformational changes in the channel protein. This leads to the opening of the ion pore and an influx of cations, resulting in membrane depolarization. The key steps in the TRPM8 signaling pathway are as follows:

• Stimulus: Exposure to cold temperatures or application of a TRPM8 agonist (e.g., menthol).

• Channel Gating: The stimulus induces a conformational change in the TRPM8 channel, leading to its opening.

• Cation Influx: Na+ and Ca2+ ions flow into the neuron, causing depolarization.

• Action Potential Generation: If the depolarization reaches the threshold, an action potential is generated.

• Signal Propagation: The action potential travels along the sensory nerve fiber to the spinal cord and then to the brain.

• Perception: The brain interprets the signal as a sensation of cold.

The activity of TRPM8 is also modulated by intracellular signaling molecules, including phosphatidylinositol 4,5-bisphosphate (PIP2), which is required for channel function. The influx of Ca2+ can also lead to the activation of Phospholipase C (PLC), which hydrolyzes PIP2, providing a negative feedback mechanism to desensitize the channel.

Inhibition by AMG 333

AMG 333 acts as a competitive antagonist at the TRPM8 channel. It binds to the channel protein and prevents the conformational changes necessary for its opening in response to cold or chemical agonists. This blockade of ion influx effectively silences the cold-sensing neurons, thereby inhibiting the perception of cold.

Caption: Simplified signaling pathway of TRPM8 activation by cold and its inhibition by AMG 333.

Preclinical Development and Efficacy

The preclinical development of AMG 333 involved a series of in vitro and in vivo studies to characterize its potency, selectivity, and efficacy.

In Vitro Potency and Selectivity

AMG 333 was identified as a potent antagonist of human TRPM8 with a half-maximal inhibitory concentration (IC50) in the nanomolar range.

Parameter	Value	Assay
Human TRPM8 IC50	13 nM[2]	Not specified

Selectivity profiling against other TRP channels and a panel of other receptors and ion channels demonstrated that AMG 333 is highly selective for TRPM8.

In Vivo Efficacy in Animal Models

The efficacy of AMG 333 was evaluated in rat models of TRPM8-mediated behaviors, including the wet-dog shake model and the cold pressor test.

Model	Endpoint	AMG 333 ED50
Wet-Dog Shake (Rat)	Reduction in shaking behavior	1.14 mg/kg[2]
Cold Pressor Test (Rat)	Attenuation of cold-induced pressor response	1.10 mg/kg[2]

Preclinical Development Workflow

The preclinical development of AMG 333 followed a typical drug discovery and development pipeline.

Caption: Preclinical development workflow for AMG 333.

Clinical Development

AMG 333 progressed to Phase I clinical trials to evaluate its safety, tolerability, pharmacokinetics (PK), and pharmacodynamics (PD) in healthy volunteers and migraine patients.

Phase I Clinical Trials

Two key Phase I studies were initiated for AMG 333:

• NCT01953341: A randomized, double-blind, placebo-controlled, single-ascending dose study in healthy subjects and subjects with migraines.[3]

• NCT02132429: A randomized, double-blind, placebo-controlled, multiple-ascending dose study in healthy subjects and migraine subjects.

The primary objective of these studies was to assess the safety and tolerability of AMG 333. Secondary objectives included characterization of the PK profile and the effect of AMG 333 on the cold pressor test-induced increase in blood pressure.[3]

Clinical Trial Experimental Protocol: Cold Pressor Test

The cold pressor test (CPT) was a key pharmacodynamic endpoint in the clinical evaluation of AMG 333.

Objective: To assess the ability of AMG 333 to block the physiological response to a cold stimulus.

Procedure (based on typical CPT protocols):

• Baseline Measurement: Blood pressure and heart rate are measured at rest.

• Immersion: The subject's non-dominant hand is immersed in a container of cold water (typically 0-4°C) up to the wrist for a defined period (e.g., 1-2 minutes).

• Pain and Sensation Reporting: Subjects may be asked to report the intensity of pain and cold sensation at regular intervals.

• Physiological Monitoring: Blood pressure and heart rate are continuously monitored during and after the immersion.

• Post-Immersion: Measurements are continued for a period after the hand is removed from the water to assess recovery.

Endpoints:

• Change in systolic and diastolic blood pressure from baseline.

• Change in heart rate from baseline.

• Time to pain onset and/or withdrawal.

• Subjective ratings of pain and cold intensity.

Termination of Clinical Development

The clinical development of AMG 333 was terminated during Phase I due to the emergence of adverse effects, most notably a paradoxical sensation of heat. This on-target side effect is thought to be a consequence of blocking the normal physiological cold sensation, leading to a disruption in thermoregulation.

Discussion and Future Perspectives

The development of AMG 333 provided valuable insights into the role of TRPM8 in human physiology and the challenges of targeting this ion channel for therapeutic purposes. While AMG 333 itself did not advance to later-stage clinical trials, the knowledge gained from its development continues to inform the design of next-generation TRPM8 modulators.

The paradoxical heat sensation observed with AMG 333 highlights the complex interplay between different thermosensory pathways. Future research may focus on developing TRPM8 antagonists with different properties, such as partial antagonism or biased signaling, which could potentially mitigate this adverse effect. Additionally, the topical application of TRPM8 antagonists for localized pain conditions remains an area of active investigation.

Conclusion

AMG 333 is a well-characterized, potent, and selective TRPM8 antagonist that has been instrumental in advancing our understanding of cold sensation pathways. Although its systemic administration was limited by on-target adverse effects, the preclinical and clinical data generated for AMG 333 provide a rich resource for the scientific community. This technical guide has summarized the key findings and experimental methodologies related to AMG 333, offering a comprehensive overview for researchers and drug developers working on the next generation of therapies targeting the TRPM8 ion channel.

References

• 1. tandfonline.com [tandfonline.com]
• 2. | BioWorld [bioworld.com]
• 3. researchgate.net [researchgate.net]

AMG 333: A Technical Review of a TRPM8 Antagonist for Migraine

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel, a key sensor for cold temperatures and menthol.[1][2] Developed by Amgen, this orally bioavailable compound was investigated as a potential therapeutic for the treatment of migraine.[3][4] Genome-wide association studies have linked the TRPM8 gene to a reduced risk of migraine, providing a strong rationale for targeting this channel.[4] This technical guide provides a comprehensive review of the available research on AMG 333, summarizing its mechanism of action, preclinical data, and clinical development.

Mechanism of Action

AMG 333 functions as a selective antagonist of the TRPM8 channel.[1][2] TRPM8 is a non-selective cation channel expressed in a subset of sensory neurons within the peripheral nervous system, including those implicated in migraine pathophysiology, such as the trigeminal and pterygopalatine ganglia.[4] By blocking the TRPM8 channel, AMG 333 is designed to modulate the signaling pathways associated with cold sensation and pain, which are thought to be involved in the initiation and propagation of migraine headaches.

Preclinical Research

The preclinical development of AMG 333 involved a series of biarylmethanamide-based TRPM8 inhibitors identified through high-throughput screening.[3] These initial leads were optimized to enhance potency, improve pharmacokinetic properties, and reduce pregnane (B1235032) X receptor (PXR) transactivation.[3]

In Vitro Pharmacology

AMG 333 demonstrates high potency and selectivity for the TRPM8 channel.

Target	Species	Assay	IC50 (nM)	Selectivity
TRPM8	Human	Cellular Assay	13	>1500-fold vs. TRPV1, TRPV3, TRPV4, TRPA1
TRPM8	Rat	Cellular Assay	20-30
TRPV1	Not Specified	Not Specified	>20,000
TRPV3	Not Specified	Not Specified	>20,000
TRPV4	Not Specified	Not Specified	>20,000
TRPA1	Not Specified	Not Specified	>20,000

Table 1: In Vitro Potency and Selectivity of AMG 333.[5][6][7][8][9]

In Vivo Pharmacology

AMG 333 has demonstrated efficacy in preclinical rat models designed to assess TRPM8 target engagement.

Model	Species	Endpoint	Route of Administration	ED50 (mg/kg)
Icilin-induced Wet-Dog Shakes	Sprague-Dawley Rat	Inhibition of shaking behavior	Oral	1.14
Cold Pressor Test	Sprague-Dawley Rat	Inhibition of blood pressure increase	Oral	1.10

Table 2: In Vivo Efficacy of AMG 333 in Rat Models.[3]

Experimental Protocols

Icilin-induced Wet-Dog Shake (WDS) Model in Rats

This pharmacodynamic model is used to assess in vivo TRPM8 antagonism.

Methodology:

• Animals: Male Sprague-Dawley rats are used for the study.

• Acclimation: Animals are acclimated to the testing environment before the experiment.

• Drug Administration: AMG 333 or vehicle is administered orally (p.o.) at various doses.

• Induction of WDS: After a predetermined pretreatment time, the TRPM8 agonist icilin (B1674354) is administered intraperitoneally (i.p.) to induce the characteristic wet-dog shake behavior.[10][11]

• Observation: The frequency of wet-dog shakes is observed and counted for a specific period following icilin injection.

• Data Analysis: The dose-dependent inhibition of icilin-induced WDS by AMG 333 is calculated to determine the ED50 value.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. | BioWorld [bioworld.com]
• 4. researchgate.net [researchgate.net]
• 5. trial.medpath.com [trial.medpath.com]
• 6. Regulation of TRPM8 channel activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jneurosci.org [jneurosci.org]
• 8. AMG 333 | TRPM Channels | Tocris Bioscience [tocris.com]
• 9. selleckchem.com [selleckchem.com]
• 10. Icilin-induced wet-dog shakes in rats are dependent on NMDA receptor activation and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mu and kappa opioid receptor agonists antagonize icilin-induced wet-dog shaking in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

AMG 333: In Vitro Experimental Protocols for the Characterization of a TRPM8 Antagonist

For Research Use Only

Introduction

AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[1][2] TRPM8 is a non-selective cation channel that functions as a sensor for cold temperatures and cooling agents like menthol.[1] This channel is implicated in various physiological and pathophysiological processes, including pain and migraine.[1][3] AMG 333 was developed as a clinical candidate for the treatment of migraine.[3] These application notes provide detailed protocols for the in vitro characterization of AMG 333, focusing on its inhibitory activity on the TRPM8 channel.

Mechanism of Action

AMG 333 functions by directly blocking the TRPM8 ion channel, thereby preventing the influx of cations (primarily Ca2+) that is triggered by cold temperatures or chemical agonists. This antagonistic action inhibits the depolarization of sensory neurons, which is the initial step in the signaling pathway that leads to the sensation of cold and contributes to pain signaling in conditions like migraine.

Figure 1: Mechanism of action of AMG 333 as a TRPM8 antagonist.

Quantitative Data Summary

The inhibitory potency of AMG 333 has been determined using in vitro functional assays. The following tables summarize the key quantitative data for AMG 333.

Target	Assay Type	Species	IC50 (nM)	Reference
TRPM8	Calcium Flux	Human	13	[1][2][4]
TRPM8	Calcium Flux	Rat	20	[2]

Table 1: Potency of AMG 333 against TRPM8.

Channel	Assay Type	Species	IC50 (µM)	Reference
TRPV1	Not Specified	Not Specified	>20	[2]
TRPV3	Not Specified	Not Specified	>20	[2]
TRPV4	Not Specified	Not Specified	>20	[2]
TRPA1	Not Specified	Not Specified	>20	[2]

Table 2: Selectivity profile of AMG 333 against other TRP channels.

Experimental Protocols

Cell-Based Calcium Flux Assay using FLIPR

This protocol describes a method to determine the inhibitory activity of AMG 333 on human TRPM8 channels expressed in HEK293 cells using a Fluorometric Imaging Plate Reader (FLIPR).

Figure 2: Workflow for the FLIPR-based calcium flux assay.

Materials:

• HEK293 cells stably expressing human TRPM8 (HEK293-hTRPM8)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• 96-well black-walled, clear-bottom cell culture plates

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• AMG 333

• TRPM8 agonist (e.g., Menthol or Icilin)

• Fluorometric Imaging Plate Reader (FLIPR)

Protocol:

• Cell Culture and Plating:

  • Culture HEK293-hTRPM8 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO2 incubator.

  • Seed the cells into 96-well black-walled, clear-bottom plates at a density of 50,000 cells per well.

  • Incubate the plates for 24 hours to allow for cell attachment and formation of a monolayer.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM (e.g., 2 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS with 20 mM HEPES.

  • Aspirate the culture medium from the wells and add 100 µL of the loading buffer to each well.

  • Incubate the plate at 37°C for 1 hour in the dark.

• Compound Preparation and Addition:

  • Prepare a stock solution of AMG 333 in DMSO.

  • Perform serial dilutions of the AMG 333 stock solution in HBSS to achieve the desired final concentrations.

  • Add the diluted AMG 333 solutions to the respective wells and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature. Include appropriate vehicle controls (DMSO).

• FLIPR Measurement:

  • Prepare a solution of the TRPM8 agonist (e.g., Menthol at a concentration that elicits a submaximal response, such as EC80) in HBSS.

  • Place the cell plate and the agonist plate into the FLIPR instrument.

  • Initiate the assay, which will involve a baseline fluorescence reading followed by the automated addition of the agonist solution.

  • Measure the change in fluorescence intensity over time, which corresponds to the influx of calcium.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Normalize the data to the vehicle control.

  • Plot the normalized response against the logarithm of the AMG 333 concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Whole-Cell Patch-Clamp Electrophysiology

This protocol provides a general framework for characterizing the effect of AMG 333 on TRPM8 channel currents using the whole-cell patch-clamp technique.

Materials:

• HEK293-hTRPM8 cells cultured on glass coverslips

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass capillaries for pipette fabrication

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Internal solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 5 EGTA (pH 7.2 with KOH)

• AMG 333

• TRPM8 agonist (e.g., Menthol or cold stimulation)

Protocol:

• Cell Preparation:

  • Place a coverslip with adherent HEK293-hTRPM8 cells in the recording chamber on the microscope stage.

  • Perfuse the chamber with the external solution.

• Pipette Preparation and Seal Formation:

  • Pull glass pipettes with a resistance of 3-5 MΩ when filled with the internal solution.

  • Approach a single cell with the patch pipette and form a high-resistance (GΩ) seal.

• Whole-Cell Configuration:

  • Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential of -60 mV.

• Current Recording:

  • Apply a voltage ramp or step protocol to elicit TRPM8 currents.

  • Activate TRPM8 channels by applying a TRPM8 agonist (e.g., perfuse with a solution containing menthol) or by cooling the external solution.

  • Record the resulting inward and outward currents.

• Compound Application:

  • After obtaining a stable baseline current in the presence of the agonist, perfuse the chamber with the external solution containing the desired concentration of AMG 333.

  • Record the current in the presence of AMG 333 to observe its inhibitory effect.

  • Perform a washout by perfusing with the agonist-containing solution without AMG 333 to check for reversibility.

• Data Analysis:

  • Measure the peak current amplitude in the absence and presence of different concentrations of AMG 333.

  • Calculate the percentage of inhibition for each concentration.

  • Construct a concentration-response curve and determine the IC50 value.

Disclaimer

These protocols are intended as a guide for research purposes only. Researchers should optimize the protocols for their specific experimental conditions and cell lines. Appropriate safety precautions should be taken when handling all chemical reagents.

References

• 1. mdpi.com [mdpi.com]
• 2. AMG 333 | TRPM Channels | Tocris Bioscience [tocris.com]
• 3. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for AMG 333 in In Vivo Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended dosage and experimental protocols for the in vivo use of AMG 333, a potent and selective TRPM8 antagonist. The following information is intended to guide researchers in designing and executing preclinical studies to evaluate the efficacy of AMG 333 in relevant animal models.

Introduction

AMG 333 is a highly selective and orally bioavailable antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel.[1][2] TRPM8 is a non-selective cation channel that functions as a sensor for cold temperatures and cooling agents like menthol (B31143) and icilin (B1674354).[3] It is expressed in a subset of sensory neurons and has been implicated in various physiological and pathophysiological processes, including pain and migraine.[3][4] AMG 333 has been investigated as a clinical candidate for the treatment of migraine.[3][4]

Quantitative Data Summary

The following table summarizes the effective dosages of AMG 333 in preclinical rat models. The data highlights the dose-dependent efficacy of AMG 333 in blocking TRPM8-mediated responses.

Animal Model	Species	Administration Route	Dosage (mg/kg)	Effect	Reference
Icilin-Induced Wet-Dog Shakes	Sprague-Dawley Rat	Oral (p.o.), single dose	0.6, 1, 3	Dose-dependent inhibition of wet-dog shakes. 3 mg/kg resulted in full inhibition.	[1][2]
Cold Pressor Test (Blood Pressure)	Sprague-Dawley Rat	Oral (p.o.), single dose	1, 3	Dose-dependent inhibition of cold-induced blood pressure elevation. 3 mg/kg fully blocked the response.	[1][2]

Signaling Pathway of TRPM8 and Inhibition by AMG 333

The following diagram illustrates the mechanism of TRPM8 channel activation and its antagonism by AMG 333.

Caption: TRPM8 activation by stimuli and inhibition by AMG 333.

Experimental Protocols

Formulation of AMG 333 for Oral Administration

For in vivo studies in rats, AMG 333 can be formulated for oral gavage using one of the following vehicles. It is recommended to prepare the formulation on the day of the experiment.

Vehicle Options:

• Option A (Surfactant/Co-solvent Mixture):

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

  • Note: This formulation results in a clear solution with a solubility of at least 2.17 mg/mL.[2]

• Option B (Cyclodextrin-based):

  • 10% DMSO

  • 90% (20% SBE-β-CD in Saline)

  • Note: This also provides a clear solution with a solubility of at least 2.17 mg/mL.[2]

• Option C (Oil-based):

  • 10% DMSO

  • 90% Corn Oil

  • Note: This formulation is also a clear solution with a solubility of at least 2.17 mg/mL.[2]

Preparation Steps (Example using Option A):

• Weigh the required amount of AMG 333.

• Dissolve AMG 333 in DMSO.

• Add PEG300 and mix thoroughly.

• Add Tween-80 and vortex until the solution is homogenous.

• Finally, add saline to reach the final volume and mix well.

Icilin-Induced Wet-Dog Shake (WDS) Model

This model is used to assess the in vivo target engagement of TRPM8 antagonists.

Materials:

• Sprague-Dawley rats

• AMG 333 formulation

• Icilin solution (dissolved in a suitable vehicle, e.g., DMSO and saline)

• Oral gavage needles

• Intraperitoneal (i.p.) injection needles and syringes

• Observation chambers

Procedure:

• Fast the rats overnight with free access to water.

• Administer the AMG 333 formulation or vehicle orally (p.o.) to the rats at the desired dose (e.g., 0.6, 1, or 3 mg/kg). A typical administration volume is 5-10 mL/kg.

• After a pre-treatment period (typically 30-60 minutes), administer icilin intraperitoneally (i.p.) at a dose known to induce robust wet-dog shakes (e.g., 2.5 mg/kg).[5][6]

• Immediately place the rat in an observation chamber.

• Record the number of wet-dog shakes over a specified period (e.g., 30 minutes). A wet-dog shake is characterized by a rapid, rotational shaking of the head and body.

• Compare the number of wet-dog shakes in the AMG 333-treated groups to the vehicle-treated group.

Cold Pressor Test for Blood Pressure

This model evaluates the ability of AMG 333 to block physiological responses to a cold stimulus.

Materials:

• Sprague-Dawley rats

• AMG 333 formulation

• Equipment for measuring blood pressure and heart rate in rats (e.g., tail-cuff plethysmography or telemetry)

• A container with ice-cold water (approximately 0.5-4°C)

• Oral gavage needles

Procedure:

• Acclimatize the rats to the blood pressure measurement apparatus to minimize stress-induced fluctuations.

• Administer the AMG 333 formulation or vehicle orally (p.o.) at the desired dose (e.g., 1 or 3 mg/kg).

• After a pre-treatment period (e.g., 60 minutes), measure the baseline blood pressure and heart rate.

• Induce the cold pressor test by immersing the rat's limbs and ventral half of the body in ice-cold water for 2 minutes.[1]

• Continuously or intermittently measure blood pressure and heart rate during the 2-minute immersion and for a recovery period afterward.

• Calculate the change in mean arterial pressure and heart rate from baseline in response to the cold stimulus.

• Compare the cardiovascular responses in the AMG 333-treated groups to the vehicle-treated group.

Experimental Workflow Diagram

The following diagram outlines the general workflow for an in vivo efficacy study of AMG 333.

Caption: General experimental workflow for in vivo studies of AMG 333.

References

• 1. Cold pressor test in the rat: medullary and spinal pathways and neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Icilin-induced wet-dog shakes in rats are dependent on NMDA receptor activation and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for AMG 333 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 333 is a potent and highly selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel.[1][2] TRPM8 is a non-selective cation channel primarily known as a sensor for cold temperatures and cooling agents like menthol (B31143). Its involvement in various physiological and pathological processes, including pain sensation and prostate cancer, makes it a significant target for drug discovery. These application notes provide a comprehensive guide to preparing stock and working solutions of AMG 333 for in vitro cell culture experiments, ensuring reliable and reproducible results.

Physicochemical and Solubility Data

A thorough understanding of the physicochemical properties of AMG 333 is crucial for accurate solution preparation. The key quantitative data are summarized in the table below.

Property	Value	Source(s)
Molecular Weight	453.32 g/mol	[3][4]
Formula	C₂₀H₁₂F₅N₃O₄	[1][3][4]
CAS Number	1416799-28-4	[1][4]
Purity	≥98% (HPLC)	[1][2]
Solubility in DMSO	≥ 91 mg/mL (≥ 200.74 mM)	[5]
≥ 125 mg/mL (≥ 275.74 mM)	[3][4][6]
Solubility in Ethanol	Soluble to 100 mM	[1][2]
Appearance	White to off-white solid

Recommended Storage Conditions

Proper storage of AMG 333 in both solid and solution form is critical to maintain its stability and activity.

Form	Storage Temperature	Duration	Source(s)
Solid Powder	-20°C	Up to 3 years	[4][6]
Stock Solution in DMSO	-20°C	Up to 1 year	[4][6]
-80°C	Up to 2 years	[4][6]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.[6] Use fresh, anhydrous DMSO for preparing stock solutions, as hygroscopic DMSO can negatively impact solubility.[5][6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM AMG 333 Stock Solution in DMSO

This protocol details the steps to prepare a high-concentration stock solution of AMG 333, which can then be used for subsequent dilutions.

Materials:

• AMG 333 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated micropipettes

• Vortex mixer

Procedure:

• Calculate the required mass of AMG 333:

  • To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

    • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (mg) = 10 mmol/L x 0.001 L x 453.32 g/mol = 4.53 mg

• Weighing AMG 333:

  • Carefully weigh out 4.53 mg of AMG 333 powder and place it in a sterile microcentrifuge tube.

• Dissolving in DMSO:

  • Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AMG 333 powder.

• Ensuring Complete Dissolution:

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or sonication can be used to aid dissolution if necessary.[3]

• Aliquoting and Storage:

  • Dispense the 10 mM stock solution into single-use, sterile cryovials.

  • Store the aliquots at -20°C or -80°C as per the storage guidelines.

Caption: Experimental workflow for preparing AMG 333 stock solution.

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the DMSO stock solution to final working concentrations in cell culture medium. The IC₅₀ of AMG 333 for human TRPM8 is approximately 13 nM, which can serve as a reference point for designing dose-response experiments.[1][2][3][4][5]

Important Considerations:

• Final DMSO Concentration: The final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, to avoid cytotoxic effects. A vehicle control (medium with the same final concentration of DMSO) should always be included in experiments.

• Stepwise Dilution: To prevent precipitation of the compound, it is recommended to perform serial dilutions rather than a single large dilution.

Materials:

• 10 mM AMG 333 stock solution in DMSO

• Sterile cell culture medium

• Sterile microcentrifuge tubes

• Calibrated micropipettes

Procedure (Example for preparing a 10 µM working solution):

• Intermediate Dilution (Optional but Recommended):

  • Prepare a 1 mM intermediate stock by diluting the 10 mM stock 1:10 in sterile cell culture medium (e.g., 10 µL of 10 mM stock + 90 µL of medium).

• Final Dilution:

  • Prepare the final working solution by diluting the intermediate stock into the final volume of cell culture medium. For example, to make 1 mL of 10 µM working solution, add 10 µL of the 1 mM intermediate stock to 990 µL of cell culture medium.

  • Alternatively, to directly prepare a 10 µM working solution from a 10 mM stock, a 1:1000 dilution is required (e.g., 1 µL of 10 mM stock into 999 µL of medium).

• Mixing and Application:

  • Gently mix the final working solution by pipetting up and down.

  • Add the prepared working solution to your cell culture plates.

Mechanism of Action and Signaling Pathway

AMG 333 functions as a selective antagonist of the TRPM8 channel. TRPM8 activation by cold or agonists like menthol leads to an influx of cations, primarily Ca²⁺ and Na⁺, resulting in membrane depolarization and the generation of action potentials in sensory neurons. The activity of the TRPM8 channel is modulated by various intracellular signaling pathways. For instance, phosphatidylinositol 4,5-bisphosphate (PIP₂) is essential for its activation, and its depletion via phospholipase C (PLC) activation can lead to channel inhibition.

Caption: TRPM8 signaling pathway and the inhibitory action of AMG 333.

By following these detailed protocols and understanding the mechanism of action of AMG 333, researchers can effectively utilize this potent TRPM8 antagonist in their cell culture studies to investigate its role in various biological processes.

References

• 1. AMG 333 | TRPM Blockers: R&D Systems [rndsystems.com]
• 2. AMG 333 | TRPM Channels | Tocris Bioscience [tocris.com]
• 3. TargetMol [targetmol.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for AMG 333 in Patch-Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing AMG 333, a potent and selective TRPM8 antagonist, in patch-clamp electrophysiology experiments. Detailed protocols, data presentation, and visual workflows are included to facilitate the investigation of TRPM8 channel pharmacology.

Introduction to AMG 333

AMG 333 is a selective and potent antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel.[1][2][3] TRPM8 is a non-selective cation channel that functions as a sensor for cold temperatures and cooling agents like menthol (B31143) and icilin.[1][4][5] It is expressed in a subset of sensory neurons and has been identified as a therapeutic target for conditions such as migraine and pain.[1][6][7] AMG 333 offers a valuable pharmacological tool for studying the physiological and pathological roles of TRPM8 channels.

Quantitative Data: Potency and Selectivity of AMG 333

The inhibitory potency of AMG 333 against human and rat TRPM8 channels has been determined using electrophysiological methods. The compound demonstrates high selectivity for TRPM8 over other TRP channels.

Target	Species	IC50 (nM)	Reference
TRPM8	Human (hTRPM8)	13	[2][3][8][9][10]
TRPM8	Rat (rTRPM8)	20	[3][10]
TRPV1	Not Specified	>20,000	[3][10]
TRPV3	Not Specified	>20,000	[3][10]
TRPV4	Not Specified	>20,000	[3][10]
TRPA1	Not Specified	>20,000	[3][10]

TRPM8 Signaling Pathway

Activation of the TRPM8 channel by cold or chemical agonists leads to an influx of cations (primarily Na+ and Ca2+), resulting in membrane depolarization and the generation of an action potential in sensory neurons.[4] This signal is then transmitted to the central nervous system, leading to the sensation of cold. Intracellular signaling molecules, such as phosphatidylinositol 4,5-bisphosphate (PIP2), are known to modulate TRPM8 activity.

TRPM8 channel activation and inhibition pathway.

Experimental Protocols

Cell Culture and Transfection

For robust and reproducible results, it is recommended to use a heterologous expression system, such as Human Embryonic Kidney (HEK293) cells, stably or transiently transfected with the cDNA for human or rat TRPM8.

• Cell Line Maintenance : Culture HEK293 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Maintain the cells at 37°C in a humidified atmosphere with 5% CO2.

• Transfection (for transient expression) :

  • Plate HEK293 cells onto glass coverslips in a 24-well plate at a density that will reach 70-80% confluency on the day of transfection.

  • Transfect the cells with a plasmid encoding the desired TRPM8 construct (human or rat) using a suitable transfection reagent according to the manufacturer's protocol.

  • It is advisable to co-transfect with a fluorescent marker (e.g., GFP) to easily identify transfected cells for patch-clamp recording.

  • Allow 24-48 hours for channel expression before performing electrophysiological recordings.

Solutions for Patch-Clamp Electrophysiology

The following solutions are recommended for whole-cell patch-clamp recordings of TRPM8 currents.

Solution Component	Extracellular Solution (in mM)	Intracellular Solution (in mM)
NaCl	150	150
CsCl	6	-
CaCl2	1.5	-
MgCl2	1	5
D-Glucose	10	-
HEPES	10	10
EGTA	-	5
pH	7.4 (adjusted with NaOH)	7.4 (adjusted with NaOH)
Osmolarity (mOsm)	~310	~300

Note: Cesium (Cs+) is included in the extracellular solution to block potassium channels, which can contaminate TRPM8 recordings. The intracellular solution contains EGTA to chelate calcium, which can modulate TRPM8 activity.

Whole-Cell Patch-Clamp Protocol for AMG 333 Inhibition Assay

This protocol describes the procedure for obtaining whole-cell recordings from TRPM8-expressing HEK293 cells and assessing the inhibitory effect of AMG 333.

Workflow Diagram:

Experimental workflow for assessing AMG 333 inhibition.

Step-by-Step Procedure:

• Preparation :

  • Prepare stock solutions of menthol (or icilin) and AMG 333 in a suitable solvent (e.g., DMSO) and dilute to the final working concentration in the extracellular solution on the day of the experiment.

  • Mount the coverslip with TRPM8-expressing cells in the recording chamber on the stage of an inverted microscope.

  • Continuously perfuse the chamber with the extracellular solution.

• Pipette Preparation and Sealing :

  • Pull borosilicate glass capillaries to produce micropipettes with a resistance of 2-5 MΩ when filled with the intracellular solution.

  • Fill the micropipette with the intracellular solution and mount it on the headstage of the patch-clamp amplifier.

  • Under visual control, approach a fluorescently labeled (e.g., GFP-positive) cell with the micropipette while applying slight positive pressure.

  • Once the pipette touches the cell membrane, release the positive pressure to facilitate the formation of a high-resistance seal (Gigaohm seal, >1 GΩ).

• Whole-Cell Configuration and Recording :

  • After achieving a stable Gigaohm seal, apply a brief pulse of suction to rupture the cell membrane under the pipette tip, establishing the whole-cell configuration.

  • Clamp the membrane potential at a holding potential of -60 mV.

  • Allow the cell to stabilize for a few minutes before starting the recording protocol.

• Voltage Protocol and Data Acquisition :

  • A voltage ramp protocol (e.g., from -100 mV to +100 mV over 200 ms) is effective for observing the characteristic outward rectification of TRPM8 currents. Alternatively, a voltage step protocol can be used.

  • Record baseline currents in the extracellular solution.

  • Apply a TRPM8 agonist, such as 100 µM menthol, to the cell and record the evoked currents.[1][11]

  • After observing a stable agonist-induced current, wash out the agonist with the extracellular solution until the current returns to baseline.

  • Perfuse the cell with the desired concentration of AMG 333 for 2-5 minutes.

  • Co-apply the TRPM8 agonist (e.g., 100 µM menthol) along with AMG 333 and record the resulting current.

  • To construct a concentration-response curve, repeat steps 5-7 with varying concentrations of AMG 333.

• Data Analysis :

  • Measure the peak current amplitude in the presence of the agonist alone and in the presence of the agonist plus AMG 333.

  • Calculate the percentage of inhibition for each concentration of AMG 333 using the following formula: % Inhibition = (1 - (Current with AMG 333 / Current without AMG 333)) * 100

  • Plot the percentage of inhibition against the logarithm of the AMG 333 concentration and fit the data with a sigmoidal dose-response curve to determine the IC50 value.

Expected Results

Application of a TRPM8 agonist like menthol should elicit a robust inward current at negative potentials and a larger, outwardly rectifying current at positive potentials. In the presence of AMG 333, the agonist-evoked current should be significantly reduced in a concentration-dependent manner, consistent with the potent antagonistic activity of AMG 333.

Troubleshooting

• No agonist response :

  • Verify TRPM8 expression in the cells (e.g., via fluorescence of a co-transfected marker).

  • Ensure the agonist solution is freshly prepared and at the correct concentration.

  • Check the health of the cells.

• Unstable recordings :

  • Ensure a high-quality Gigaohm seal was formed.

  • Check for solution leakage or bubbles in the perfusion system.

  • Allow sufficient time for the cell to stabilize after achieving whole-cell configuration.

• High leak currents :

  • The seal resistance may be too low.

  • The cell membrane may have been damaged during the whole-cell transition.

By following these detailed protocols and application notes, researchers can effectively utilize AMG 333 as a pharmacological tool to investigate the role of TRPM8 channels in various physiological and pathological processes.

References

• 1. In Vitro and In Vivo Pharmacological Characterization of a Novel TRPM8 Inhibitor Chemotype Identified by Small-Scale Preclinical Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRPM8 Activation by Menthol, Icilin, and Cold Is Differentially Modulated by Intracellular pH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gating of Transient Receptor Potential Melastatin 8 (TRPM8) Channels Activated by Cold and Chemical Agonists in Planar Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sophion.com [sophion.com]
• 6. Voltage- and cold-dependent gating of single TRPM8 ion channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Virtual Labs [virtual-labs.github.io]
• 10. researchgate.net [researchgate.net]
• 11. Ligand stoichiometry of the cold- and menthol-activated channel TRPM8 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring TRPM8 Activity using AMG 333 in Calcium Imaging Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing the potent and selective TRPM8 antagonist, AMG 333, in conjunction with calcium imaging assays to characterize the activity of the TRPM8 channel. This document includes detailed experimental protocols, data presentation guidelines, and visualizations of the underlying signaling pathways and experimental workflows.

Introduction

The Transient Receptor Potential Melastatin 8 (TRPM8) is a non-selective cation channel that plays a crucial role as a sensor for cold temperatures and cooling agents like menthol (B31143).[1][2] Activation of the TRPM8 channel leads to an influx of cations, most notably calcium (Ca²⁺), which triggers a variety of cellular responses.[3][4] This Ca²⁺ influx can be monitored using fluorescent calcium indicators, providing a robust method for assessing channel activity. AMG 333 is a highly potent and selective antagonist of TRPM8, making it an invaluable tool for studying the channel's function and for the development of novel therapeutics targeting TRPM8-mediated pathways, such as in migraine.[2][5][6]

Data Presentation

The inhibitory activity of AMG 333 on TRPM8 channels can be quantified by determining its half-maximal inhibitory concentration (IC50). This is typically achieved by generating a concentration-response curve from data obtained in a calcium imaging assay where the channel is stimulated with a known agonist in the presence of varying concentrations of AMG 333.

Table 1: In Vitro Potency and Selectivity of AMG 333

Compound	Target Species	IC50 (nM)	Assay Type	Notes
AMG 333	Human TRPM8	13	Calcium Influx Assay	Potent antagonist activity.[1][5][7][8]
AMG 333	Rat TRPM8	20	Calcium Influx Assay	High potency maintained across species.[7]
AMG 333	Other TRP Channels (TRPV1, TRPV3, TRPV4, TRPA1)	>20,000	Not Specified	Demonstrates high selectivity for TRPM8 over other related TRP channels.[7]

Signaling Pathway

Activation of the TRPM8 channel by agonists such as menthol or icilin, or by cold temperatures, induces a conformational change in the channel protein. This change opens a pore that is permeable to cations, leading to an influx of Ca²⁺ down its electrochemical gradient. The resulting increase in intracellular Ca²⁺ concentration is the primary signal detected in calcium imaging assays and is a hallmark of TRPM8 activation. AMG 333 exerts its effect by binding to the TRPM8 channel and preventing this agonist-induced channel opening, thereby blocking the subsequent calcium influx.

References

• 1. TRPM8 Channels: Advances in Structural Studies and Pharmacological Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. scientificarchives.com [scientificarchives.com]
• 4. Regulation of TRPM8 channel activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. | BioWorld [bioworld.com]
• 6. AMG-333 - Wikipedia [en.wikipedia.org]
• 7. AMG 333 | TRPM Channels | Tocris Bioscience [tocris.com]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Assessing Cold Sensitivity Using AMG 333 in Rodents

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cold allodynia and hyperalgesia are common and debilitating symptoms of neuropathic pain. The Transient Receptor Potential Melastatin 8 (TRPM8) channel is a key sensor for cold temperatures and has emerged as a significant therapeutic target.[1] AMG 333 is a potent and highly selective TRPM8 antagonist that has been investigated as a potential treatment for conditions involving cold sensitivity, such as migraine.[2][3] These application notes provide detailed protocols for utilizing AMG 333 in common rodent behavioral assays to assess its efficacy in modulating cold sensation and pain.

Mechanism of Action of AMG 333

AMG 333 functions as a selective blocker of the TRPM8 ion channel.[2] TRPM8 is a non-selective cation channel predominantly expressed in a subset of sensory neurons.[3] It is activated by cool to cold temperatures (approximately <28°C) and cooling agents like menthol (B31143) and icilin.[4][5][6][7] Activation of TRPM8 leads to an influx of cations, depolarization of the neuron, and the generation of nerve impulses that are interpreted as the sensation of cold.[4] By antagonizing TRPM8, AMG 333 prevents or reduces this signaling cascade, thereby diminishing the sensation of cold and potentially alleviating cold-associated pain. AMG 333 has demonstrated high selectivity for TRPM8 over other TRP channels like TRPV1, TRPV3, TRPV4, and TRPA1.[8]

Signaling Pathway of TRPM8 and Inhibition by AMG 333

The following diagram illustrates the role of the TRPM8 channel in cold sensation and the inhibitory action of AMG 333.

TRPM8 activation by stimuli and inhibition by AMG 333.

Experimental Protocols

Acetone (B3395972) Evaporation Test for Cold Allodynia

This test measures nocifensive behaviors in response to a cooling stimulus produced by the evaporation of acetone on the rodent's paw.[9][10] It is a widely used assay for assessing cold allodynia.

Materials:

• AMG 333 solution and vehicle control.

• Male/Female Sprague Dawley rats or C57BL/6 mice.

• Testing chambers with a wire mesh floor.[9]

• Pipette or syringe with polyethylene (B3416737) tubing for precise acetone application.

• Acetone (analytical grade).

• Stopwatch.

Procedure:

• Animal Acclimation: Acclimate the animals to the individual testing chambers on the wire mesh floor for at least 20-30 minutes before testing.[9][11]

• Drug Administration: Administer AMG 333 or vehicle control via the desired route (e.g., oral gavage, intraperitoneal injection) at a predetermined time before the test.

• Acetone Application: Apply a drop of acetone (approximately 50-100 µl) to the plantar surface of the hind paw.[12] Ensure the drop is applied gently without touching the paw with the applicator.

• Observation: Observe the animal's response for a set period (e.g., 30-40 seconds) immediately following acetone application.[9] Nocifensive behaviors include brisk paw withdrawal, flinching, licking, or shaking of the paw.

• Scoring: The response can be quantified in several ways:

  • Frequency: The total number of withdrawals or flinches.[9]

  • Duration: The total time (in seconds) spent licking or shaking the paw.

  • Composite Score: A graded scoring system (e.g., 0 = no response; 1 = brief withdrawal; 2 = prolonged withdrawal/licking).

• Repetitions: The procedure is typically repeated 3-5 times for each hind paw, with a 5-minute interval between applications to prevent sensitization.[9][12]

Experimental Workflow: Acetone Test

The following diagram outlines the workflow for the acetone evaporation test.

Workflow for the Acetone Evaporation Test.

Cold Plate Test

The cold plate test assesses the latency to a nocifensive response when an animal is placed on a surface maintained at a constant, noxious cold temperature.[13][14]

Materials:

• AMG 333 solution and vehicle control.

• Cold plate apparatus with temperature control.[13][15]

• Plexiglass enclosure to confine the animal to the plate surface.[15]

• Stopwatch.

• External thermometer to verify plate surface temperature.[13]

Procedure:

• Apparatus Setup: Set the cold plate to the desired noxious temperature (e.g., 0-5°C).[14][15]

• Animal Acclimation: Allow animals to acclimate to the testing room for at least 30-60 minutes.[15]

• Drug Administration: Administer AMG 333 or vehicle control.

• Testing: Place the animal on the cold plate and immediately start the timer.

• Observation: Observe for nocifensive behaviors, primarily paw lifting, flinching, shaking, or jumping.[13]

• Measurement: Record the latency (in seconds) to the first clear nocifensive response. The animal should be removed immediately upon showing a response.[13]

• Cut-off Time: A cut-off time (e.g., 20-30 seconds) must be used to prevent tissue damage in non-responsive animals.[13] If no response is observed by the cut-off time, the animal is removed, and the cut-off time is recorded as its latency.

Data Presentation

Quantitative data should be summarized to compare the effects of AMG 333 against a vehicle control.

Table 1: Effect of AMG 333 in the Acetone Evaporation Test

Treatment Group	Dose (mg/kg, p.o.)	N	Paw Withdrawal Frequency (counts per 5 trials)	Paw Licking Duration (seconds)
Vehicle	-	10	4.2 ± 0.5	15.5 ± 2.1
AMG 333	1	10	3.1 ± 0.4	10.2 ± 1.8
AMG 333	3	10	1.5 ± 0.3	4.8 ± 1.1
AMG 333	10	10	0.8 ± 0.2	2.1 ± 0.7
*Data are presented as mean ± SEM. Statistical significance vs. Vehicle: *p<0.05, **p<0.01, **p<0.001. Data are hypothetical and for illustrative purposes.

Table 2: Effect of AMG 333 in the Cold Plate Test (4°C)

Treatment Group	Dose (mg/kg, p.o.)	N	Paw Withdrawal Latency (seconds)
Vehicle	-	10	8.9 ± 1.2
AMG 333	1	10	12.5 ± 1.5
AMG 333	3	10	18.7 ± 2.0**
AMG 333	10	10	25.4 ± 2.8***
Data are presented as mean ± SEM. Cut-off time: 30 seconds. Statistical significance vs. Vehicle: *p<0.05, **p<0.01, **p<0.001. Data are hypothetical and for illustrative purposes.

Summary: AMG 333 is a valuable pharmacological tool for investigating the role of TRPM8 in cold sensation and pain in preclinical rodent models. The protocols for the acetone evaporation and cold plate tests provide robust and reproducible methods for assessing the in vivo efficacy of TRPM8 antagonists. When using AMG 333, a dose-dependent reduction in cold-sensitive behaviors is expected, demonstrating its potential as an analgesic for cold-related pain conditions.[8][16]

References

• 1. tandfonline.com [tandfonline.com]
• 2. AMG-333 - Wikipedia [en.wikipedia.org]
• 3. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Scraping through the ice: uncovering the role of TRPM8 in cold transduction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TRPM8: The Cold and Menthol Receptor - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. How cold is it? TRPM8 and TRPA1 in the molecular logic of cold sensation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. AMG 333 | TRPM Channels | Tocris Bioscience [tocris.com]
• 9. Hind paw cold allodynia (Acetone Evaporation) test [pspp.ninds.nih.gov]
• 10. Frontiers | Methods Used to Evaluate Pain Behaviors in Rodents [frontiersin.org]
• 11. jcdr.net [jcdr.net]
• 12. Behavioral examinations [bio-protocol.org]
• 13. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 14. mdbneuro.com [mdbneuro.com]
• 15. maze.conductscience.com [maze.conductscience.com]
• 16. medchemexpress.com [medchemexpress.com]

Correction: AMG 333 is a Selective TRPM8 Antagonist, Not a TRPA1 Antagonist

Dear Researcher,

It is important to clarify a critical detail regarding the molecular target of AMG 333 before proceeding with application notes and protocols. Based on extensive review of the scientific literature, AMG 333 is a potent and highly selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel, not the Transient Receptor Potential Ankyrin 1 (TRPA1) channel.

Multiple sources confirm that AMG 333 was developed and characterized as a TRPM8 antagonist for neuroscience research, particularly for the potential treatment of migraine[1][2][3]. The compound exhibits high selectivity for TRPM8, with reported IC50 values around 13 nM for human TRPM8, while showing negligible activity at other TRP channels, including TRPA1 (IC50 >20 µM)[4][5].

Providing information on the application of AMG 333 as a TRPA1 antagonist would be scientifically inaccurate and could lead to misinterpretation of experimental results.

Therefore, this document will proceed by providing detailed application notes and protocols for AMG 333 as a TRPM8 antagonist in neuroscience research, which is its correct and validated mechanism of action. Should you be interested in TRPA1 antagonists, we can provide information on other well-characterized compounds for that target.

Application Notes and Protocols for AMG 333 as a TRPM8 Antagonist in Neuroscience Research

Audience: Researchers, scientists, and drug development professionals.

Introduction to AMG 333

AMG 333 is an orally bioavailable small molecule that acts as a potent and selective antagonist of the TRPM8 ion channel[3][6]. TRPM8 is a non-selective cation channel known as the primary sensor for cold temperatures and is activated by cooling agents like menthol (B31143) and icilin[1]. It is expressed in a subset of sensory neurons, and its role in various physiological and pathological processes, including pain, migraine, and cold sensation, makes it a significant target in neuroscience research[2][7]. AMG 333 allows for the specific investigation of the role of TRPM8 in these processes.

Mechanism of Action of AMG 333

AMG 333 functions by blocking the TRPM8 ion channel, thereby preventing the influx of cations (primarily Ca²⁺ and Na⁺) that occurs upon channel activation by cold temperatures or chemical agonists. This blockade inhibits the depolarization of sensory neurons and the subsequent transmission of signals related to cold and pain. Its high selectivity makes it a valuable tool to differentiate the functions of TRPM8 from other thermosensitive TRP channels like TRPA1 and TRPV1[4][5][7].

Data Presentation: In Vitro and In Vivo Potency

The following table summarizes the key quantitative data for AMG 333 based on preclinical studies.

Parameter	Species	Value	Reference
IC50 (hTRPM8)	Human	13 nM	[3][4][6]
IC50 (rTRPM8)	Rat	20 nM	[4][5]
Selectivity (IC50)	Human	>20 µM for TRPV1, TRPV3, TRPV4, TRPA1	[4][5]
In Vivo Efficacy (ED50)	Rat (Wet-Dog Shake Model)	1.14 mg/kg	[3]
In Vivo Efficacy (ED50)	Rat (Cold Pressor Test)	1.10 mg/kg	[3]

Key Experiments and Protocols in Neuroscience Research

This experiment is designed to verify the antagonistic activity of AMG 333 on TRPM8 channels expressed in a cell line (e.g., HEK293 cells stably expressing human TRPM8).

Protocol:

• Cell Culture: Culture HEK293 cells stably expressing hTRPM8 in appropriate media and seed them onto 96-well plates suitable for fluorescence imaging.

• Dye Loading: On the day of the experiment, wash the cells with a buffered saline solution (e.g., HBSS) and incubate them with a calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's instructions.

• Compound Preparation: Prepare stock solutions of AMG 333 in DMSO. On the day of the experiment, dilute the stock solution to the desired final concentrations in the assay buffer. Also, prepare a stock solution of a TRPM8 agonist, such as menthol or icilin (B1674354).

• Assay Procedure:

  • Acquire a baseline fluorescence reading from the dye-loaded cells.

  • Add the various concentrations of AMG 333 to the wells and incubate for a predetermined time (e.g., 15-30 minutes).

  • Add the TRPM8 agonist (e.g., icilin at its EC50 concentration) to the wells to stimulate the channels.

  • Record the change in intracellular calcium concentration by measuring the fluorescence intensity over time.

• Data Analysis: The antagonistic effect of AMG 333 is quantified by the reduction in the agonist-induced calcium influx. Calculate the IC50 value by fitting the concentration-response data to a four-parameter logistic equation.

This behavioral model in rats is used to assess the in vivo efficacy and target engagement of TRPM8 antagonists. The TRPM8 agonist icilin induces a characteristic "wet-dog shake" (WDS) behavior.

Protocol:

• Animal Acclimation: Acclimate male Sprague-Dawley rats to the testing environment.

• Compound Administration: Administer AMG 333 orally (p.o.) at various doses (e.g., 0.5, 1, 3 mg/kg) or the vehicle control.

• Icilin Challenge: After a specific pretreatment time (e.g., 60 minutes), administer a subcutaneous (s.c.) injection of icilin (e.g., 2.5 mg/kg) to induce the WDS behavior.

• Behavioral Observation: Immediately after the icilin injection, place the rats in individual observation chambers and record the number of wet-dog shakes over a defined period (e.g., 30 minutes).

• Data Analysis: Compare the number of WDS in the AMG 333-treated groups to the vehicle-treated group. Calculate the dose-dependent inhibition of the WDS behavior to determine the ED50 of AMG 333[6].

This pharmacodynamic model assesses the effect of TRPM8 antagonists on the physiological response to a cold stimulus.

Protocol:

• Animal Preparation: Use rats instrumented for blood pressure measurement.

• Compound Administration: Administer AMG 333 orally at various doses.

• Cold Stimulus: After the appropriate pretreatment time, apply a cold stimulus (e.g., immersing the tail in cold water) and measure the resulting increase in blood pressure.

• Data Analysis: Evaluate the ability of AMG 333 to block the cold-induced pressor response in a dose-dependent manner[6][8].

Visualizations: Signaling Pathways and Experimental Workflows

Caption: Mechanism of AMG 333 as a TRPM8 antagonist.

Caption: Workflow for the in vivo Wet-Dog Shake (WDS) model.

References

• 1. AMG-333 - Wikipedia [en.wikipedia.org]
• 2. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. | BioWorld [bioworld.com]
• 4. AMG 333 | TRPM Channels | Tocris Bioscience [tocris.com]
• 5. rndsystems.com [rndsystems.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. amgentrials.com [amgentrials.com]

Application Notes and Protocols for Studying Migraine Pathways with AMG 333

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide detailed protocols for utilizing AMG 333, a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel, in preclinical studies of migraine pathways. TRPM8, a non-selective cation channel, is activated by cold temperatures and cooling agents and has been identified as a potential therapeutic target in migraine pathophysiology.[1] AMG 333 offers a valuable pharmacological tool to investigate the role of TRPM8 in migraine-related pain and associated symptoms.

The following sections detail the in vitro and in vivo characterization of AMG 333, step-by-step experimental protocols for its use in established animal models of migraine-related behaviors, and visual representations of the underlying signaling pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize the key quantitative data for AMG 333, facilitating comparison of its in vitro potency and in vivo efficacy.

Parameter	Species	Value	Reference(s)
IC₅₀ (TRPM8)	Human	13 nM	[2][3]
Rat	30 nM	[4]
ED₅₀ (Wet-Dog Shakes)	Rat	1.14 mg/kg	[2][3]
ED₅₀ (Cold Pressor Test)	Rat	1.10 mg/kg	[2][3]
Table 1: In Vitro and In Vivo Potency of AMG 333. This table summarizes the half-maximal inhibitory concentration (IC₅₀) of AMG 333 against human and rat TRPM8 channels and its half-maximal effective dose (ED₅₀) in two different in vivo rat models.

Signaling Pathways and Experimental Workflows

TRPM8 Signaling Pathway in Migraine

The activation of TRPM8 channels on trigeminal ganglion neurons is implicated in the modulation of migraine pain. Upon activation by cold stimuli or endogenous ligands, TRPM8 allows an influx of cations (Na⁺ and Ca²⁺), leading to neuronal depolarization. This can influence the release of neuropeptides such as Calcitonin Gene-Related Peptide (CGRP), a key mediator in migraine pathophysiology. AMG 333, as a TRPM8 antagonist, blocks this initial step, thereby preventing downstream signaling that contributes to migraine pain.[5][6]

Caption: TRPM8 signaling cascade in migraine and the inhibitory action of AMG 333.

General Experimental Workflow for In Vivo Studies

The following diagram outlines the typical workflow for evaluating the efficacy of AMG 333 in preclinical rat models of migraine-related behaviors.

Caption: A generalized workflow for in vivo assessment of AMG 333 efficacy.

Experimental Protocols

In Vitro Protocol: TRPM8 Functional Assay (Calcium Flux)

This protocol describes a method to determine the IC₅₀ of AMG 333 on human TRPM8 (hTRPM8) channels expressed in a recombinant cell line using a calcium flux assay.[2]

1. Cell Culture:

• Culture HEK293 cells stably expressing hTRPM8 in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).

• Maintain cells at 37°C in a humidified 5% CO₂ incubator.

• Seed cells into 96-well black-walled, clear-bottom plates at a density of 40,000-60,000 cells per well and allow them to adhere overnight.

2. Compound Preparation:

• Prepare a stock solution of AMG 333 in DMSO.

• Perform serial dilutions of AMG 333 in a suitable assay buffer (e.g., HBSS with 20 mM HEPES) to achieve the desired final concentrations. Include a vehicle control (DMSO).

3. Calcium Dye Loading:

• Prepare a calcium-sensitive dye loading solution (e.g., Fluo-4 AM) in assay buffer according to the manufacturer's instructions.

• Remove the culture medium from the cells and add the dye loading solution to each well.

• Incubate the plate at 37°C for 45-60 minutes in the dark.

• After incubation, wash the cells twice with assay buffer to remove excess dye.

4. Measurement of Calcium Flux:

• Add the prepared AMG 333 dilutions or vehicle control to the respective wells and incubate for 10-20 minutes at room temperature.

• Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation).

• Establish a stable baseline fluorescence reading for 10-20 seconds.

• Add a TRPM8 agonist (e.g., Icilin (B1674354) or Menthol) to all wells to stimulate the channels.

• Immediately begin recording fluorescence intensity (Excitation: ~490 nm, Emission: ~525 nm) for 60-120 seconds to capture the peak calcium response.

5. Data Analysis:

• Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence.

• Normalize the response to the vehicle control.

• Plot the normalized response against the logarithm of the AMG 333 concentration.

• Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

In Vivo Protocol 1: Icilin-Induced Wet-Dog Shake Model in Rats

This model assesses the ability of AMG 333 to block TRPM8 channel activation in vivo, where icilin, a potent TRPM8 agonist, induces a characteristic "wet-dog shake" (WDS) behavior.[3][7]

1. Animals:

• Use male Sprague-Dawley rats (200-250 g).

• House the animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Acclimate the animals to the testing room for at least 1 hour before the experiment.

2. Drug Administration:

• Prepare AMG 333 in a suitable vehicle for oral gavage (e.g., 0.5% methylcellulose (B11928114) in water).

• Administer AMG 333 (e.g., 0.6, 1, 3 mg/kg) or vehicle orally (p.o.) to different groups of rats.[8]

• Allow for a pre-treatment time of 60 minutes for drug absorption.

3. Induction and Observation:

• Prepare a solution of icilin in a vehicle such as 10% Tween 80 in saline.

• Administer icilin (e.g., 2.5 mg/kg) via intraperitoneal (i.p.) injection.[9]

• Immediately after icilin injection, place each rat in an individual observation cage.

• Record the number of wet-dog shakes for a period of 30 minutes. A wet-dog shake is defined as a rapid, rotational shaking of the head and torso.

4. Data Analysis:

• Compare the mean number of wet-dog shakes in the AMG 333-treated groups to the vehicle-treated group.

• Calculate the percentage of inhibition for each dose of AMG 333.

• Determine the ED₅₀ value by fitting the dose-response data to a non-linear regression curve.

In Vivo Protocol 2: Cold Pressor Test in Rats

This pharmacodynamic model evaluates the effect of AMG 333 on the physiological response to a cold stimulus, which is mediated in part by TRPM8.[3]

1. Animals and Surgical Preparation (if applicable):

• Use male Sprague-Dawley rats.

• For continuous blood pressure monitoring, rats can be anesthetized and a catheter implanted in the femoral or carotid artery. Alternatively, a non-invasive tail-cuff system can be used in conscious rats.

2. Drug Administration:

• Administer AMG 333 (e.g., 1, 3 mg/kg, p.o.) or vehicle as described in the previous protocol.[8]

• Allow a 60-minute pre-treatment period.

3. Cold Pressor Test Procedure:

• Record baseline mean arterial pressure (MAP) and heart rate (HR) for a stable period before the cold stimulus.

• Immerse the rat's hind paw or tail in ice-cold water (0-4°C) for 1-2 minutes.[10]

• Continuously record MAP and HR throughout the cold immersion period and for a recovery period of at least 5 minutes after removing the paw/tail from the water.

4. Data Analysis:

• Calculate the change in MAP and HR from baseline during the cold stimulation.

• Compare the cardiovascular responses in the AMG 333-treated groups to the vehicle-treated group.

• A significant reduction in the pressor response (increase in blood pressure) indicates TRPM8 antagonism.

In Vivo Protocol 3: Nitroglycerin (NTG)-Induced Hyperalgesia

This model is used to study migraine-like pain behaviors. NTG, a nitric oxide donor, induces a delayed headache in migraineurs and hyperalgesia in rodents.[11][12]

1. Animals:

• Use male Sprague-Dawley rats.

• Acclimate the animals as previously described.

2. Drug Administration:

• Administer AMG 333 or vehicle orally 60 minutes prior to NTG administration.

3. Induction of Hyperalgesia:

• Prepare a solution of nitroglycerin (e.g., 10 mg/mL in saline).

• Administer NTG (10 mg/kg, i.p. or s.c.) to induce a state of hyperalgesia.[11]

4. Assessment of Mechanical Allodynia:

• Measure baseline mechanical sensitivity before drug administration using von Frey filaments.

• Place the rat on a wire mesh platform in an individual chamber and allow it to acclimate.

• Apply von Frey filaments of increasing force to the plantar surface of the hind paw or the periorbital region.

• The paw withdrawal threshold is defined as the lowest force that elicits a brisk withdrawal response.

• Assess mechanical sensitivity at multiple time points after NTG administration (e.g., 2, 4, and 6 hours) to capture the delayed hyperalgesia.

5. Data Analysis:

• Compare the paw withdrawal thresholds in the AMG 333-treated groups to the vehicle-treated group at each time point.

• A significant increase in the withdrawal threshold in the AMG 333-treated groups indicates an anti-hyperalgesic effect.

Conclusion

AMG 333 serves as a critical tool for elucidating the role of TRPM8 in migraine. The protocols outlined in these application notes provide a framework for researchers to consistently and effectively study the antimigraine potential of TRPM8 antagonists. Adherence to these detailed methodologies will facilitate the generation of robust and reproducible data, contributing to a deeper understanding of migraine pathways and the development of novel therapeutics.

References

• 1. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. | BioWorld [bioworld.com]
• 4. Mu and kappa opioid receptor agonists antagonize icilin-induced wet-dog shaking in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Transient receptor potential melastatin 8 (TRPM8) is required for nitroglycerin and calcitonin gene-related peptide induced migraine-like pain behaviors in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TRPM8 and Migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Icilin-induced wet-dog shakes in rats are dependent on NMDA receptor activation and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cold pressor test - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Cold pressor test in the rat: medullary and spinal pathways and neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Emodin Interferes With Nitroglycerin-Induced Migraine in Rats Through CGMP-PKG Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nitroglycerin induces hyperalgesia in rats--a time-course study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: AMG 333 as a Pharmacological Tool for TRPM8 Function

Introduction

Transient Receptor Potential Melastatin 8 (TRPM8) is a non-selective cation channel that functions as the primary sensor for cold temperatures in mammals.[1][2] Expressed in a subset of sensory neurons, it is activated by cool temperatures (8-28°C) and cooling agents like menthol (B31143) and icilin (B1674354).[1][3][4] Due to its role in cold sensation and pain pathways, TRPM8 is a significant target for therapeutic intervention in conditions such as migraine, neuropathic pain, and overactive bladder.[1][5][6]

AMG 333 is a potent, orally bioavailable, and highly selective antagonist of the TRPM8 channel.[3][7][8] Developed by Amgen, it has been characterized in both in vitro and in vivo models, demonstrating effective blockade of TRPM8-mediated responses.[7] Although its clinical development for migraine was discontinued (B1498344) in Phase I trials, its well-defined pharmacological profile makes it an invaluable tool for researchers studying the physiological and pathological roles of TRPM8.[5][9]

These application notes provide a summary of AMG 333's pharmacological data and detailed protocols for its use in common experimental models to probe TRPM8 function.

Pharmacological Data

The potency and selectivity of AMG 333 have been determined across species and against other related TRP channels.

Table 1: In Vitro Potency and Selectivity of AMG 333

Target	Species	IC50 Value	Selectivity vs. Other TRP Channels
TRPM8	Human	13 nM[3][7][10]	>1500-fold
TRPM8	Rat	20 nM	>1000-fold
TRPV1, TRPV3, TRPV4, TRPA1	Not Specified	>20 µM	N/A

Table 2: In Vivo Efficacy of AMG 333 in Rat Models

Model	Endpoint	Route of Administration	ED50 Value
Icilin-Induced Wet-Dog Shake (WDS)	Inhibition of WDS behavior	Oral (p.o.)	1.14 mg/kg[7]
Cold Pressor Test (CPT)	Blockade of cold-induced blood pressure increase	Oral (p.o.)	1.10 mg/kg[7]

Signaling Pathway

TRPM8 activation by stimuli such as cold or chemical agonists (menthol, icilin) leads to a conformational change in the channel, allowing the influx of cations like Ca²⁺ and Na⁺. This influx results in depolarization of the sensory neuron, initiating an action potential that is transmitted to the central nervous system, where it is perceived as a cold sensation. AMG 333 acts as a competitive antagonist, binding to the TRPM8 channel to prevent this activation and subsequent downstream signaling.

Caption: TRPM8 channel activation pathway and its inhibition by AMG 333.

Experimental Protocols

Protocol 1: In Vitro TRPM8 Antagonism Assay using Calcium Flux

This protocol details a method to quantify the antagonist activity of AMG 333 on TRPM8 channels expressed in a heterologous system (e.g., HEK-293 cells) by measuring changes in intracellular calcium.

Materials:

• HEK-293 cells stably expressing human or rat TRPM8

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• TRPM8 agonist (e.g., Icilin or (-)-Menthol)

• AMG 333

• DMSO (for stock solutions)

• 96-well or 384-well black, clear-bottom microplates

• Fluorescence plate reader with liquid handling capabilities

Procedure:

• Cell Plating: Seed TRPM8-expressing HEK-293 cells into microplates at a density that will result in a confluent monolayer on the day of the assay. Incubate for 24-48 hours.

• Dye Loading:

  • Prepare a loading solution of the calcium-sensitive dye in assay buffer (e.g., 2 µM Fura-2 AM with 0.02% Pluronic F-127).

  • Remove culture medium from the cells and add the dye loading solution.

  • Incubate for 60 minutes at 37°C.

  • Wash the cells 2-3 times with assay buffer to remove extracellular dye.

• Compound Addition (Antagonist):

  • Prepare serial dilutions of AMG 333 in assay buffer from a DMSO stock. Ensure the final DMSO concentration is consistent across all wells (typically ≤0.1%).

  • Add the AMG 333 dilutions to the respective wells. Include vehicle control wells (buffer with DMSO).

  • Incubate for 15-30 minutes at room temperature.

• Agonist Addition and Measurement:

  • Set up the fluorescence plate reader to measure fluorescence intensity at appropriate wavelengths over time.

  • Prepare a TRPM8 agonist solution (e.g., Icilin at a final concentration equal to its EC80).

  • Using the plate reader's injector, add the agonist solution to all wells simultaneously.

  • Immediately begin recording fluorescence for 2-5 minutes.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

  • Normalize the data to the vehicle control (0% inhibition) and a control with a saturating concentration of a known TRPM8 blocker (100% inhibition).

  • Plot the normalized response against the logarithm of the AMG 333 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Workflow for an in vitro calcium flux assay to measure TRPM8 antagonism.

Protocol 2: In Vivo Icilin-Induced Wet-Dog Shake (WDS) Model

This pharmacodynamic model leverages a specific, TRPM8-mediated behavior in rats to assess the in vivo target engagement of an antagonist.[8]

Animals:

• Male Sprague-Dawley rats (200-250 g)

Materials:

• AMG 333

• Vehicle for oral administration (e.g., 0.5% HPMC, 0.2% Tween 80 in water)

• Icilin

• Vehicle for icilin injection (e.g., 10% Tween 80 in saline)

• Oral gavage needles

• Subcutaneous injection needles

• Observation chambers (e.g., clear Plexiglas cages)

• Video recording equipment (optional, but recommended)

Procedure:

• Acclimation: Acclimate rats to the observation chambers for at least 30 minutes before dosing.

• Antagonist Dosing:

  • Prepare desired doses of AMG 333 (e.g., 0.3, 1, 3, 10 mg/kg) in the oral vehicle.[8]

  • Administer AMG 333 or vehicle to the rats via oral gavage.

• Pre-treatment Period: Allow for drug absorption. A typical pre-treatment time is 60 minutes.

• Agonist Challenge:

  • Administer a submaximal dose of icilin (e.g., 0.25 mg/kg) via subcutaneous injection.

• Observation:

  • Immediately after icilin injection, place the rat back into the observation chamber.

  • Count the number of "wet-dog shakes" (a rapid, rotational shaking of the head and torso) over a 30-minute period.

• Data Analysis:

  • Compare the number of shakes in the AMG 333-treated groups to the vehicle-treated group.

  • Calculate the percentage inhibition for each dose.

  • Determine the ED50 value by plotting percent inhibition against the logarithm of the dose.

Caption: Workflow for the in vivo wet-dog shake (WDS) model.

Protocol 3: In Vivo Cold Pressor Test (CPT)

This model assesses the role of TRPM8 in autonomic responses to cold stimuli, specifically the reflexive increase in blood pressure.

Animals:

• Male Sprague-Dawley rats, surgically implanted with telemetry devices for blood pressure monitoring.

Materials:

• AMG 333 and oral vehicle

• Water bath or container for cold water

• Ice

• Restraining device

• Telemetry data acquisition system

Procedure:

• Baseline Measurement: After recovery from surgery, record baseline cardiovascular parameters (mean arterial pressure, heart rate) via telemetry in conscious, freely moving rats.

• Antagonist Dosing: Administer AMG 333 or vehicle via oral gavage at desired doses.

• Pre-treatment Period: Allow for drug absorption (e.g., 60-120 minutes).

• Cold Challenge:

  • Gently restrain the rat.

  • Immerse the rat's tail (approximately two-thirds of its length) into an ice-water bath (0-4°C) for 1-2 minutes.

  • Continuously record blood pressure and heart rate throughout the challenge and for a short recovery period.

• Data Analysis:

  • Determine the peak increase in mean arterial pressure from the pre-challenge baseline for each animal.

  • Compare the pressor response in the AMG 333-treated groups to the vehicle-treated group.

  • Calculate the percentage inhibition of the cold-induced pressor response and determine the ED50.

Preparation of AMG 333 Stock Solutions

Proper solubilization is critical for accurate and reproducible results.

• Chemical Formula: C₂₀H₁₂F₅N₃O₄[11]

• Molecular Weight: 453.33 g/mol

• Solubility:

  • DMSO: Soluble up to 100 mM. Some suppliers suggest up to 125 mg/mL (~275 mM).[10]

  • Ethanol: Soluble up to 100 mM.

• Stock Solution Preparation (Example for 10 mM in DMSO):

  • Weigh out 4.53 mg of AMG 333 powder.

  • Add 1 mL of high-purity DMSO.

  • Vortex or sonicate gently until fully dissolved.

• Storage: Store stock solutions at -20°C or -80°C for long-term stability.[8] Avoid repeated freeze-thaw cycles. For in vivo studies, fresh formulations are recommended.[12]

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TRPM8 Channels: Advances in Structural Studies and Pharmacological Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Progress in TRPM8 Modulation: An Update | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. | BioWorld [bioworld.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Highly functionalized β-lactams and 2-ketopiperazines as TRPM8 antagonists with antiallodynic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. AMG 333 | TRP/TRPV Channel | TargetMol [targetmol.com]
• 11. AMG-333 - Wikipedia [en.wikipedia.org]
• 12. selleckchem.com [selleckchem.com]

In Vivo Delivery of AMG 333 in Preclinical Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

AMG 333 is a potent, selective, and orally bioavailable antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel, which is recognized as the primary sensor for cold temperatures in mammals. Developed by Amgen, AMG 333 has been investigated as a potential therapeutic for migraine.[1][2][3] Preclinical in vivo studies have been crucial in characterizing its pharmacodynamic effects. This document provides detailed application notes and protocols for the oral delivery of AMG 333 in preclinical rat models, based on published research. The primary methods discussed are the icilin-induced "wet-dog shake" model and the cold pressor test, both of which are established assays for evaluating TRPM8 antagonism in vivo.[1][4]

Introduction

The TRPM8 channel, expressed in a subset of sensory neurons, is implicated in migraine pathophysiology.[3] AMG 333, by selectively blocking this channel, offers a targeted approach to migraine treatment. Evaluating the efficacy and pharmacodynamics of AMG 333 in preclinical models is a critical step in its development. Oral administration is the intended clinical route, making oral delivery in animal models highly relevant. The protocols outlined below describe the methods used to assess the in vivo activity of AMG 333 after oral administration in rats.

Data Presentation

In Vivo Efficacy of AMG 333

Model	Species	Route of Administration	Dosage Range	Key Finding	Reference
Icilin-Induced Wet-Dog Shake	Sprague-Dawley Rat	Oral (p.o.)	0.6 - 3 mg/kg	Dose-dependent inhibition of shaking behavior. ED₅₀ = 1.14 mg/kg.	[1]
Cold Pressor Test	Sprague-Dawley Rat	Oral (p.o.)	1 - 3 mg/kg	Dose-dependent blockade of cold-induced blood pressure increase. ED₅₀ = 1.10 mg/kg.	[1]

Signaling Pathway

The TRPM8 channel is a non-selective cation channel that, upon activation by cold temperatures or agonists like menthol (B31143) and icilin (B1674354), allows an influx of cations (primarily Ca²⁺ and Na⁺). This influx leads to depolarization of the sensory neuron and the generation of an action potential, which is transmitted to the central nervous system and perceived as a cold sensation. AMG 333 acts as an antagonist, blocking the channel and preventing this signaling cascade.

Caption: TRPM8 signaling pathway and antagonism by AMG 333.

Experimental Protocols

Oral Formulation and Delivery of AMG 333

This protocol describes the preparation of an AMG 333 formulation for oral gavage in rats.

Materials:

• AMG 333 powder

• Vehicle (e.g., 10% DMSO / 90% corn oil or 0.5% Methylcellulose (B11928114) in water)

• Mortar and pestle (if preparing a suspension)

• Magnetic stirrer and stir bar

• Weighing scale

• Appropriate sized oral gavage needles (e.g., 18-20 gauge, curved or straight)

• Syringes

Protocol:

• Vehicle Preparation:

  • For a solution: Prepare a 10% DMSO in corn oil solution by mixing the appropriate volumes.

  • For a suspension: Prepare a 0.5% (w/v) methylcellulose solution by slowly adding methylcellulose powder to water while stirring continuously.

• AMG 333 Formulation:

  • Calculate the required amount of AMG 333 based on the desired dose (e.g., 1 mg/kg) and the dosing volume (e.g., 5 mL/kg).

  • For a solution: Add the weighed AMG 333 powder to the 10% DMSO/corn oil vehicle. Vortex or sonicate until the compound is fully dissolved.

  • For a suspension: Levigate the weighed AMG 333 powder with a small amount of the 0.5% methylcellulose vehicle to form a smooth paste. Gradually add the remaining vehicle while mixing to achieve a uniform suspension. Stir continuously before and during dosing to ensure homogeneity.

• Oral Gavage Administration:

  • Gently restrain the rat.

  • Measure the length of the gavage needle from the tip of the rat's nose to the last rib to ensure proper placement in the stomach.

  • Draw the prepared AMG 333 formulation into the syringe.

  • Carefully insert the gavage needle into the esophagus and advance it into the stomach.

  • Slowly administer the formulation.

  • Withdraw the needle and return the animal to its cage.

  • Monitor the animal for any signs of distress.

Icilin-Induced Wet-Dog Shake (WDS) Model

This pharmacodynamic model assesses TRPM8 antagonism by measuring the inhibition of a characteristic shaking behavior induced by the TRPM8 agonist, icilin.

Materials:

• Male Sprague-Dawley rats

• AMG 333 oral formulation

• Icilin solution (e.g., dissolved in a vehicle like DMSO and diluted in saline)

• Observation chambers

• Timer

Protocol:

• Acclimation: Acclimate rats to the observation chambers for at least 30 minutes before the experiment.

• AMG 333 Administration: Administer AMG 333 orally at the desired doses (e.g., 0.6, 1, 3 mg/kg) or vehicle to different groups of rats.

• Pre-treatment Time: Allow for a pre-treatment period for AMG 333 to be absorbed (e.g., 60 minutes).

• Icilin Challenge: Administer a standardized dose of icilin (e.g., 0.5 mg/kg, intraperitoneally) to induce the wet-dog shake behavior.

• Observation: Immediately after icilin injection, place the rats back into the observation chambers and record the number of wet-dog shakes over a specified period (e.g., 30 minutes).

• Data Analysis: Compare the number of wet-dog shakes in the AMG 333-treated groups to the vehicle-treated group. Calculate the percent inhibition for each dose and determine the ED₅₀.

Cold Pressor Test (CPT)

This model evaluates the role of TRPM8 in autonomic responses to cold by measuring changes in blood pressure upon cold stimulus.

Materials:

• Male Sprague-Dawley rats, instrumented for blood pressure measurement (e.g., via telemetry or arterial catheter)

• AMG 333 oral formulation

• Container with ice-cold water (e.g., 0.5°C)

• Blood pressure monitoring system

Protocol:

• Baseline Measurement: Record the baseline mean arterial pressure (MAP) and heart rate of the anesthetized or conscious, restrained rat.

• AMG 333 Administration: Administer AMG 333 orally at the desired doses (e.g., 1, 3 mg/kg) or vehicle.

• Pre-treatment Time: Allow for a pre-treatment period (e.g., 60 minutes).

• Cold Challenge: Perform the cold pressor test by immersing the rat's limbs and ventral half of the body in the ice-cold water for a fixed duration (e.g., 2 minutes).[5]

• Blood Pressure Monitoring: Continuously record MAP and heart rate throughout the cold challenge and for a period afterward.

• Data Analysis: Determine the peak increase in MAP from baseline in response to the cold stimulus. Compare the pressor response in the AMG 333-treated groups to the vehicle-treated group to assess the inhibitory effect.

Experimental Workflow Visualization

Caption: General workflow for in vivo evaluation of AMG 333.

References

• 1. Mu and kappa opioid receptor agonists antagonize icilin-induced wet-dog shaking in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Icilin-induced wet-dog shakes in rats are dependent on NMDA receptor activation and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cold pressor test in the rat: medullary and spinal pathways and neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the solubility and stability of AMG 333 in solution.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the solubility and stability of AMG 333 in solution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of AMG 333?

A1: For initial stock solutions, 100% dimethyl sulfoxide (B87167) (DMSO) is recommended. AMG 333 is highly soluble in DMSO, with a solubility of up to 100 mM (45.33 mg/mL). Ethanol can also be used, with a similar solubility of 100 mM. When preparing stock solutions in DMSO, it is crucial to use a fresh, anhydrous grade, as DMSO is hygroscopic and absorbed water can affect the solubility and stability of the compound.

Q2: My AMG 333 precipitates when I dilute my DMSO stock solution into an aqueous buffer. What should I do?

A2: This is a common issue for hydrophobic compounds like AMG 333, which is practically insoluble in water.[1] Here are several strategies to address this:

• Lower the Final Concentration: The most straightforward approach is to reduce the final concentration of AMG 333 in your aqueous solution to stay below its solubility limit.

• Optimize DMSO Concentration: While minimizing DMSO in cell-based assays is important, a final concentration of up to 0.5% is often tolerated and can help maintain solubility. Always include a vehicle control with the same final DMSO concentration in your experiments.

• Use a Co-solvent System: For in vivo or other applications requiring higher concentrations, a co-solvent system can be effective. A common formulation includes 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, which has been shown to keep AMG 333 in solution at concentrations of at least 2.17 mg/mL (4.79 mM).[2][3]

• Employ Solubilizing Excipients: Cyclodextrins can encapsulate hydrophobic molecules, increasing their aqueous solubility. A formulation with 10% DMSO and 90% (20% SBE-β-CD in saline) can achieve a solubility of at least 2.17 mg/mL.[2][3]

• Adjust the pH: As AMG 333 contains a carboxylic acid moiety, its solubility is expected to be pH-dependent. Solubility will likely increase at a more alkaline pH where the carboxylic acid is deprotonated. Experimenting with buffers at different pH values may improve solubility.

Q3: How should I store my AMG 333 solutions to ensure stability?

A3: Proper storage is critical for maintaining the integrity of AMG 333.

• Solid Form: Store the powdered form of AMG 333 at -20°C, where it is stable for up to three years.[3]

• Stock Solutions in Organic Solvents: Prepare high-concentration stock solutions in anhydrous DMSO or ethanol. Aliquot these solutions into small, single-use volumes to avoid repeated freeze-thaw cycles and store them at -80°C for up to two years or at -20°C for up to one year.[3]

• Aqueous Solutions: Aqueous working solutions should be prepared fresh for each experiment. Due to the limited stability of many small molecules in aqueous buffers, it is not recommended to store them for extended periods.

Q4: Can I sonicate or heat AMG 333 to aid dissolution?

A4: Yes, gentle warming and sonication can be used to aid the dissolution of AMG 333, particularly when preparing concentrated stock solutions or if precipitation is observed.[3] However, avoid excessive heat, as it may lead to degradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation in Aqueous Buffer	The concentration of AMG 333 exceeds its aqueous solubility limit.	Decrease the final concentration of AMG 333. Consider using a co-solvent system or solubilizing excipients like SBE-β-CD.
The final DMSO concentration is too low to maintain solubility.	Increase the final DMSO concentration (typically up to 0.5% is acceptable for in vitro assays, but should be validated for your specific cell line).
The pH of the buffer is not optimal for AMG 333 solubility.	Since AMG 333 has a nicotinic acid moiety, its solubility is likely higher at neutral to alkaline pH. Test different buffer pH values.
Inconsistent Experimental Results	Degradation of AMG 333 in stock or working solutions.	Prepare fresh working solutions for each experiment. Aliquot stock solutions to minimize freeze-thaw cycles. Store stock solutions at -80°C.
Inaccurate concentration of the stock solution due to improper dissolution or storage.	Ensure complete dissolution of the solid compound when preparing the stock solution. Use fresh, anhydrous DMSO. Store stock solutions appropriately.
Cloudiness in Cell Culture Media	Precipitation of AMG 333 with components in the media.	Lower the final concentration of AMG 333. Perform a solubility test of AMG 333 in your specific cell culture medium.
Interaction with serum proteins.	Consider reducing the serum percentage if your experiment allows, or use a serum-free formulation after appropriate validation.

Quantitative Data

Table 1: Solubility of AMG 333 in Various Solvents

Solvent	Concentration (mM)	Concentration (mg/mL)	Reference
DMSO	100	45.33
Ethanol	100	45.33
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	≥ 4.79	≥ 2.17	[2][3]
10% DMSO / 90% (20% SBE-β-CD in saline)	≥ 4.79	≥ 2.17	[2][3]
10% DMSO / 90% Corn Oil	≥ 4.79	≥ 2.17	[2][3]
Water	Insoluble	< 1	[1]

Table 2: Illustrative Aqueous Solubility of a Similar Nicotinic Acid Derivative at Different pH Values

Disclaimer: The following data is for a compound with a similar chemical scaffold to AMG 333 and is provided for illustrative purposes to guide experimentation, as specific data for AMG 333 is not publicly available.

Buffer System (0.1 M)	pH	Estimated Solubility (µg/mL)
Citrate Buffer	5.0	~10
Phosphate-Buffered Saline (PBS)	7.4	~50

Table 3: Illustrative Stability of a Similar Nicotinic Acid Derivative in Aqueous Solution (PBS, pH 7.4) at Different Temperatures

Disclaimer: The following data is for a compound with a similar chemical scaffold to AMG 333 and is provided for illustrative purposes to guide experimentation, as specific data for AMG 333 is not publicly available.

Storage Temperature	% Remaining after 24 hours	% Remaining after 7 days
4°C	>95%	~90%
Room Temperature (25°C)	~90%	~75%
37°C	~80%	<60%

Experimental Protocols

Protocol 1: Preparation of AMG 333 Stock Solution

• Weigh the required amount of solid AMG 333 in a sterile microcentrifuge tube.

• Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).

• Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, gently warm the tube or sonicate in a water bath until the solid is completely dissolved.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -80°C.

Protocol 2: Kinetic Solubility Assessment in Aqueous Buffers

• Prepare a 10 mM stock solution of AMG 333 in 100% DMSO.

• Create a serial dilution of the stock solution in DMSO (e.g., 10 mM, 5 mM, 2.5 mM, etc.).

• In a 96-well plate, add 2 µL of each DMSO concentration to 98 µL of the desired aqueous buffer (e.g., PBS, pH 7.4). This will result in a 1:50 dilution and a final DMSO concentration of 2%.

• Seal the plate and incubate at room temperature for 2 hours with gentle shaking.

• Measure the turbidity of each well using a nephelometer or a plate reader at a wavelength of 620 nm.

• The highest concentration that does not show a significant increase in turbidity compared to the buffer-only control is considered the kinetic solubility.

Visualizations

Caption: TRPM8 signaling pathway and the inhibitory action of AMG 333.

Caption: Experimental workflow for preparing and troubleshooting AMG 333 solutions.

References

• 1. adooq.com [adooq.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

AMG 333 Technical Support Center: Understanding and Mitigating Off-Target Effects in Cellular Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the use of AMG 333 in cellular assays. Our goal is to help you anticipate, identify, and understand potential off-target effects to ensure the accuracy and validity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of AMG 333?

AMG 333 is a potent and highly selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[1][2][3] It is not a kinase inhibitor. TRPM8 is a non-selective cation channel primarily known as the predominant mammalian cold temperature thermosensor.[2][3]

Q2: Are there known off-target kinase effects for AMG 333?

Based on available literature, AMG 333 is characterized by its high selectivity for the TRPM8 channel.[2] There is no significant evidence to suggest off-target activity against a broad panel of kinases. Researchers should be aware that unexpected cellular phenotypes are more likely to be related to the downstream consequences of TRPM8 inhibition rather than direct off-target kinase effects.

Q3: What are the reported "off-target" or adverse effects of AMG 333 in clinical settings?

Clinical trials with AMG 333 were discontinued (B1498344) due to adverse effects that are considered mechanism-based, arising from the intended antagonism of the TRPM8 channel.[2] These effects include an intolerable sensation of heat, paresthesia (tingling or numbness), dysesthesia (abnormal sensation), and dysgeusia (distortion of the sense of taste).[2] While these are observed in vivo, they underscore the systemic effects of TRPM8 modulation that could manifest in cellular assays, particularly those involving sensory neurons or cells expressing TRPM8.

Q4: My cells are showing unexpected changes in viability or signaling pathways after treatment with AMG 333. How can I troubleshoot this?

It is crucial to first confirm that the observed effects are not due to experimental artifacts. We recommend the following troubleshooting workflow:

Troubleshooting workflow for unexpected cellular effects of AMG 333.

Quantitative Data Summary

The following table summarizes the reported potency and selectivity of AMG 333.

Target	Assay Type	Species	IC50	Reference
TRPM8	Not Specified	Human	13 nM	[4][5][6]
TRPM8	Not Specified	Rat	20 nM
TRPV1	Not Specified	Not Specified	>20 µM
TRPV3	Not Specified	Not Specified	>20 µM
TRPV4	Not Specified	Not Specified	>20 µM
TRPA1	Not Specified	Not Specified	>20 µM

Experimental Protocols

Calcium Influx Assay for TRPM8 Activity

This protocol outlines a common method to assess the antagonist activity of AMG 333 on TRPM8 channels in a cellular context.

Workflow for a calcium influx assay to measure AMG 333 activity.

Methodology:

• Cell Culture: Plate cells stably or transiently expressing TRPM8 in a black, clear-bottom 96-well plate at an appropriate density. Allow cells to adhere overnight.

• Dye Loading: Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. Remove the culture medium and add the dye-loading buffer to each well. Incubate for 30-60 minutes at 37°C.

• Compound Incubation: Wash the cells with an assay buffer. Add varying concentrations of AMG 333 (prepared in the assay buffer) to the wells and incubate for 15-30 minutes. Include appropriate vehicle controls.

• Agonist Stimulation: Prepare a solution of a TRPM8 agonist (e.g., icilin or menthol) at a concentration known to elicit a robust response (e.g., EC80).

• Data Acquisition: Place the plate in a fluorescence plate reader. Begin reading the baseline fluorescence for a short period. Then, add the TRPM8 agonist to all wells and continue to measure the fluorescence intensity at regular intervals.

• Data Analysis: The antagonist effect of AMG 333 is determined by its ability to inhibit the agonist-induced increase in intracellular calcium, as measured by the change in fluorescence. Calculate the percentage of inhibition for each concentration of AMG 333 and plot a dose-response curve to determine the IC50 value.

Signaling Pathway Considerations

Inhibition of TRPM8 by AMG 333 will primarily impact downstream signaling pathways regulated by calcium and sodium influx. Researchers should consider these pathways when interpreting experimental results.

Simplified TRPM8 signaling pathway and the inhibitory action of AMG 333.

References

• 1. AMG-333 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. AMG 333 | TRP/TRPV Channel | TargetMol [targetmol.com]
• 5. | BioWorld [bioworld.com]
• 6. selleckchem.com [selleckchem.com]

Optimizing AMG 333 Concentration for Maximum TRPM8 Inhibition: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing AMG 333 for the effective inhibition of the transient receptor potential melastatin 8 (TRPM8) channel. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to ensure the successful application of AMG 333 in your research.

Troubleshooting Guides & FAQs

This section addresses common issues and questions that may arise during experiments involving AMG 333 and TRPM8 inhibition.

Frequently Asked Questions (FAQs)

• What is the optimal concentration of AMG 333 for maximum TRPM8 inhibition? The optimal concentration of AMG 333 for achieving maximum TRPM8 inhibition in vitro is typically in the low nanomolar range. AMG 333 has a reported half-maximal inhibitory concentration (IC50) of 13 nM for human TRPM8 and 20 nM for rat TRPM8.[1] For cellular assays, a concentration range of 10-100 nM is a good starting point for achieving maximal, specific inhibition.

• What is the mechanism of action of AMG 333? AMG 333 is a potent and selective antagonist of the TRPM8 ion channel.[1] It functions by blocking the channel, thereby preventing the influx of cations like calcium in response to TRPM8 agonists such as menthol (B31143), icilin (B1674354), or cold temperatures. While the precise binding site of AMG 333 on the TRPM8 channel has not been explicitly detailed in publicly available literature, it is believed to interact with the menthol-binding pocket of the channel.[2]

• Is AMG 333 selective for TRPM8? Yes, AMG 333 is highly selective for TRPM8 over other TRP channels, such as TRPV1, TRPV3, TRPV4, and TRPA1, with IC50 values for these other channels being greater than 20 µM.[1] This high selectivity minimizes the potential for off-target effects in experimental systems.

• What are the known off-target effects of AMG 333? While highly selective, high concentrations of any compound have the potential for off-target effects. In clinical trials, some TRPM8 antagonists have been associated with sensations of heat.[1][2] Researchers should be mindful of this and include appropriate controls to distinguish between TRPM8-mediated and potential off-target effects, especially when using concentrations significantly above the IC50.

• How should I prepare and store AMG 333? AMG 333 is typically supplied as a solid. For in vitro experiments, it is recommended to prepare a stock solution in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO). Store the stock solution at -20°C or -80°C to ensure stability. When preparing working solutions, dilute the stock in the appropriate assay buffer.

Troubleshooting Common Experimental Issues

Issue	Potential Cause	Troubleshooting Steps
Variability in IC50 values	- Cell line passage number and health- Purity and stability of AMG 333- Assay conditions (e.g., temperature, agonist concentration)	- Use cells within a consistent and low passage number range.- Ensure proper storage and handling of AMG 333.- Standardize all assay parameters and perform quality control checks.
Low or no inhibition observed	- Incorrect concentration of AMG 333- Inactive TRPM8 channels- Issues with agonist stimulation	- Verify the dilution calculations and the final concentration of AMG 333.- Confirm TRPM8 expression and functionality using a potent agonist like menthol or icilin.- Ensure the agonist is prepared correctly and used at an effective concentration (e.g., EC50 or EC80).
High background signal in calcium assays	- Cell health issues (e.g., high basal intracellular calcium)- Dye loading problems- Autofluorescence of compounds	- Ensure cells are healthy and not overly confluent.- Optimize dye loading time and concentration.- Include a vehicle control (DMSO) to assess background fluorescence.
Unstable recordings in patch-clamp experiments	- Poor seal formation- Cell viability- Intracellular solution composition	- Use high-quality glass pipettes and ensure proper fire-polishing.- Use healthy, robust cells for patching.- Optimize the intracellular solution to maintain cell health during recording.
Apparent species-dependent differences in potency	- Known differences in the amino acid sequence of TRPM8 between species.	- Be aware of the reported differences in IC50 values for human (13 nM) and rat (20 nM) TRPM8.[1] Tailor the concentration range accordingly for your model system.

Quantitative Data Summary

The following table summarizes the key quantitative data for AMG 333's inhibitory activity on TRPM8.

Parameter	Value	Species	Reference
IC50	13 nM	Human	[1]
IC50	20 nM	Rat	[1]
Selectivity	>20 µM	Human (TRPV1, V3, V4, A1)	[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on established methods and can be adapted for your specific experimental needs.

1. In Vitro Calcium Influx Assay for TRPM8 Inhibition

This protocol describes how to measure the inhibition of agonist-induced calcium influx in HEK293 cells stably expressing human TRPM8.

• Cell Culture:

  • Culture HEK293 cells stably expressing human TRPM8 in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418) to maintain TRPM8 expression.

  • Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

  • Plate cells in a 96-well black-walled, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a physiological salt solution (e.g., Hanks' Balanced Salt Solution - HBSS) buffered with HEPES. The final Fluo-4 AM concentration is typically 2-5 µM.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the dye-loading buffer to each well and incubate for 45-60 minutes at 37°C in the dark.

  • After incubation, wash the cells twice with HBSS to remove excess dye.

• Assay Procedure:

  • Prepare serial dilutions of AMG 333 in HBSS. The final concentrations should bracket the expected IC50 (e.g., 0.1 nM to 1 µM). Include a vehicle control (DMSO).

  • Add the AMG 333 dilutions to the respective wells and incubate for 10-20 minutes at room temperature.

  • Prepare a solution of a TRPM8 agonist (e.g., menthol at a final concentration of 100 µM or icilin at a final concentration of 1 µM) in HBSS.

  • Use a fluorescence plate reader to measure the baseline fluorescence, and then inject the agonist solution into the wells.

  • Continue to measure the fluorescence intensity at regular intervals to capture the peak calcium response.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence for each well.

  • Normalize the data to the vehicle control (0% inhibition) and a positive control with a known saturating concentration of a TRPM8 antagonist or no agonist (100% inhibition).

  • Plot the normalized response against the logarithm of the AMG 333 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

2. Whole-Cell Patch-Clamp Electrophysiology

This protocol outlines the procedure for measuring the inhibitory effect of AMG 333 on TRPM8 currents in individual cells.

• Cell Preparation:

  • Plate HEK293 cells expressing TRPM8 on glass coverslips 24-48 hours before the experiment.

  • Just before recording, transfer a coverslip to the recording chamber on the microscope stage and perfuse with an extracellular solution.

• Solutions:

  • Extracellular Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose (pH adjusted to 7.4 with NaOH).

  • Intracellular Solution (in mM): 140 KCl, 5 EGTA, 2 MgCl2, 10 HEPES (pH adjusted to 7.2 with KOH).

• Recording Procedure:

  • Pull borosilicate glass pipettes to a resistance of 3-5 MΩ when filled with the intracellular solution.

  • Approach a cell with the pipette and form a gigaohm seal (>1 GΩ) with the cell membrane.

  • Rupture the membrane patch to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential of -60 mV.

  • Apply voltage ramps (e.g., from -100 mV to +100 mV over 200 ms) to elicit TRPM8 currents.

  • Activate TRPM8 channels by perfusing the cell with the extracellular solution containing a TRPM8 agonist (e.g., 100 µM menthol).

  • Once a stable baseline current is established, co-apply the agonist with different concentrations of AMG 333.

  • Record the current responses at each concentration of AMG 333.

• Data Analysis:

  • Measure the peak outward and inward current amplitudes at specific voltages (e.g., +80 mV and -80 mV).

  • Normalize the current amplitude in the presence of AMG 333 to the control current amplitude (agonist alone).

  • Plot the normalized current as a function of the AMG 333 concentration to generate a concentration-response curve and calculate the IC50.

Visualizations

Signaling Pathway of TRPM8 Inhibition by AMG 333

Caption: Mechanism of TRPM8 channel inhibition by AMG 333.

Experimental Workflow for Calcium Influx Assay

Caption: Step-by-step workflow for a TRPM8 calcium influx assay.

Logical Flow for Troubleshooting Low Inhibition

Caption: Troubleshooting logic for suboptimal AMG 333 inhibition.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Mcl-1 Inhibitor Experiments

Important Note for Researchers: You have inquired about troubleshooting experiments involving "AMG 333." Our database indicates that AMG 333 is a selective TRPM8 antagonist investigated for migraine treatment. Given the context of your request, which involves signaling pathways typical of cancer therapeutics, it is highly probable that you are working with AMG-176 (Tapotoclax) , a potent and selective Mcl-1 inhibitor .[1][2] This guide is tailored to address unexpected results in experiments with Mcl-1 inhibitors like AMG-176.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common issues and unexpected outcomes researchers may encounter when working with Mcl-1 inhibitors.

Q1: I'm observing minimal or no cytotoxicity after treating my cancer cell line with an Mcl-1 inhibitor, even though it reportedly overexpresses Mcl-1. What is happening?

A1: This is a common challenge. Several factors can contribute to resistance:

• Dependency on other anti-apoptotic proteins: Cancer cells can be "addicted" to more than one anti-apoptotic protein. High expression of Bcl-xL, in particular, is a primary mechanism of resistance to Mcl-1 inhibitors.[3] If the cells also depend on Bcl-xL or Bcl-2 for survival, inhibiting Mcl-1 alone may not be sufficient to trigger apoptosis.

• Baseline Mcl-1 expression is not always predictive: Studies have shown that the baseline expression level of Mcl-1 does not always correlate with sensitivity to its inhibition.[4] The cell's "priming" for apoptosis and its reliance on Mcl-1 relative to other survival proteins is more critical.

• Experimental conditions: Ensure the inhibitor is fully dissolved and stable in your media. Mcl-1 is a protein with a very short half-life, and experimental timing can be crucial.[5] Some Mcl-1 inhibitors require only a short exposure (as little as 2-4 hours) to commit a sensitive cell line to apoptosis.[3][6]

Q2: My Western blot results show that Mcl-1 protein levels increase after treatment with the inhibitor. Is this a failed experiment?

A2: No, this is an expected, albeit paradoxical, effect of many BH3-mimetic Mcl-1 inhibitors, including AMG-176.[7][8][9]

• Protein Stabilization: The inhibitor binds to the BH3-binding groove of the Mcl-1 protein. This binding prevents the Mcl-1 protein from being targeted for proteasomal degradation.[3] This protective binding leads to an increase in the protein's half-life and subsequent accumulation, which can be observed on a Western blot.[9]

• Confirmation of Target Engagement: This effect can actually serve as a pharmacodynamic marker of target engagement. It demonstrates that the compound is reaching its target and binding to it within the cell. Despite the increased total Mcl-1 levels, the protein is functionally inhibited and cannot sequester pro-apoptotic proteins like Bak and Bax, thus allowing apoptosis to proceed.[10]

Q3: My results are highly variable between different cell lines or even between experiments with the same cell line. What are the common sources of inconsistency?

A3: Variability can stem from several sources:

• Inherent Biological Differences: Different cancer cell lines have distinct dependencies on Bcl-2 family proteins. A cell line co-dependent on Mcl-1 and Bcl-2 will respond differently than one solely dependent on Mcl-1.[4]

• Drug Stability and Handling: Ensure proper storage and handling of the compound. Prepare fresh dilutions from a validated stock solution for each experiment. Mcl-1 inhibitors can be large molecules with specific solubility requirements.[2]

• Cell Culture Conditions: Factors like cell density, passage number, and media composition can influence the apoptotic threshold and expression levels of Bcl-2 family proteins. Maintain consistent cell culture practices.

• Assay Timing: The kinetics of apoptosis can vary. For a time-course experiment, you may observe different results at 24, 48, and 72 hours. Early time points might show target engagement (Mcl-1 stabilization), while later time points show the downstream consequences (caspase cleavage, cell death).[4]

Q4: I'm concerned about off-target effects and cellular toxicity. What are the known issues with Mcl-1 inhibitors?

A4: Mcl-1 is crucial for the survival of several types of healthy cells, which can lead to on-target toxicities.

• Cardiac Toxicity: A significant concern for some Mcl-1 inhibitors is cardiotoxicity.[11][12] This is believed to result from the stabilization of the Mcl-1 protein in cardiomyocytes, which disrupts normal cellular function.[12]

• Hematologic Effects: Mcl-1 is important for the survival of hematopoietic stem cells and lymphocytes.[6] Inhibition can lead to reductions in neutrophils, monocytes, and B cells.[6]

• Off-Target Kinase Inhibition: While potent Mcl-1 inhibitors like AMG-176 are highly selective, it is good practice to consider potential off-target effects, especially if results are inconsistent with known on-target mechanisms.[3][13]

Data Presentation

Table 1: In Vitro Activity of AMG-176 in B-Cell Lymphoma (BCL) Cell Lines

Cell Line	Subtype	IC50 at 48 hours (µM)	Reference
OCI-LY1	GCB-DLBCL	0.21	[4]
TMD8	ABC-DLBCL	1.45	[4]
DHL-10	GCB-DLBCL	17.78	[4]
U2932 4RH	ABC-DLBCL	19.45	[4]

Note: IC50 values are highly dependent on the specific cell line and assay conditions.[14]

Table 2: Key Anti-Apoptotic Protein Interactions

Anti-Apoptotic Protein	Key Pro-Apoptotic Binding Partners	Function	Reference
Mcl-1	Bak, Bim, Puma, Noxa	Sequesters pro-apoptotic proteins to prevent mitochondrial outer membrane permeabilization (MOMP).	[10][15]
Bcl-2	Bax, Bim, Puma, Bad	Sequesters pro-apoptotic proteins, often critical in lymphoid malignancies.	[5]
Bcl-xL	Bax, Bim, Puma, Bad	Sequesters pro-apoptotic proteins; its overexpression is a key resistance mechanism to Mcl-1 inhibitors.	[3][6]

Experimental Protocols

Protocol 1: Western Blot Analysis for Mcl-1 Stabilization and Apoptosis Induction

This protocol is to verify both target engagement (Mcl-1 stabilization) and downstream apoptotic signaling.

• Cell Seeding and Treatment: Seed cells (e.g., 1.5 x 10^6 cells/well in a 6-well plate) and allow them to adhere overnight. Treat cells with the Mcl-1 inhibitor (e.g., AMG-176 at various concentrations such as 100 nM, 300 nM, 1 µM) and a vehicle control (DMSO) for 4, 8, and 24 hours.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 4-20% Tris-glycine gel and run until adequate separation is achieved.

• Protein Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies for:

  • Mcl-1 (to observe stabilization)

  • Cleaved PARP (an apoptosis marker)

  • Cleaved Caspase-3 (an apoptosis marker)

  • Vinculin or β-Actin (as a loading control)

• Secondary Antibody Incubation: Wash the membrane 3x with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize bands using an ECL substrate and an imaging system.

Protocol 2: Co-Immunoprecipitation (Co-IP) to Assess Mcl-1/Bak Interaction

This protocol directly assesses whether the inhibitor disrupts the interaction between Mcl-1 and its pro-apoptotic binding partner, Bak.

• Cell Treatment and Lysis: Treat cells with the Mcl-1 inhibitor and vehicle control for a short duration (e.g., 4-6 hours). Lyse cells in a non-denaturing Co-IP buffer (e.g., 1% CHAPS buffer with protease inhibitors).

• Pre-clearing: Pre-clear the lysate by incubating with Protein A/G agarose (B213101) beads for 1 hour at 4°C.

• Immunoprecipitation: Incubate the pre-cleared lysate with an antibody against Mcl-1 overnight at 4°C with gentle rotation. A mock IP with IgG from the same species should be run in parallel as a negative control.

• Immune Complex Capture: Add Protein A/G agarose beads and incubate for 2-4 hours at 4°C to capture the immune complexes.

• Washes: Pellet the beads and wash 3-5 times with cold Co-IP buffer to remove non-specific binders.

• Elution: Elute the bound proteins by boiling the beads in 2x SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluates (the immunoprecipitated samples) and a portion of the initial total cell lysate (input control) by Western blot using antibodies against Mcl-1 and Bak. A successful experiment will show Bak in the Mcl-1 IP from vehicle-treated cells, but a significantly reduced amount of Bak in the IP from inhibitor-treated cells, confirming the disruption of the protein-protein interaction.[3]

Visualizations

Caption: Mcl-1 Signaling Pathway in Apoptosis.

Caption: Experimental Workflow for Troubleshooting Low Cytotoxicity.

References

• 1. AMG-176 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Deciphering the Therapeutic Potential of AMG 176: Targeting Mcl-1 in Cancer [synapse.patsnap.com]
• 4. AMG176, an MCL-1 Inhibitor, is Active in Pre-clinical Models of Aggressive B-cell Lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Delving Deeper: MCL-1's Contributions to Normal and Cancer Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. AMG-176, an Mcl-1 antagonist, shows preclinical efficacy in chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanisms of MCL-1 protein stability induced by MCL-1 antagonists in B-cell malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Decoding the mechanism behind MCL-1 inhibitors: A pathway to understanding MCL-1 protein stability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. probiologists.com [probiologists.com]
• 12. captortherapeutics.com [captortherapeutics.com]
• 13. openpr.com [openpr.com]
• 14. medic.upm.edu.my [medic.upm.edu.my]
• 15. Frontiers | Targeting MCL-1 protein to treat cancer: opportunities and challenges [frontiersin.org]

AMG 333 Clinical Trial Termination: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive overview of the available information regarding the termination of the clinical trials for AMG 333, a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel. The content is designed to assist researchers in understanding the challenges encountered during the development of this compound and to provide guidance for future experiments involving TRPM8 modulation.

Frequently Asked Questions (FAQs)

Q1: What was the primary reason for the termination of the AMG 333 clinical trials?

The Phase 1 clinical trials for AMG 333, identified as NCT01953341 and NCT02132429, were terminated due to the observation of adverse effects in study participants. These adverse events were considered to be on-target effects related to the mechanism of action of a TRPM8 antagonist. The most frequently reported side effects included an "intolerable hot sensation," paresthesia (tingling or prickling sensation), dysesthesia (abnormal and unpleasant sense of touch), and dysgeusia (distortion of the sense of taste).

Q2: What is the mechanism of action of AMG 333?

AMG 333 is a potent and selective antagonist of the TRPM8 ion channel. TRPM8 is a non-selective cation channel primarily expressed in a subpopulation of sensory neurons and is responsible for the sensation of cold. By blocking the TRPM8 channel, AMG 333 was investigated for its potential to treat migraines.

Q3: What were the intended therapeutic indications for AMG 333?

AMG 333 was being developed as a potential treatment for migraine.[1][2][3]

Q4: Is there any publicly available quantitative data from the terminated clinical trials?

To date, specific quantitative data from the terminated Phase 1 clinical trials of AMG 333, such as the dose-escalation schedule, the frequency and severity of adverse events at different dosages, and detailed pharmacokinetic/pharmacodynamic (PK/PD) profiles, have not been made publicly available. Early termination of the trials is the likely reason for the lack of published detailed clinical data.

Troubleshooting Guide for In Vitro and In Vivo Experiments with TRPM8 Antagonists

Researchers working with AMG 333 or other TRPM8 antagonists may encounter challenges related to the on-target effects of these compounds. This guide provides troubleshooting suggestions for common issues.

Issue	Potential Cause	Troubleshooting Suggestions
Unexpected changes in animal body temperature in in vivo models.	TRPM8 channels are involved in thermoregulation. Antagonism of these channels can interfere with normal temperature sensation, leading to a perception of warmth and potentially compensatory physiological responses.	- Monitor core body temperature of experimental animals closely and frequently. - Consider including control groups to assess the baseline effects of the vehicle and experimental procedures on body temperature. - Titrate the dose of the TRPM8 antagonist to find a therapeutic window that minimizes effects on thermoregulation.
Behavioral changes in animals, such as increased grooming or signs of discomfort.	The "hot sensation" observed in humans may manifest as signs of discomfort or altered behavior in animal models.	- Implement a comprehensive behavioral scoring system to systematically assess for signs of distress. - Acclimatize animals to the experimental procedures to minimize stress-induced behaviors. - Use the lowest effective dose of the antagonist to mitigate off-target or exaggerated on-target effects.
Difficulty in translating preclinical efficacy to in vivo models.	The complex role of TRPM8 in different physiological processes can lead to discrepancies between in vitro potency and in vivo efficacy.	- Utilize multiple, well-validated in vivo models to assess the therapeutic potential of the compound. - Carefully consider the route of administration, formulation, and dosing regimen to optimize drug exposure at the target site. - Conduct thorough pharmacokinetic studies to correlate drug concentration with pharmacological effects.

Preclinical Data Summary

While clinical data is limited, preclinical studies provided the initial rationale for the development of AMG 333.

Parameter	Value	Species/System
IC50 (TRPM8 inhibition)	13 nM	Human
ED50 (Wet-Dog Shake Model)	1.14 mg/kg	Rat
ED50 (Cold Pressor Test)	1.10 mg/kg	Rat

Experimental Protocols

Cold Pressor Test (Rat Model)

This test is used to evaluate the pharmacodynamic effect of TRPM8 antagonists on the physiological response to a cold stimulus.

Materials:

• Wistar rats

• Plexiglass or stainless steel container

• Crushed ice and water

• Thermometer

• Blood pressure and heart rate monitoring system

Procedure:

• Anesthetize the rat (e.g., with urethane) and ensure a stable body temperature of approximately 37°C.

• Immerse one of the rat's hind paws into a container filled with a mixture of crushed ice and water, maintaining the temperature at 0-1°C.

• Record blood pressure and heart rate continuously before, during, and after the cold stimulus. The immersion period is typically 1-2 minutes.

• Administer the TRPM8 antagonist or vehicle and repeat the cold pressor test at various time points to assess the drug's effect on the cold-induced pressor response.

Icilin-Induced Wet-Dog Shake (WDS) Model (Rat Model)

This model is used to assess the in vivo potency of TRPM8 modulators. Icilin (B1674354) is a potent TRPM8 agonist that induces a characteristic shaking behavior.

Materials:

• Sprague-Dawley or Wistar rats

• Icilin solution (e.g., dissolved in a vehicle like DMSO and saline)

• Observation cage

• Video recording equipment (optional, but recommended for accurate scoring)

Procedure:

• Acclimatize the rats to the observation cages.

• Administer the TRPM8 antagonist or vehicle at a predetermined time before the icilin challenge.

• Inject icilin intraperitoneally (i.p.) at a dose known to reliably induce WDS (e.g., 2.5 mg/kg).[4]

• Immediately after icilin injection, place the rat in the observation cage and record the number of wet-dog shakes for a defined period (e.g., 30-60 minutes).

• A wet-dog shake is characterized by a rapid, rotational shaking of the head and trunk.

• Compare the frequency of WDS in the antagonist-treated group to the vehicle-treated group to determine the inhibitory effect of the compound.

Signaling Pathways and Experimental Workflows

TRPM8 Signaling Pathway

The following diagram illustrates the signaling pathway of the TRPM8 ion channel. Antagonists like AMG 333 block this pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. | BioWorld [bioworld.com]
• 3. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mu and kappa opioid receptor agonists antagonize icilin-induced wet-dog shaking in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing AMG 333-induced side effects in animal studies.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the TRPM8 antagonist, AMG 333, in animal studies. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Troubleshooting Guides

Q1: We are observing a transient drop in core body temperature in our rodents following AMG 333 administration. Is this an expected side effect, and how should we manage it?

A1: Yes, a transient decrease in core body temperature is a known on-target pharmacological effect of TRPM8 antagonists.[1] TRPM8 channels are key sensors of cold temperatures, and their inhibition can lead to a temporary disruption in thermoregulation.

Troubleshooting and Management:

• Monitoring: Continuously monitor the body temperature of the animals using appropriate methods (e.g., rectal probes, telemetry implants) for at least the first few hours post-dosing.

• Environmental Control: House the animals in a thermoneutral environment to minimize heat loss. The specific temperature will depend on the species (for rats, typically 28-32°C).

• Dose-Response: If the hypothermic effect is pronounced, consider performing a dose-response study to identify the minimal effective dose that achieves the desired pharmacological outcome with an acceptable level of temperature change.

• Acclimation: While TRPM8's role in temperature maintenance is recognized, some studies suggest that with repeated dosing, the magnitude of the temperature decrease may lessen.[1]

Q2: Our animals are exhibiting unusual behaviors such as "wet-dog shakes" after administration of AMG 333. Is this a sign of toxicity?

A2: Not necessarily. The "wet-dog shake" (WDS) behavior is often intentionally induced in preclinical models by a TRPM8 agonist like icilin (B1674354) to test the efficacy of TRPM8 antagonists.[2][3] AMG 333 is expected to inhibit icilin-induced WDS. If you are observing WDS without the use of an inducing agent, this would be an unexpected finding.

Troubleshooting Steps:

• Confirm Experimental Protocol: Double-check that a TRPM8 agonist was not inadvertently administered.

• Vehicle Control: Ensure that the vehicle control group is not exhibiting the same behavior.

• Dose-Related Effects: Determine if the incidence of this behavior is dose-dependent.

• Literature Review: While not a commonly reported side effect of TRPM8 antagonists alone, consult relevant literature for any similar observations with this class of compounds.

Q3: We are conducting cardiovascular safety assessments. What is the expected impact of AMG 333 on blood pressure?

A3: In specific experimental models, such as the cold pressor test in rats, AMG 333 has been shown to suppress cold-induced increases in blood pressure.[3] This is an on-target effect related to the role of TRPM8 in sensing cold stimuli that can trigger a pressor response. Under normal conditions, significant changes in baseline blood pressure have not been highlighted as a primary concern in the available literature.

Troubleshooting Unexpected Cardiovascular Findings:

• Baseline Stability: Ensure that animals are properly acclimated and that baseline cardiovascular parameters are stable before drug administration.

• Control Groups: Compare findings to a vehicle-treated control group to account for any effects of the experimental procedure itself.

• Comprehensive Monitoring: In addition to blood pressure, monitor heart rate and ECG to get a more complete picture of any cardiovascular effects.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of AMG 333?

A1: AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel.[4] TRPM8 is a non-selective cation channel that functions as the primary sensor for cold temperatures in mammals.[4] By blocking this channel, AMG 333 can inhibit the signaling pathways associated with cold sensation.

Q2: What were the key findings from the preclinical toxicology studies of AMG 333?

A2: Preclinical toxicology studies for AMG 333 were conducted in rats and dogs. The available literature states that AMG 333 had an acceptable preclinical safety profile and was well-tolerated in 28-day repeat-dose studies in these species.[5] However, detailed findings from these GLP toxicology studies, including specific adverse events and the no-observed-adverse-effect level (NOAEL), are not extensively detailed in publicly available scientific literature.

Q3: Why was the clinical development of AMG 333 discontinued (B1498344) if it was well-tolerated in animal studies?

A3: The clinical development of AMG 333 was halted after Phase 1 trials due to adverse effects reported in human subjects.[6][7] These side effects included sensations of heat, paresthesia (tingling or prickling sensation), dysesthesia (abnormal sensation), and dysgeusia (distortion of the sense of taste).[6][7] This highlights a potential species difference in the manifestation of TRPM8 antagonism-related side effects.

Q4: What are the recommended animal models to test the in vivo efficacy of AMG 333?

A4: Two commonly cited pharmacodynamic models for demonstrating the in vivo activity of AMG 333 in rats are:

• Icilin-Induced Wet-Dog Shake (WDS) Model: Icilin is a TRPM8 agonist that induces a characteristic shaking behavior. An effective TRPM8 antagonist like AMG 333 will inhibit this behavior.[2][3]

• Cold Pressor Test: This model assesses the ability of a compound to block the increase in blood pressure induced by a cold stimulus.[2][3]

Data Summary

Table 1: In Vivo Efficacy of AMG 333 in Rat Models

Model	Species	Endpoint	AMG 333 ED50	Reference
Icilin-Induced Wet-Dog Shakes	Rat	Inhibition of WDS	1.14 mg/kg	[2]

| Cold Pressor Test | Rat | Inhibition of Blood Pressure Increase | 1.10 mg/kg |[2] |

Experimental Protocols

Protocol 1: Icilin-Induced Wet-Dog Shake (WDS) Model in Rats

• Animals: Male Sprague-Dawley rats.

• Acclimation: Allow animals to acclimate to the testing room for at least 1 hour before the experiment.

• Drug Administration: Administer AMG 333 or vehicle orally (p.o.) at the desired doses.

• Pre-treatment Time: Wait for a specified period (e.g., 60 minutes) to allow for drug absorption.

• Induction of WDS: Administer the TRPM8 agonist, icilin, via subcutaneous (s.c.) injection.

• Observation: Immediately after icilin injection, place the rat in an observation chamber and count the number of wet-dog shakes over a defined period (e.g., 30 minutes).

• Analysis: Compare the number of WDS in the AMG 333-treated groups to the vehicle-treated group to determine the percentage of inhibition.

Protocol 2: Cold Pressor Test in Rats

• Animals: Male Sprague-Dawley rats instrumented for blood pressure measurement (e.g., telemetry).

• Acclimation: Allow animals to acclimate to the experimental setup.

• Drug Administration: Administer AMG 333 or vehicle orally (p.o.).

• Baseline Measurement: Record baseline blood pressure before the cold stimulus.

• Cold Stimulus: Apply a cold stimulus, for example, by wrapping the tail with an ice pack or a cold probe for a set duration (e.g., 2 minutes).

• Blood Pressure Monitoring: Continuously record blood pressure throughout the application of the cold stimulus and for a period afterward.

• Analysis: Calculate the change in blood pressure from baseline in response to the cold stimulus. Compare the pressor response in the AMG 333-treated groups to the vehicle-treated group.

Visualizations

Caption: Mechanism of action of AMG 333 as a TRPM8 channel antagonist.

Caption: Experimental workflow for the icilin-induced wet-dog shake model.

Caption: Troubleshooting logic for hypothermia observed in animal studies.

References

• 1. selleckchem.com [selleckchem.com]
• 2. | BioWorld [bioworld.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

How to minimize variability in experiments with AMG 333.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help minimize variability in experiments involving AMG 333, a potent and selective TRPM8 antagonist. Adherence to consistent and optimized protocols is critical for generating reproducible and reliable data.

Frequently Asked Questions (FAQs)

Q1: What is AMG 333 and what is its primary mechanism of action?

A1: AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[1][2][3] TRPM8 is a non-selective cation channel that acts as a sensor for cold temperatures and cooling agents like menthol (B31143).[4] By blocking TRPM8, AMG 333 can inhibit the signaling pathways associated with cold sensation and has been investigated as a potential treatment for migraine.[3]

Q2: What are the common sources of variability in cell-based assays with AMG 333?

A2: Variability in cell-based assays can arise from several factors:

• Compound Solubility and Stability: AMG 333, like many small molecules, has limited aqueous solubility.[5] Improper dissolution or precipitation in culture media can lead to inconsistent effective concentrations.

• Cell Health and Passage Number: The health, passage number, and confluency of cells can significantly impact their response to stimuli and inhibitors.[6]

• Assay Conditions: Variations in temperature, incubation times, and agonist concentrations can all contribute to data variability.

• Solvent Effects: The final concentration of the solvent (e.g., DMSO) used to dissolve AMG 333 should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity or off-target effects.[7]

Q3: How can I minimize variability related to compound handling?

A3: To ensure consistent results, it is crucial to handle AMG 333 properly:

• Storage: Store AMG 333 as a powder at -20°C for long-term stability. Once in solution (e.g., in DMSO), aliquot and store at -80°C to avoid repeated freeze-thaw cycles.

• Dissolution: Use high-quality, anhydrous DMSO to prepare stock solutions. Sonication may be recommended to aid dissolution.[8]

• Working Solutions: Prepare fresh working dilutions in your assay buffer or culture medium for each experiment. Visually inspect for any precipitation.

Q4: What are the key considerations for in vivo experiments with AMG 333?

A4: For animal studies, several factors can influence outcomes:

• Animal Strain and Health: The genetic background and health status of the animals can affect their response to both the stimulus and the compound.[9]

• Route of Administration and Formulation: The method of administration (e.g., oral gavage) and the vehicle used can impact the pharmacokinetics of AMG 333.

• Environmental Factors: Stress from handling, housing conditions, and ambient temperature can affect pain perception and introduce variability.[9]

Troubleshooting Guides

In Vitro Assay Variability

Observed Issue	Potential Cause	Troubleshooting Steps
High variability between replicate wells	Inconsistent cell seeding, uneven compound distribution, or "edge effects" in the microplate.	1. Ensure a homogenous cell suspension before seeding.2. Mix the plate gently after adding the compound.3. Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.[7]
No or low antagonist activity	Compound concentration is too low, compound has precipitated, or the agonist concentration is too high.	1. Perform a dose-response curve to determine the optimal concentration.2. Visually inspect for compound precipitation.3. Optimize the agonist concentration to be near its EC50 for the assay.
High background signal in calcium flux assays	Autofluorescence of the compound, or stressed/dying cells.	1. Run a control plate with the compound in cell-free media to check for autofluorescence.2. Ensure high cell viability before starting the experiment.
Unexpected cytotoxicity	Compound insolubility at high concentrations, off-target effects, or solvent toxicity.	1. Visually inspect wells for precipitate.2. Test a range of solvent concentrations to determine the no-effect level.3. Use a lower concentration range of AMG 333.[6]

In Vivo Model Variability

Observed Issue	Potential Cause	Troubleshooting Steps
Inconsistent responses in the cold pressor test	Habituation of the animals to the stimulus, or high inter-animal variability in pain sensitivity.	1. Ensure a sufficient interval between repeated tests to avoid habituation (at least 40 minutes for rats).[10]2. Increase the number of animals per group to improve statistical power.
High variability in the icilin-induced wet-dog shake model	Inconsistent icilin (B1674354) dosage or animal stress levels.	1. Ensure accurate dosing of icilin based on body weight.2. Acclimatize animals to the testing environment to reduce stress.
Lack of compound efficacy	Poor bioavailability with the chosen formulation or route of administration, or insufficient dose.	1. Evaluate different vehicle formulations for oral administration.2. Perform a dose-response study to determine the effective dose range.

Quantitative Data Summary

Parameter	Value	Species/System
IC50 (TRPM8 Antagonism)	13 nM	Human
20 nM	Rat
Selectivity	>20 µM (IC50)	TRPV1, TRPV3, TRPV4, TRPA1
In Vivo Efficacy (ED50)	1.14 mg/kg (p.o.)	Rat (Icilin-induced wet-dog shake)
1.10 mg/kg (p.o.)	Rat (Cold pressor test)
Solubility	≥ 125 mg/mL (275.74 mM)	DMSO
Soluble to 100 mM	Ethanol

Note: Preclinical pharmacokinetic data for AMG 333 is not extensively available in the public domain. The provided in vivo efficacy data is based on preclinical studies.[2]

Experimental Protocols

Protocol 1: In Vitro Calcium Flux Assay for TRPM8 Antagonism

This protocol outlines a method to assess the inhibitory effect of AMG 333 on TRPM8 channels expressed in a recombinant cell line (e.g., HEK293) using a fluorescent calcium indicator.

Workflow Diagram:

Workflow for In Vitro Calcium Flux Assay.

Methodology:

• Cell Preparation: Seed HEK293 cells stably expressing human TRPM8 in a 96-well black-walled, clear-bottom plate at an appropriate density to achieve a confluent monolayer on the day of the assay.

• Compound Preparation: Prepare a 10 mM stock solution of AMG 333 in 100% DMSO. Perform serial dilutions in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) to achieve the desired final concentrations.

• Dye Loading: Wash the cells with assay buffer and then incubate with a calcium-sensitive dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Incubation: After dye loading and washing, add the AMG 333 dilutions to the respective wells and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature.

• Fluorescence Measurement: Place the plate in a fluorescence plate reader. Measure the baseline fluorescence for each well.

• Agonist Stimulation: Add a pre-determined concentration of a TRPM8 agonist (e.g., icilin or menthol) to all wells simultaneously using an automated dispenser.

• Data Acquisition: Immediately after agonist addition, continuously record the fluorescence intensity over time to capture the calcium influx.

• Data Analysis: Calculate the change in fluorescence from baseline for each well. Plot the percentage of inhibition against the log of the AMG 333 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: In Vivo Icilin-Induced Wet-Dog Shake (WDS) Model

This protocol is used to evaluate the in vivo efficacy of TRPM8 antagonists in rats.

Workflow Diagram:

Workflow for Icilin-Induced Wet-Dog Shake Model.

Methodology:

• Animals: Use male Sprague-Dawley rats. Acclimatize them to the testing environment.

• Compound Administration: Administer AMG 333 (e.g., at doses ranging from 0.1 to 10 mg/kg) or vehicle via oral gavage.

• Absorption Period: Allow for a sufficient absorption period (e.g., 60 minutes).

• Induction of WDS: Administer icilin (e.g., 2.5 mg/kg, i.p.) to induce the wet-dog shake behavior.[11]

• Observation: Immediately after icilin injection, place the rats in individual observation chambers and record the number of wet-dog shakes for a defined period (e.g., 30 minutes).

• Data Analysis: Compare the mean number of wet-dog shakes in the AMG 333-treated groups to the vehicle-treated group. Calculate the percentage of inhibition and determine the ED50 value.

TRPM8 Signaling Pathway

Activation of the TRPM8 channel by cold or agonists like menthol leads to an influx of cations, primarily Ca2+ and Na+, resulting in membrane depolarization. This initial signal can trigger a cascade of downstream events.

Simplified TRPM8 Signaling Pathway.

This diagram illustrates that TRPM8 activation leads to calcium influx and membrane depolarization.[4] Calcium can then activate other signaling molecules like PLC and PKC, which can, in turn, modulate TRPM8 activity in a feedback loop.[4][12] Downstream signaling can also involve the activation of kinases like ERK, leading to changes in gene expression.[13] G-protein coupled receptors (GPCRs) activated by inflammatory mediators can also modulate TRPM8 activity.[14]

References

• 1. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. | BioWorld [bioworld.com]
• 3. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regulation of TRPM8 channel activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Mu and kappa opioid receptor agonists antagonize icilin-induced wet-dog shaking in rats [pubmed.ncbi.nlm.nih.gov]
• 9. dorfloripa.paginas.ufsc.br [dorfloripa.paginas.ufsc.br]
• 10. Cold pressor test in the rat: medullary and spinal pathways and neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Icilin-induced wet-dog shakes in rats are dependent on NMDA receptor activation and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Signal Transduction of Transient Receptor Potential TRPM8 Channels: Role of PIP5K, Gq-Proteins, and c-Jun - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Direct inhibition of the cold-activated TRPM8 ion channel by Gαq - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Validating the Specificity of AMG 333 for the TRPM8 Channel

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to validate the specificity of the TRPM8 antagonist, AMG 333, in their experiments.

Quick Links

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FAQs

A list of frequently asked questions regarding the validation of AMG 333 specificity.

Q1: What is the reported potency and selectivity of AMG 333 for the TRPM8 channel?

A1: AMG 333 is a potent and highly selective antagonist of the transient receptor potential melastatin 8 (TRPM8) channel. It exhibits IC50 values of 13 nM for human TRPM8 (hTRPM8) and 20-30 nM for rat TRPM8 (rTRPM8)[1]. Importantly, it displays high selectivity over other related TRP channels, with IC50 values greater than 20 μM for TRPV1, TRPV3, TRPV4, and TRPA1.

Q2: What are the recommended in vitro assays to confirm AMG 333 activity on TRPM8?

A2: The two primary recommended in vitro assays are calcium flux assays and patch-clamp electrophysiology. Calcium flux assays provide a high-throughput method to assess the inhibition of TRPM8 agonist-induced calcium influx. Patch-clamp electrophysiology offers a more detailed, direct measure of the inhibition of TRPM8 channel currents.

Q3: Are there known off-target effects for AMG 333?

A3: While AMG 333 is reported to be highly selective for TRPM8, comprehensive public data from broad off-target screening panels (e.g., kinome scans or safety panels) is limited. Preclinical safety studies were conducted to support its progression to clinical trials[2][3]. However, researchers should be aware of potential off-target effects, as with any pharmacological tool. If unexpected cellular phenotypes are observed, it is advisable to perform counter-screening against a panel of relevant targets.

Q4: What were the reported side effects of AMG 333 in clinical trials?

A4: Phase 1 clinical trials with AMG 333 in healthy subjects and migraine patients were discontinued (B1498344) due to adverse effects. These included sensations of heat, paresthesia (tingling or numbness), dysesthesia (abnormal sensation), and dysgeusia (distortion of the sense of taste)[1]. These on-target side effects are thought to be related to the blockade of TRPM8 channels, which are involved in cold sensation and thermoregulation.

Q5: How should I prepare my stock solution of AMG 333 to avoid solubility issues?

A5: AMG 333 is soluble in DMSO and ethanol, typically up to 100 mM. For in vitro experiments, it is recommended to prepare a high-concentration stock solution in 100% DMSO. When preparing working solutions, it is crucial to use fresh, anhydrous DMSO as moisture can reduce solubility[1]. For in vivo studies, specific formulations involving solvents like PEG300, Tween-80, and saline or corn oil are used to ensure solubility and bioavailability.

Troubleshooting Guides

Calcium Flux Assays

Issue	Possible Cause	Recommended Solution
No response to TRPM8 agonist (e.g., menthol (B31143), icilin) in control wells.	1. Low or no TRPM8 expression in the cell line. 2. Poor cell health. 3. Inactive agonist. 4. Incorrect assay buffer pH.	1. Validate TRPM8 expression via qPCR, Western blot, or by using a positive control cell line with confirmed expression. 2. Ensure cells are healthy, within a low passage number, and not overgrown. 3. Prepare fresh agonist solutions and test a range of concentrations. 4. Ensure the assay buffer pH is physiological (around 7.4), as low pH can inhibit icilin- and cold-induced activation.
High background fluorescence.	1. Cell autofluorescence. 2. Dye overload or leakage. 3. Media components interfering with the assay.	1. Use a plate reader with appropriate filter sets to minimize background. 2. Optimize the concentration of the calcium indicator dye and the loading time. 3. Use a simple buffered salt solution (e.g., HBSS) during the assay.
Variability between replicate wells.	1. Uneven cell plating. 2. Inconsistent compound or agonist addition. 3. Edge effects in the microplate.	1. Ensure a homogenous cell suspension and use appropriate plating techniques. 2. Use automated liquid handlers for precise additions. 3. Avoid using the outer wells of the plate or fill them with buffer to maintain humidity.
AMG 333 shows no inhibitory effect.	1. Incorrect concentration of AMG 333. 2. Precipitation of AMG 333 in the assay buffer. 3. Agonist concentration is too high.	1. Verify the dilution series and the final concentration of AMG 333. 2. Visually inspect for precipitation. If observed, try pre-diluting the compound in a vehicle compatible with the assay buffer. 3. Use an agonist concentration at or near the EC80 to ensure a robust but inhibitable signal.

Patch-Clamp Electrophysiology

Issue	Possible Cause	Recommended Solution
No or very small TRPM8 currents upon agonist application.	1. Low TRPM8 channel expression. 2. Channel rundown. 3. Ineffective agonist.	1. Use a cell line with confirmed high-level expression of TRPM8. 2. Include ATP and GTP in the internal pipette solution to maintain channel activity. 3. Use a fresh, validated agonist solution.
Unstable seal (GΩ seal).	1. Poor cell health. 2. Debris in the recording solution or on the pipette tip. 3. Incorrect pipette resistance.	1. Use healthy, well-adhered cells. 2. Filter all solutions and ensure a clean recording environment. 3. Use pipettes with a resistance of 3-5 MΩ.
High leak current.	1. Poor seal quality. 2. Cell membrane damage during whole-cell configuration.	1. Ensure a high-resistance seal before breaking into the cell. 2. Apply gentle suction to rupture the membrane.
AMG 333 effect is irreversible.	1. Insufficient washout. 2. Compound may be "sticky" and slow to dissociate.	1. Perfuse the cell with control solution for an extended period (several minutes). 2. This may be a characteristic of the compound's binding kinetics.

Experimental Protocols

Calcium Flux Assay for TRPM8 Inhibition

• Cell Preparation:

  • Plate HEK293 cells stably expressing human TRPM8 in a 96-well, black-walled, clear-bottom plate at a density of 50,000-80,000 cells per well.

  • Culture overnight at 37°C and 5% CO2.

• Dye Loading:

  • Prepare a loading buffer containing a fluorescent calcium indicator (e.g., Fluo-4 AM or Cal-520 AM) in a buffered salt solution (e.g., HBSS) with 20 mM HEPES.

  • Remove the culture medium from the wells and add 100 µL of the loading buffer to each well.

  • Incubate the plate at 37°C for 45-60 minutes, followed by a 15-30 minute incubation at room temperature in the dark.

• Compound Addition:

  • Prepare serial dilutions of AMG 333 in the assay buffer.

  • Add the desired concentrations of AMG 333 to the wells and incubate for 15-30 minutes at room temperature. Include vehicle control (e.g., 0.1% DMSO) wells.

• Agonist Stimulation and Signal Detection:

  • Prepare a solution of a TRPM8 agonist (e.g., menthol or icilin) at a concentration that elicits a submaximal response (EC80).

  • Use a fluorescence plate reader equipped with an automated injection system to add the agonist to the wells.

  • Measure the fluorescence intensity before and after agonist addition in a kinetic read mode (e.g., readings every second for 2-3 minutes).

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the data to the vehicle control and plot the percentage of inhibition against the concentration of AMG 333 to determine the IC50 value.

Whole-Cell Patch-Clamp Electrophysiology for TRPM8 Inhibition

• Cell Preparation:

  • Plate HEK293 cells stably expressing human TRPM8 on glass coverslips.

  • Use cells at 50-80% confluency for recordings.

• Solutions:

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose (pH 7.4 with NaOH).

  • Internal Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 5 EGTA, 2 Mg-ATP, 0.3 Na-GTP (pH 7.2 with KOH).

• Recording:

  • Place a coverslip in the recording chamber and perfuse with the external solution.

  • Use borosilicate glass pipettes with a resistance of 3-5 MΩ when filled with the internal solution.

  • Obtain a GΩ seal on a single cell and establish a whole-cell configuration.

  • Hold the cell at a membrane potential of -60 mV.

• Experimental Procedure:

  • Apply a TRPM8 agonist (e.g., 100 µM menthol) via the perfusion system to elicit an inward current.

  • Once a stable current is achieved, co-apply the agonist with different concentrations of AMG 333.

  • Wash out the compound with the agonist-containing solution to assess the reversibility of inhibition.

• Data Analysis:

  • Measure the peak current amplitude in the presence of the agonist alone and with different concentrations of AMG 333.

  • Calculate the percentage of inhibition for each concentration and plot a dose-response curve to determine the IC50 value.

Data Tables

Table 1: Potency of AMG 333 against TRPM8

Species	IC50 (nM)	Reference(s)
Human (hTRPM8)	13	[1]
Rat (rTRPM8)	20 - 30	[1]

Table 2: Selectivity Profile of AMG 333 against other TRP Channels

Channel	IC50 (µM)	Reference(s)
TRPV1	>20
TRPV3	>20
TRPV4	>20
TRPA1	>20

Visualizations

Caption: Workflow for validating AMG 333 specificity.

Caption: Logic for troubleshooting unexpected results.

Caption: TRPM8 signaling and point of AMG 333 inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Overcoming challenges in replicating studies with AMG 333.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for replicating studies with AMG 333, a potent and selective TRPM8 antagonist.

Frequently Asked Questions (FAQs)

Q1: What is AMG 333 and what is its primary mechanism of action?

AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[1] TRPM8 is a sensor for cold temperatures and cooling agents. By blocking this channel, AMG 333 can inhibit the signaling pathways associated with cold sensation and has been investigated for the treatment of migraine.[2][3]

Q2: What are the known IC50 values for AMG 333?

The inhibitory potency of AMG 333 has been determined for both human and rat TRPM8 channels.

Species	IC50 Value
Human TRPM8	13 nM[4][5]
Rat TRPM8	20 nM[1] / 30 nM[6]

Q3: What were the key findings from the clinical trials of AMG 333?

Phase I clinical trials (NCT01953341 and NCT02132429) were conducted to evaluate the safety, tolerability, pharmacokinetics, and pharmacodynamics of AMG 333 in healthy subjects and individuals with migraines.[4][7] However, the trials were discontinued (B1498344) due to adverse effects reported by participants. These side effects included sensations of heat, paresthesia (tingling or numbness), dysesthesia (abnormal sensation), and dysgeusia (distortion of the sense of taste).[2]

Q4: Is AMG 333 selective for TRPM8?

Yes, AMG 333 is reported to be highly selective for TRPM8 over other TRP channels, such as TRPV1, TRPV3, TRPV4, and TRPA1, with IC50 values for these other channels being greater than 20 µM.[1]

Troubleshooting Guides

This section addresses common challenges that may arise during in vitro and in vivo experiments with AMG 333.

In Vitro Experiments

Problem	Potential Cause	Troubleshooting Steps
Low Potency or Lack of Inhibition	Compound Instability: AMG 333 may degrade in certain cell culture media over time.	1. Prepare fresh stock solutions of AMG 333 in DMSO for each experiment.[5] 2. Minimize the incubation time of AMG 333 with cells to what is necessary to observe an effect. 3. Assess the stability of AMG 333 in your specific cell culture medium by incubating it for the duration of your experiment and then testing its activity.
Solubility Issues: AMG 333 may precipitate out of solution, especially at higher concentrations.	1. Ensure the final concentration of the solvent (e.g., DMSO) is low and consistent across all experimental conditions. 2. Visually inspect your working solutions for any signs of precipitation before adding them to the cells. 3. Sonication may be recommended to aid dissolution when preparing stock solutions.[8]
Incorrect Assay Conditions: The experimental setup may not be optimal for detecting TRPM8 antagonism.	1. Use a known TRPM8 agonist (e.g., menthol (B31143) or icilin) at a concentration that elicits a submaximal response (EC50-EC80) to allow for the detection of inhibition. 2. Ensure your cells have a high level of functional TRPM8 expression. 3. Verify the health and viability of your cells before and after the experiment.
Cell Toxicity	Solvent Toxicity: High concentrations of DMSO can be toxic to cells.	1. Keep the final DMSO concentration in your cell culture medium below 0.5%, and ideally below 0.1%. 2. Include a vehicle control (medium with the same concentration of DMSO) in all your experiments.
Compound-Specific Toxicity: At high concentrations, AMG 333 itself might have off-target effects leading to cell death.	1. Perform a dose-response curve to determine the optimal concentration range for TRPM8 inhibition without causing significant cell death. 2. Use the lowest effective concentration of AMG 333.

In Vivo Experiments

Problem	Potential Cause	Troubleshooting Steps
Lack of Efficacy in Animal Models	Poor Bioavailability: The formulation and route of administration may not be optimal.	1. AMG 333 is orally bioavailable.[4] Ensure proper oral gavage technique. 2. Consider using one of the suggested formulations to improve solubility and absorption (see In Vivo Formulations table below).[5]
Inadequate Dosing: The dose of AMG 333 may be too low to achieve sufficient target engagement.	1. Refer to published effective doses in rat models. For the icilin-induced wet-dog shake model, doses of 0.6-3 mg/kg have shown efficacy.[5][9] For the cold pressor test, doses of 1-3 mg/kg were effective.[5][9] 2. The ED50 in the wet-dog shake and cold pressor tests in rats were reported to be 1.14 mg/kg and 1.10 mg/kg, respectively.[4]
Species Differences: The potency of AMG 333 is slightly different between human and rat TRPM8.	Be mindful of potential pharmacokinetic and pharmacodynamic differences between species when designing your experiments.
Adverse Effects in Animals	On-Target Effects: Inhibition of TRPM8 can lead to changes in temperature perception.	1. Monitor animals for signs of altered thermoregulation. The known adverse effects in humans were sensations of heat.[2] 2. House animals at a stable ambient temperature.

Experimental Protocols

In Vitro: Cell-Based Calcium Flux Assay

This protocol is a general guideline for assessing AMG 333's inhibitory activity on TRPM8 channels using a fluorescent calcium indicator.

• Cell Preparation:

  • Plate HEK293 cells stably expressing human or rat TRPM8 in 96-well black-walled, clear-bottom plates.

  • Culture the cells until they reach 80-90% confluency.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM or Fluo-8) according to the manufacturer's instructions.

  • Remove the culture medium from the wells and add the dye-loading buffer.

  • Incubate the plate at 37°C for 30-60 minutes in the dark.

• Compound Addition:

  • Prepare serial dilutions of AMG 333 in an appropriate assay buffer.

  • Wash the cells with the assay buffer to remove excess dye.

  • Add the different concentrations of AMG 333 to the wells and incubate for 10-15 minutes.

• Agonist Stimulation and Signal Detection:

  • Prepare a solution of a TRPM8 agonist (e.g., icilin (B1674354) or menthol) at a concentration that gives a submaximal response (e.g., EC80).

  • Use a fluorescence plate reader (e.g., a FlexStation 3) to measure the baseline fluorescence, then add the agonist and continue recording the fluorescence signal for 1-2 minutes.

• Data Analysis:

  • Calculate the change in fluorescence intensity upon agonist addition.

  • Plot the agonist response against the concentration of AMG 333 to determine the IC50 value.

In Vivo: Icilin-Induced Wet-Dog Shake (WDS) Model in Rats

This model is used to assess the in vivo target engagement of TRPM8 antagonists.

• Animals:

  • Use male Sprague-Dawley rats.

• AMG 333 Administration:

  • Prepare the desired dose of AMG 333 in an appropriate vehicle (see table below).

  • Administer AMG 333 via oral gavage at a volume of 5-10 ml/kg. Doses between 0.6 and 3 mg/kg have been shown to be effective.[5][9]

• Icilin Challenge:

  • At a predetermined time after AMG 333 administration (e.g., 60 minutes), administer icilin intraperitoneally (i.p.). The dose of icilin will need to be optimized to induce a consistent number of wet-dog shakes.

• Observation:

  • Immediately after icilin injection, place the rat in an observation chamber.

  • Count the number of wet-dog shakes over a defined period (e.g., 30 minutes).

• Data Analysis:

  • Compare the number of wet-dog shakes in the AMG 333-treated groups to the vehicle-treated control group.

  • Calculate the percentage of inhibition for each dose of AMG 333.

Data Presentation

In Vivo Formulations for AMG 333

Formulation	Components	Solubility	Notes
Protocol 1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.17 mg/mL	Add solvents sequentially.[5]
Protocol 2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.17 mg/mL	SBE-β-CD can improve solubility.[5]
Protocol 3	10% DMSO, 90% Corn Oil	≥ 2.17 mg/mL	Suitable for longer-term studies if stability in aqueous solutions is a concern.[5]

Visualizations

References

• 1. AMG 333 | TRPM Channels | Tocris Bioscience [tocris.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. | BioWorld [bioworld.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. amgentrials.com [amgentrials.com]
• 8. AMG 333 | TRP/TRPV Channel | TargetMol [targetmol.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]

Best practices for long-term storage of AMG 333.

Technical Support Center: AMG 333

Audience: Researchers, scientists, and drug development professionals.

This guide provides best practices for the long-term storage and handling of AMG 333, a potent and selective TRPM8 antagonist. Following these guidelines is crucial for ensuring the compound's stability and integrity, leading to reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: How should I store solid (powder) AMG 333 for long-term use?

A1: For long-term storage, solid AMG 333 should be kept in a tightly sealed container at -20°C, protected from light and moisture.[1][2] Storing the compound in a desiccator is also recommended.[3] Under these conditions, the solid compound is stable for at least three years.[3][4][5]

Q2: What is the best way to prepare and store stock solutions of AMG 333?

A2: It is recommended to prepare a high-concentration stock solution in an anhydrous solvent such as DMSO or ethanol.[2] AMG 333 is soluble to 100 mM in both DMSO and ethanol.[2] To avoid repeated freeze-thaw cycles, which can degrade the compound, the stock solution should be dispensed into single-use aliquots.[6][7] Store these aliquots at -80°C for long-term stability (up to 2 years) or at -20°C for shorter periods (up to 1 year).[4]

Q3: My AMG 333, which was dissolved in DMSO, has precipitated after being stored. What should I do?

A3: Precipitation can occur if the solution's concentration exceeds its solubility at a lower temperature or if the DMSO has absorbed moisture.[6] DMSO is hygroscopic; therefore, it is crucial to use fresh, anhydrous DMSO for preparing stock solutions.[5] If precipitation is observed, gently warm the solution and vortex or sonicate to redissolve the compound.[4] Before use, centrifuge the vial and carefully use the supernatant. For future prevention, consider preparing a fresh solution with anhydrous DMSO or storing it at a slightly lower concentration.

Q4: Can I store working solutions of AMG 333 in aqueous buffers?

A4: Storing AMG 333 in aqueous buffers for extended periods is not recommended due to the potential for hydrolysis and degradation. Working solutions in aqueous media should be prepared fresh from the DMSO stock solution for each experiment.[8] The final concentration of DMSO in cell-based assays should be kept low (typically <0.5%) to avoid cytotoxicity.[6][7]

Q5: The vial of solid AMG 333 arrived at room temperature, but the datasheet says to store it at -20°C. Is it still viable?

A5: Yes. Small molecules like AMG 333 are generally stable for the duration of shipping at ambient temperatures.[1][7][9] Upon receipt, you should immediately store the product at the recommended long-term storage temperature of -20°C.[2]

Storage Condition Summary

The following table summarizes the recommended storage conditions for AMG 333 in both solid and solution forms.

Form	Solvent	Storage Temperature	Recommended Duration	Key Considerations
Solid (Powder)	N/A	-20°C	≥ 3 Years	Keep tightly sealed, desiccated, and protected from light.[1][3][4]
N/A	4°C	Up to 2 Years	For shorter-term storage; keep desiccated.[4][7]
Stock Solution	Anhydrous DMSO	-80°C	Up to 2 Years	Aliquot into single-use vials to avoid freeze-thaw cycles.[4][5]
Anhydrous DMSO	-20°C	Up to 1 Year	Recommended for shorter-term solution storage.[4][5]
Working Solution	Aqueous Buffer	Room Temp or 4°C	Hours	Prepare fresh before each experiment; do not store.[8]

Troubleshooting Guide

Issue Observed	Potential Cause	Recommended Action
Precipitation in stock solution upon thawing	The compound's solubility limit was exceeded; moisture absorption by DMSO.	Gently warm and vortex the solution.[10] If it persists, centrifuge and use the supernatant. Prepare new stock solutions with fresh, anhydrous DMSO.[5]
Inconsistent or reduced activity in experiments	Compound degradation due to improper storage, or repeated freeze-thaw cycles.	Prepare a fresh working solution from a new stock aliquot. If the problem continues, perform a stability check using an analytical method like HPLC to assess purity.[11]
Difficulty dissolving the solid compound	The compound may have coated the vial walls; solvent may not be anhydrous.	Before opening, centrifuge the vial to collect all powder at the bottom.[7] Use fresh, high-purity anhydrous solvent and vortex or sonicate as needed to ensure complete dissolution.[4]
Color change in the solution	Chemical degradation or oxidation.	Discard the solution immediately. Prepare a fresh stock solution from the solid compound, ensuring it is stored under an inert gas (argon or nitrogen) if sensitivity is suspected.[11]

Experimental Protocols

Protocol 1: Preparation of AMG 333 Stock Solution

• Equilibration: Allow the vial of solid AMG 333 to equilibrate to room temperature for at least 20 minutes before opening. This prevents moisture from condensing on the cold powder.[12]

• Preparation: Before opening, briefly centrifuge the vial to ensure all the powder is collected at the bottom.[7]

• Dissolution: Add the required volume of high-purity, anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM or 100 mM).[2]

• Solubilization: Cap the vial tightly and vortex thoroughly. If necessary, sonicate the solution in a water bath for a short period to ensure complete dissolution.[8]

• Aliquoting: Dispense the stock solution into single-use, light-protected polypropylene (B1209903) or amber glass vials.[6][11]

• Storage: Store the aliquots at -80°C for long-term storage.[4]

Protocol 2: Stability Assessment by HPLC

This protocol outlines a basic procedure to evaluate the chemical stability of AMG 333 in a specific solution over time.[11]

• Initial Analysis (T=0):

  • Prepare a solution of AMG 333 in the desired solvent (e.g., DMSO) at a known concentration.

  • Immediately perform an analysis using a validated HPLC method with a suitable column (e.g., C18) to determine the initial purity. This will serve as the baseline (T=0).

• Sample Storage:

  • Store aliquots of the prepared solution under the desired test conditions (e.g., -80°C, -20°C, 4°C, room temperature).

• Time-Point Analysis:

  • At predetermined intervals (e.g., 1 week, 1 month, 3 months, 6 months), retrieve an aliquot from storage.

  • Allow the sample to thaw and equilibrate to room temperature.

  • Analyze the sample using the same HPLC method as the T=0 sample.

• Data Analysis:

  • Compare the peak area and purity of the compound at each time point to the T=0 baseline. A significant decrease in the main peak area or the appearance of new degradation peaks indicates instability under those storage conditions.[11]

Visual Guides

Caption: Key factors influencing the long-term stability of AMG 333.

Caption: Troubleshooting workflow for precipitated AMG 333 solutions.

Caption: Recommended workflow for handling AMG 333 stock solutions.

References

• 1. caymanchem.com [caymanchem.com]
• 2. AMG 333 | TRPM Blockers: R&D Systems [rndsystems.com]
• 3. adooq.com [adooq.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. benchchem.com [benchchem.com]
• 7. captivatebio.com [captivatebio.com]
• 8. benchchem.com [benchchem.com]
• 9. Technical FAQs for biochemicals [hellobio.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of AMG 333 and Other TRPM8 Antagonists in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of AMG 333, a clinical candidate for the treatment of migraine, with other notable transient receptor potential melastatin 8 (TRPM8) antagonists. The data presented is compiled from various preclinical studies and is intended to serve as a resource for researchers in the field of pain and sensory disorders.

The transient receptor potential melastatin 8 (TRPM8) channel is a well-established sensory transducer for cold temperatures and cooling agents like menthol. Its role in various physiological and pathophysiological processes, including pain and migraine, has made it an attractive target for therapeutic intervention. A number of small molecule antagonists have been developed to probe the function of TRPM8 and to assess its therapeutic potential. This guide focuses on the comparative efficacy of AMG 333 against other key TRPM8 antagonists.

Quantitative Efficacy Comparison

The following tables summarize the in vitro and in vivo efficacy data for AMG 333 and other selected TRPM8 antagonists. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency in inhibiting a specific biological or biochemical function.

Table 1: In Vitro Potency of TRPM8 Antagonists (IC50 Values)

Compound	Species	Assay Type	Agonist	IC50 (nM)	Selectivity over other TRP channels	Reference(s)
AMG 333	Human	Calcium Flux	-	13	>1500-fold vs. TRPV1/V3/V4/A1	[1][2][3][4]
Rat	Calcium Flux	-	20	>1000-fold vs. TRPV1/V3/V4/A1	[1][2]
PF-05105679	Human	Electrophysiology	Voltage	103	>100-fold vs. TRPV1/TRPA1	[5][6][7]
Human	Calcium Flux	WS-12	181	>100-fold vs. TRPV1/TRPA1	[7]
AMG2850	Rat	Calcium Flux	Menthol	7.3	>100-fold vs. TRPV1/TRPA1	[8]
Rat	Calcium Flux	Icilin (B1674354)	115	>100-fold vs. TRPV1/TRPA1	[9]
Rat	Calcium Flux	Cold	150	>100-fold vs. TRPV1/TRPA1	[8]
RQ-00434739	Human	Calcium Flux	Menthol	22	>1000-fold	[10]
Human	Calcium Flux	Icilin	37	>1000-fold	[10]
Rat	Calcium Flux	Menthol	45	>1000-fold	[10]
Rat	Calcium Flux	Icilin	198	>1000-fold	[10]
AMTB	Human	Calcium Flux	Icilin	~590 (pIC50 = 6.23)	-	[7][11]
KPR-5714	Human	-	-	25.3	-	-

Table 2: In Vivo Efficacy of TRPM8 Antagonists

Compound	Animal Model	Assay	Endpoint	Efficacy	Reference(s)
AMG 333	Rat	Icilin-induced Wet-Dog Shake	Inhibition of shaking behavior	ED50 = 1.14 mg/kg (p.o.)	-
Rat	Cold Pressor Test	Inhibition of blood pressure increase	ED50 = 1.10 mg/kg (p.o.)	-
AMG2850	Rat	Icilin-induced Wet-Dog Shake	Inhibition of shaking behavior	Significant inhibition at 10 mg/kg (p.o.)	[12]
RQ-00434739	Rat	Oxaliplatin-induced cold allodynia	Attenuation of cold allodynia	Minimum effective dose = 10 mg/kg (p.o.)	[10]
Monkey	Oxaliplatin-induced cold allodynia	Reversal of cold allodynia	Full reversal at 10 mg/kg (p.o.)	[10]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are summaries of the key experimental protocols cited in this guide.

Calcium Flux Assay

This in vitro assay is used to determine the potency of antagonists in blocking TRPM8 channel activation.

• Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing the human or rat TRPM8 channel are commonly used.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, in a buffer solution (e.g., HBSS with probenecid (B1678239) and Pluronic F-127). The cells are incubated to allow the dye to enter and be cleaved to its active form.

• Compound Addition: Serial dilutions of the antagonist compound (e.g., AMG 333) are added to the cells and incubated for a specific period.

• Agonist Stimulation: A known TRPM8 agonist, such as icilin or menthol, is added to the cells to induce channel opening and subsequent calcium influx.

• Signal Detection: The change in fluorescence intensity, corresponding to the change in intracellular calcium concentration, is measured using a fluorescence microplate reader.

• Data Analysis: The inhibitory effect of the antagonist is calculated as a percentage of the response to the agonist alone. The IC50 value is determined by fitting the concentration-response data to a sigmoidal dose-response curve.[1]

Whole-Cell Patch Clamp Electrophysiology

This technique provides a more direct measure of ion channel activity by recording the ionic currents flowing through the channel.

• Cell Preparation: Cells expressing TRPM8 are plated on coverslips.

• Recording Setup: A glass micropipette filled with an intracellular solution is brought into contact with the cell membrane to form a high-resistance seal (giga-seal). The membrane patch under the pipette tip is then ruptured to achieve the whole-cell configuration, allowing electrical access to the cell's interior.

• Voltage Protocol: The cell membrane potential is clamped at a holding potential (e.g., -60 mV). Voltage steps or ramps are applied to elicit channel opening.

• Drug Application: The antagonist is applied to the cell via the perfusion system.

• Data Acquisition and Analysis: The resulting ionic currents are recorded and analyzed to determine the effect of the antagonist on channel activity. The IC50 can be calculated from the concentration-dependent inhibition of the current.

Icilin-Induced Wet-Dog Shake (WDS) Model in Rats

This in vivo behavioral model is used to assess the central nervous system activity of TRPM8 antagonists.

• Animal Model: Male Sprague-Dawley or Wistar rats are commonly used.

• Drug Administration: The test antagonist is administered orally (p.o.) or via another relevant route at various doses.

• Induction of WDS: After a specific pretreatment time, the TRPM8 agonist icilin is administered intraperitoneally (i.p.) to induce the characteristic wet-dog shake behavior.[9][13]

• Behavioral Observation: The frequency and duration of wet-dog shakes are observed and recorded for a defined period following icilin injection.

• Data Analysis: The inhibitory effect of the antagonist is determined by comparing the number of shakes in the treated groups to a vehicle control group. The dose that produces a 50% reduction in shakes (ED50) can be calculated.

Cold Pressor Test in Rats

This in vivo model assesses the physiological response to a cold stimulus and the ability of an antagonist to block this response.

• Animal Preparation: Rats are anesthetized, and a catheter is inserted into an artery (e.g., femoral or carotid artery) for continuous blood pressure monitoring.[2]

• Drug Administration: The TRPM8 antagonist is administered to the animal.

• Cold Stimulus: A noxious cold stimulus is applied, typically by immersing a paw or the tail in cold water for a defined period.

• Measurement: Changes in mean arterial pressure (MAP) and heart rate are recorded before, during, and after the cold stimulus.

• Data Analysis: The antagonist's efficacy is determined by its ability to attenuate the cold-induced increase in blood pressure.

Visualizing Pathways and Workflows

TRPM8 Signaling Pathway

The activation of the TRPM8 channel leads to a cascade of intracellular events. The following diagram illustrates a simplified signaling pathway.

Caption: Simplified signaling pathway of TRPM8 channel activation and inhibition.

Experimental Workflow for TRPM8 Antagonist Screening

The process of identifying and characterizing new TRPM8 antagonists typically follows a structured workflow, from initial screening to in vivo validation.

Caption: General workflow for the discovery and development of TRPM8 antagonists.

References

• 1. benchchem.com [benchchem.com]
• 2. Cold pressor test in the rat: medullary and spinal pathways and neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Whole Cell Patch Clamp Protocol [protocols.io]
• 4. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 5. In Vitro and In Vivo Pharmacological Characterization of a Novel TRPM8 Inhibitor Chemotype Identified by Small-Scale Preclinical Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. docs.axolbio.com [docs.axolbio.com]
• 7. Patch Clamp Protocol [labome.com]
• 8. ovid.com [ovid.com]
• 9. researchgate.net [researchgate.net]
• 10. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 11. m.youtube.com [m.youtube.com]
• 12. Icilin-induced wet-dog shakes in rats are dependent on NMDA receptor activation and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Measurement of invasive blood pressure in rats - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of AMG 333 and menthol in TRPM8 assays.

A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides a detailed, data-driven comparison of the synthetic TRPM8 antagonist, AMG 333, and the natural TRPM8 agonist, menthol (B31143). The information presented herein is curated for researchers, scientists, and professionals in the field of drug development to facilitate an objective evaluation of their respective activities on the transient receptor potential melastatin 8 (TRPM8) ion channel. This comparison is based on available preclinical data from in vitro and in vivo studies.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of AMG 333 and menthol in various TRPM8 assays. It is important to note that the data for AMG 333, a potent antagonist, is primarily presented as the half-maximal inhibitory concentration (IC50), while for menthol, a well-known agonist, the data is presented as the half-maximal effective concentration (EC50).

Table 1: In Vitro Potency at TRPM8 Channels

Compound	Assay Type	Species	Potency (IC50/EC50)	Reference
AMG 333	Calcium Influx Assay	Human	IC50: 13 nM	[1][2][3][4][5][6]
Calcium Influx Assay	Rat	IC50: 20 nM	[4][5]
Menthol	Calcium Imaging	Human	EC50: 81 ± 17 µM	[7]
Calcium Imaging	Rat	EC50: 107 ± 8 µM	[7]
Whole-Cell Patch Clamp	Mouse	EC50: 62.64 ± 1.2 µM	[8]
Calcium Influx Assay (Fura-2)	CHO Cells	EC50: 101 ± 13 µM	[9]

Table 2: In Vivo Efficacy of AMG 333

Compound	Model	Species	Endpoint	Efficacy (ED50)	Reference
AMG 333	Icilin-Induced Wet-Dog Shake	Rat	Inhibition of Shakes	1.14 mg/kg	[1]
Cold Pressor Test	Rat	Inhibition of Blood Pressure Increase	1.10 mg/kg	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are synthesized from multiple sources to represent standard practices in the field for assessing TRPM8 modulation.

In Vitro Assays

This assay measures the influx of calcium ions into cells upon TRPM8 channel activation.

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing human or rat TRPM8 are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), streptomycin (B1217042) (100 µg/mL), and a selection antibiotic (e.g., G418) at 37°C in a humidified 5% CO2 incubator.

• Cell Plating: Cells are seeded into 96-well black-walled, clear-bottom plates and grown to confluence.

• Dye Loading: The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a physiological buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES) for 1 hour at 37°C.

• Compound Addition:

  • For Menthol (Agonist) EC50 Determination: Serial dilutions of menthol are added to the wells.

  • For AMG 333 (Antagonist) IC50 Determination: Cells are pre-incubated with serial dilutions of AMG 333 for a specified period (e.g., 15-30 minutes) before the addition of a fixed concentration of a TRPM8 agonist (e.g., menthol at its EC80 concentration).

• Fluorescence Measurement: The fluorescence intensity is measured using a fluorescence plate reader (e.g., FLIPR or FlexStation) before and after the addition of compounds. The change in fluorescence is indicative of the intracellular calcium concentration.

• Data Analysis: The data are normalized to the maximum response and fitted to a four-parameter logistic equation to determine the EC50 for agonists or the IC50 for antagonists.

This technique directly measures the ion currents flowing through the TRPM8 channels in the cell membrane.

• Cell Preparation: HEK293 cells expressing TRPM8 are grown on glass coverslips.

• Recording Setup: Whole-cell patch-clamp recordings are performed using a patch-clamp amplifier and data acquisition system. Borosilicate glass pipettes with a resistance of 3-5 MΩ are used.

• Solutions: The external solution typically contains (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, adjusted to pH 7.4. The internal pipette solution typically contains (in mM): 140 KCl, 1 MgCl2, 10 HEPES, and 5 EGTA, adjusted to pH 7.2.

• Voltage Protocol: Cells are held at a holding potential of -60 mV. Voltage ramps or steps are applied to elicit TRPM8 currents.

• Compound Application:

  • Menthol Activation: Menthol is applied to the bath solution at various concentrations to determine the concentration-response relationship and EC50.

  • AMG 333 Inhibition: After establishing a stable baseline current with a fixed concentration of menthol, AMG 333 is co-applied at varying concentrations to determine its inhibitory effect and IC50.

• Data Analysis: The current amplitudes are measured and plotted against the compound concentration. The data are then fitted to the Hill equation to determine EC50 or IC50 values.

In Vivo Assays

This model assesses the central nervous system effects of TRPM8 modulation.

• Animals: Male Sprague-Dawley rats are used.

• Procedure:

  • Animals are administered AMG 333 or vehicle orally (p.o.) at various doses.

  • After a set pre-treatment time, the TRPM8 agonist icilin (B1674354) is administered intraperitoneally (i.p.).

  • Immediately following icilin injection, the animals are placed in an observation chamber.

  • The number of "wet-dog shakes" (rapid, rotational shaking of the head and torso) is counted for a defined period (e.g., 30 minutes).

• Data Analysis: The dose-dependent inhibition of wet-dog shakes by AMG 333 is used to calculate the ED50 value.

This model evaluates the role of TRPM8 in cold-induced physiological responses.

• Animals: Male Sprague-Dawley rats are instrumented for blood pressure measurement.

• Procedure:

  • AMG 333 or vehicle is administered orally.

  • After the pre-treatment period, a baseline blood pressure reading is taken.

  • The rat's tail is immersed in cold water (e.g., 4°C) for a specific duration (e.g., 2 minutes).

  • Blood pressure is continuously monitored during and after the cold stimulus.

• Data Analysis: The ability of AMG 333 to block the cold-induced increase in blood pressure is quantified, and the ED50 is determined.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways and experimental workflows described in this guide.

Figure 1. TRPM8 channel activation by menthol and cold, and inhibition by AMG 333.

Figure 2. Experimental workflow for the in vitro calcium flux assay.

References

• 1. | BioWorld [bioworld.com]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rndsystems.com [rndsystems.com]
• 5. caymanchem.com [caymanchem.com]
• 6. AMG 333 | TRP/TRPV Channel | TargetMol [targetmol.com]
• 7. Structural and in Vitro Functional Characterization of a Menthyl TRPM8 Antagonist Indicates Species-Dependent Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Differential Activation of TRPM8 by the Stereoisomers of Menthol [frontiersin.org]
• 9. TRPM8 Activation by Menthol, Icilin, and Cold Is Differentially Modulated by Intracellular pH - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Inhibitory Effect of AMG 333 on TRPM8 Currents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of AMG 333, a potent and selective TRPM8 antagonist, with other known inhibitors of the transient receptor potential melastatin 8 (TRPM8) channel. The information presented herein is supported by experimental data from publicly available scientific literature and is intended to assist researchers in evaluating AMG 333 for their studies.

Introduction to TRPM8 and its Inhibition

The Transient Receptor Potential Melastatin 8 (TRPM8) is a non-selective cation channel that acts as the primary sensor for cold temperatures in the mammalian nervous system. Beyond its role in thermosensation, TRPM8 is implicated in various physiological and pathophysiological processes, including pain, inflammation, and migraine.[1] Consequently, the development of potent and selective TRPM8 antagonists is a significant area of interest for therapeutic intervention. AMG 333 has emerged as a clinical candidate for the treatment of migraine, demonstrating high potency and selectivity for TRPM8.[1][2]

Comparative Analysis of TRPM8 Inhibitors

The inhibitory potency of AMG 333 against human and rat TRPM8 channels is presented below in comparison to other notable TRPM8 antagonists. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency, with lower values indicating greater potency.

Table 1: In Vitro Potency of TRPM8 Antagonists

Compound	hTRPM8 IC50 (nM)	rTRPM8 IC50 (nM)	Selectivity Highlights
AMG 333	13	20	>1500-fold selective over TRPV1, TRPV3, TRPV4, and TRPA1 (>20 µM)
PF-05105679	103[3]	-	>100-fold selective over a panel of receptors and ion channels, including TRPV1 and TRPA1[3][4]
RQ-00434739	14 (menthol-induced), 37 (icilin-induced)[5]	45 (menthol-induced), 198 (icilin-induced)[5]	>1000-fold selective over TRPA1, TRPV1, TRPM2, Nav1.3, Nav1.5, Nav1.7, Cav2.2, and Cav3.2[6]
AMTB	~590 (pIC50 = 6.23)[7]	-	Selective over TRPV1 and TRPV4[8]
BCTC	~794 (pIC50 = 6.1)	-	Also a potent TRPV1 antagonist (IC50 = 6-35 nM)[9]
Capsazepine	-	-	Also a TRPV1 antagonist, inhibits TRPM8 in the micromolar range[10]

Note: IC50 values can vary depending on the experimental conditions and the agonist used for channel activation.

Table 2: In Vivo Efficacy of Selected TRPM8 Antagonists

Compound	Animal Model	Efficacy Readout
AMG 333	Rat (Icilin-induced wet-dog shake)	Dose-dependent inhibition[2]
Rat (Cold pressor test)	Suppression of cold-induced blood pressure increase
PF-05105679	Guinea Pig (Bladder ice water/menthol (B31143) challenge)	IC50 of 200 nM[]
Rat	Reduction in core body temperature[]
RQ-00434739	Rat (Oxaliplatin-induced cold allodynia)	Attenuated cold allodynia (minimum effective dose 10 mg/kg p.o.)[5]
Monkey (Oxaliplatin-induced cold allodynia)	Fully reversed cold allodynia (10 mg/kg p.o.)[5]

Experimental Protocols for Validating TRPM8 Inhibition

Accurate validation of the inhibitory effect of compounds like AMG 333 on TRPM8 currents relies on robust and standardized experimental methodologies. Below are detailed protocols for key in vitro and in vivo assays.

In Vitro Assays

1. Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the ion currents flowing through TRPM8 channels in response to stimuli and the blocking effect of antagonists.

• Cell Culture and Transfection:

  • Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Cells are transiently or stably transfected with a plasmid encoding human or rat TRPM8 using a suitable transfection reagent.[5] Co-transfection with a fluorescent protein (e.g., GFP) can aid in identifying transfected cells.[12]

• Electrophysiological Recordings:

  • Whole-cell recordings are performed 24-48 hours post-transfection.

  • The standard extracellular solution contains (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, adjusted to pH 7.4.

  • The intracellular pipette solution contains (in mM): 140 CsCl, 10 HEPES, 10 EGTA, and 2 Mg-ATP, adjusted to pH 7.2.

  • TRPM8 currents are elicited by applying a TRPM8 agonist, such as menthol (100-500 µM) or icilin (B1674354) (1-10 µM), to the extracellular solution.[12]

  • The antagonist (e.g., AMG 333) is applied at various concentrations to determine its inhibitory effect on the agonist-induced current.

  • Currents are recorded using a patch-clamp amplifier and appropriate data acquisition software. The holding potential is typically -60 mV.[12]

• Data Analysis:

  • The peak current amplitude in the presence of the antagonist is compared to the control (agonist alone).

  • The percentage of inhibition is calculated for each concentration of the antagonist.

  • The IC50 value is determined by fitting the concentration-response data to a sigmoidal curve.

2. Calcium Imaging Assay (Fluo-4 AM)

This high-throughput method measures changes in intracellular calcium concentration ([Ca2+]i) as an indicator of TRPM8 channel activity.

• Cell Preparation:

  • HEK293 cells stably expressing TRPM8 are seeded into 96-well black-walled, clear-bottom plates and grown to confluence.[13]

• Dye Loading:

  • The culture medium is removed, and cells are washed with a buffered saline solution (e.g., HBSS).

  • Cells are incubated with Fluo-4 AM loading solution (typically 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS) for 30-60 minutes at 37°C in the dark.[13][14]

• Assay Procedure:

  • After dye loading, cells are washed to remove extracellular dye.

  • The antagonist at various concentrations is added to the wells and incubated for a predetermined time (e.g., 15-30 minutes).

  • The plate is placed in a fluorescence plate reader. A baseline fluorescence reading is taken.

  • A TRPM8 agonist (e.g., icilin or menthol) is added to all wells to stimulate the channels.

  • Fluorescence intensity is measured kinetically to record the calcium influx.

• Data Analysis:

  • The change in fluorescence (peak fluorescence - baseline fluorescence) is calculated.

  • The response in the presence of the antagonist is normalized to the control response (agonist alone).

  • The IC50 value is determined from the concentration-response curve.

In Vivo Assays

1. Icilin-Induced Wet-Dog Shake (WDS) Model in Rats

This behavioral model is a characteristic response to the activation of TRPM8 channels by the potent agonist icilin.

• Animals: Male Sprague-Dawley rats are commonly used.[2]

• Procedure:

  • Animals are habituated to the testing environment.

  • The antagonist (e.g., AMG 333) or vehicle is administered orally (p.o.) or intraperitoneally (i.p.) at various doses.[2][15]

  • After a specified pretreatment time, icilin is administered (e.g., 2.5 mg/kg, i.p.).[15]

  • The number of wet-dog shakes is observed and counted for a defined period (e.g., 30 minutes) following icilin injection.

• Data Analysis: The number of wet-dog shakes in the antagonist-treated groups is compared to the vehicle-treated group to determine the dose-dependent inhibitory effect.

2. Cold Pressor Test in Rats

This model assesses the role of TRPM8 in cold-induced physiological responses, such as an increase in blood pressure.

• Animals: Male Wistar or Sprague-Dawley rats are used.[2][16]

• Procedure:

  • Rats are anesthetized, and catheters are implanted for blood pressure measurement.

  • The antagonist or vehicle is administered.

  • The cold stimulus is applied by immersing a paw or the tail in cold water (e.g., 4°C) for a set duration (e.g., 1-2 minutes).[16]

  • Mean arterial pressure (MAP) and heart rate (HR) are continuously monitored before, during, and after the cold stimulus.

• Data Analysis: The change in MAP and HR in response to the cold stimulus is compared between the antagonist-treated and vehicle-treated groups.

Visualizing Pathways and Workflows

To further elucidate the mechanisms and processes involved in validating TRPM8 inhibitors, the following diagrams are provided.

Caption: Simplified TRPM8 signaling pathway and the inhibitory action of AMG 333.

Caption: General experimental workflow for validating TRPM8 inhibitors.

Conclusion

AMG 333 is a potent and highly selective TRPM8 antagonist with demonstrated in vitro and in vivo activity. This guide provides a comparative framework and detailed experimental protocols to aid researchers in the further investigation and validation of AMG 333's inhibitory effects on TRPM8 currents. The provided data and methodologies support the continued exploration of AMG 333 as a valuable tool for studying TRPM8 function and as a potential therapeutic agent.

References

• 1. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gating of Transient Receptor Potential Melastatin 8 (TRPM8) Channels Activated by Cold and Chemical Agonists in Planar Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ICS 2018 Abstract #51 Effects of RQ-00434739, a Transient Receptor Potential Melastatin 8 (TRPM8) channel antagonist, on deep body temperature and on bladder function in rats [ics.org]
• 7. researchgate.net [researchgate.net]
• 8. Selective Inhibition of Bruton’s Tyrosine Kinase by a Designed Covalent Ligand Leads to Potent Therapeutic Efficacy in Blood Cancers Relative to Clinically Used Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RQ-00434739, a novel TRPM8 antagonist, inhibits prostaglandin E2-induced hyperactivity of the primary bladder afferent nerves in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gαq Sensitizes TRPM8 to Inhibition by PI(4,5)P2 Depletion upon Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inorganic Polyphosphate Modulates TRPM8 Channels | PLOS One [journals.plos.org]
• 13. benchchem.com [benchchem.com]
• 14. assets.fishersci.com [assets.fishersci.com]
• 15. researchgate.net [researchgate.net]
• 16. Cold pressor test in the rat: medullary and spinal pathways and neurotransmitters - PubMed [pubmed.ncbi.nlm.nih.gov]

AMG 333: A Comparative Analysis of Cross-reactivity with Other TRP Channels

For Researchers, Scientists, and Drug Development Professionals

AMG 333 is a potent and selective antagonist of the transient receptor potential melastatin 8 (TRPM8) channel, a key player in the sensation of cold.[1][2] Developed as a potential treatment for migraine, its efficacy and safety profile are critically dependent on its selectivity for TRPM8 over other members of the diverse transient receptor potential (TRP) channel family.[1][3] This guide provides a comparative analysis of the cross-reactivity of AMG 333 with other TRP channels, supported by available experimental data and detailed protocols.

Selectivity Profile of AMG 333

Experimental data demonstrates that AMG 333 exhibits high selectivity for the TRPM8 channel.[4] The compound has been tested against a panel of other TRP channels, including TRPV1, TRPV3, TRPV4, and TRPA1, and has shown significantly lower potency for these channels, indicating a favorable selectivity profile.[5]

Table 1: Comparative Potency of AMG 333 against various TRP channels

TRP Channel	Species	IC50 (nM)
TRPM8	Human	13[2][5][6]
TRPM8	Rat	20[5]
TRPV1	Not Specified	>20,000[4][5]
TRPV3	Not Specified	>20,000[4][5]
TRPV4	Not Specified	>20,000[5]
TRPA1	Not Specified	>40,000[5]

Experimental Protocols

The determination of the half-maximal inhibitory concentration (IC50) values for AMG 333 against various TRP channels typically involves cell-based assays that measure the influx of cations, such as calcium, upon channel activation. The following is a generalized protocol based on standard industry practices for assessing TRP channel antagonism.

Calcium Influx Assay for TRP Channel Activity

This assay is a common method to assess the activity of TRP channels and the inhibitory effects of compounds like AMG 333.

• Cell Culture and Transfection:

  • HEK293 (Human Embryonic Kidney 293) cells are cultured in appropriate media (e.g., DMEM supplemented with 10% FBS, penicillin, and streptomycin) at 37°C in a humidified atmosphere with 5% CO2.

  • Cells are transiently transfected with a plasmid encoding the specific human or rat TRP channel of interest (e.g., hTRPM8, hTRPV1).

• Fluorescent Calcium Indicator Loading:

  • 24-48 hours post-transfection, the cells are seeded into 96- or 384-well black-walled, clear-bottom plates.

  • The cell culture medium is removed, and the cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a physiological buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) for 1 hour at 37°C.

• Compound Incubation:

  • After dye loading, the cells are washed to remove excess dye.

  • Various concentrations of AMG 333 are added to the wells and incubated for a predetermined period (e.g., 15-30 minutes) at room temperature or 37°C.

• Channel Activation and Signal Detection:

  • The plate is placed in a fluorescence plate reader (e.g., FLIPR or FlexStation).

  • A known agonist for the specific TRP channel being tested is added to the wells to induce channel opening and subsequent calcium influx.

    • TRPM8: Menthol or Icilin

    • TRPV1: Capsaicin

    • TRPV3: 2-APB

    • TRPV4: GSK1016790A

    • TRPA1: Mustard oil (AITC)

  • The fluorescence intensity is measured before and after the addition of the agonist. An increase in fluorescence indicates calcium influx through the activated TRP channels.

• Data Analysis:

  • The change in fluorescence intensity is calculated for each well.

  • The data is normalized to the response of the vehicle control (0% inhibition) and a maximally effective concentration of a known inhibitor (100% inhibition).

  • The IC50 value, the concentration of AMG 333 that causes 50% inhibition of the agonist-induced response, is determined by fitting the concentration-response data to a four-parameter logistic equation.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the generalized signaling pathway of TRP channel activation and the experimental workflow for assessing the cross-reactivity of AMG 333.

Figure 1: Generalized signaling pathway of TRP channel activation and inhibition by AMG 333.

Figure 2: Experimental workflow for assessing the cross-reactivity of AMG 333.

References

• 1. AMG-333 - Wikipedia [en.wikipedia.org]
• 2. selleckchem.com [selleckchem.com]
• 3. AMG-333 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. rndsystems.com [rndsystems.com]
• 5. caymanchem.com [caymanchem.com]
• 6. AMG 333 | TRP/TRPV Channel | TargetMol [targetmol.com]

Comparative Potency of the TRPM8 Antagonist AMG 333 Across Species: A Research Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical potency of AMG 333, a selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel. Developed for the potential treatment of migraine, understanding the compound's activity across different species is crucial for interpreting preclinical data and predicting clinical efficacy. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes key pathways and workflows.

Data Presentation: In Vitro and In Vivo Potency of AMG 333

The potency of AMG 333 has been evaluated in both in vitro and in vivo settings, primarily in human and rat models. While preclinical safety studies have been conducted in dogs, specific potency data for this species are not publicly available.[1] The following tables summarize the key quantitative findings.

Table 1: In Vitro Potency of AMG 333 against TRPM8

Species	Assay Type	Agonist	IC50 (nM)	Reference
Human	Calcium Influx	Not Specified	13	[2][3]
Rat	Not Specified	Not Specified	20

Table 2: In Vivo Efficacy of AMG 333 in Rats

Model	Endpoint	Route of Administration	ED50 (mg/kg)	Reference
Icilin-induced Wet-Dog Shakes	Reduction in shakes	Oral	1.14	[2]
Cold Pressor Test	Inhibition of blood pressure increase	Oral	1.10	[2]

Species-Dependent Variation:

While direct comparative potency data for AMG 333 in a wider range of species is limited, studies with other TRPM8 modulators suggest the potential for species-specific differences. For instance, the antagonist PF-05105679 showed a reduction in core body temperature that was inversely related to the body weight of the species tested, with greater exposure required to elicit the effect in larger species. This highlights the importance of considering potential pharmacokinetic and pharmacodynamic differences when extrapolating preclinical findings.

Experimental Protocols

Detailed methodologies are essential for the replication and interpretation of experimental results. The following sections describe the key assays used to determine the potency of AMG 333.

In Vitro Potency Assessment: Calcium Influx Assay

The in vitro potency of TRPM8 antagonists like AMG 333 is commonly determined by measuring their ability to inhibit the influx of calcium (Ca2+) through the TRPM8 channel upon activation by an agonist (e.g., menthol (B31143) or icilin).

General Protocol:

• Cell Culture: Stably express the TRPM8 channel of the desired species (e.g., human, rat) in a suitable host cell line (e.g., HEK293 or CHO cells).

• Cell Plating: Seed the cells into 96-well or 384-well microplates and allow them to adhere and form a confluent monolayer.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a physiological buffer. This is typically done for 30-60 minutes at 37°C.

• Compound Incubation: Wash the cells to remove excess dye and then incubate them with varying concentrations of the test compound (AMG 333) for a defined period.

• Agonist Stimulation and Signal Detection: Add a known concentration of a TRPM8 agonist (e.g., icilin (B1674354) or menthol) to the wells. Immediately measure the resulting change in intracellular calcium concentration using a fluorescence plate reader.

• Data Analysis: The inhibitory effect of the compound is calculated as the percentage reduction in the agonist-induced calcium signal. The half-maximal inhibitory concentration (IC50) is then determined by fitting the concentration-response data to a sigmoidal dose-response curve.

In Vivo Efficacy Assessment in Rats

1. Icilin-Induced Wet-Dog Shake (WDS) Model:

This model is a standard in vivo assay to assess the functional antagonism of TRPM8. The TRPM8 agonist icilin induces a characteristic and quantifiable shaking behavior in rodents.

Protocol:

• Animals: Use male Sprague-Dawley or Wistar rats within a specific weight range.

• Acclimation: Acclimate the animals to the testing environment to minimize stress-induced variability.

• Compound Administration: Administer AMG 333 or vehicle control orally (p.o.) at various doses.

• Icilin Challenge: After a predetermined pretreatment time (e.g., 60 minutes), administer a specific dose of icilin (e.g., 0.5 - 2.5 mg/kg) via intraperitoneal (i.p.) injection.

• Observation: Immediately place the rat in an observation chamber and record the number of wet-dog shakes over a defined period (e.g., 30 minutes).

• Data Analysis: Compare the number of wet-dog shakes in the AMG 333-treated groups to the vehicle-treated group. Calculate the dose required to produce a 50% reduction in wet-dog shakes (ED50).

2. Cold Pressor Test (CPT):

The cold pressor test assesses the physiological response to a cold stimulus, which is partially mediated by TRPM8. In rats, this is often measured as a change in blood pressure.

Protocol:

• Animals and Surgical Preparation (if applicable): Use anesthetized male Wistar or Sprague-Dawley rats. For direct blood pressure measurement, a catheter may be implanted in an artery (e.g., femoral or carotid artery).

• Compound Administration: Administer AMG 333 or vehicle control, typically orally.

• Baseline Measurement: Record the baseline mean arterial pressure (MAP) and heart rate (HR).

• Cold Stimulus: Immerse a limb (e.g., hind paw) or a portion of the body in cold water (e.g., 0-4°C) for a fixed duration (e.g., 1-2 minutes).

• Response Measurement: Continuously record MAP and HR during and after the cold stimulus.

• Data Analysis: Determine the peak increase in MAP in response to the cold stimulus. Compare the response in the AMG 333-treated groups to the vehicle-treated group to determine the inhibitory effect and calculate the ED50.

Mandatory Visualizations

Signaling Pathway of TRPM8 and AMG 333

Caption: TRPM8 signaling pathway and the antagonistic action of AMG 333.

Experimental Workflow for In Vitro Potency Assessment

Caption: Workflow for determining the in vitro potency of AMG 333.

Logical Relationship of In Vivo Models

Caption: Logical relationship of in vivo models for assessing AMG 333 efficacy.

References

• 1. medkoo.com [medkoo.com]
• 2. | BioWorld [bioworld.com]
• 3. researchgate.net [researchgate.net]

Validating In Vitro Efficacy of TRPM8 Antagonist AMG 333 in Preclinical In Vivo Models: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the preclinical data for AMG 333, a potent and selective TRPM8 antagonist. The focus is on the translation of in vitro findings to in vivo models, a critical step in the validation of novel therapeutic candidates.

This guide outlines the in vitro potency of AMG 333 and its validation through two key in vivo pharmacodynamic models. A comparison with another notable TRPM8 antagonist, PF-05105679, is included to provide a broader context of preclinical validation strategies for this target. Detailed experimental protocols and signaling pathway diagrams are provided to support the interpretation of the presented data.

Comparative Analysis of Preclinical TRPM8 Antagonists

The development of potent and selective antagonists for the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel, a key mediator of cold sensation, has been a focus for therapeutic intervention in conditions such as migraine and pain. AMG 333 emerged as a clinical candidate from Amgen's discovery program.[1] This guide focuses on the preclinical data that supported its progression.

Data Presentation

Compound	Target	In Vitro Potency (IC50)	In Vivo Model	In Vivo Efficacy (ED50/Effective Dose)	Species
AMG 333	hTRPM8	13 nM[2][3][4]	Icilin-Induced Wet-Dog Shakes	1.14 mg/kg[2]	Rat
rTRPM8	20 nM[4][5]	Cold Pressor Test	1.10 mg/kg[2]	Rat
PF-05105679	TRPM8	103 nM[6]	Guinea Pig Bladder Ice Water Challenge	IC50 of 200 nM[4]	Guinea Pig
Cold Pressor Test (Human)	Efficacious at 900 mg (single dose)[7]	Human

Signaling Pathway and Experimental Workflows

To visually represent the underlying biological processes and experimental procedures, the following diagrams have been generated using Graphviz.

TRPM8 Signaling Pathway and Inhibition by AMG 333.

Preclinical to In Vivo Validation Workflow for AMG 333.

Experimental Protocols

In Vitro: TRPM8 Antagonist Calcium Flux Assay

Objective: To determine the in vitro potency (IC50) of AMG 333 in inhibiting the activation of the TRPM8 ion channel.

Methodology:

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human TRPM8 channel are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and a selection antibiotic.[8]

• Cell Plating: Cells are seeded into 96-well black-walled, clear-bottom plates and allowed to adhere overnight.

• Dye Loading: The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered salt solution for 45-60 minutes at 37°C.[8]

• Compound Incubation: After dye loading, the cells are washed, and various concentrations of AMG 333 (or vehicle control) are added to the wells and incubated for a specified period (e.g., 10-20 minutes).[8]

• Agonist Stimulation and Measurement: A TRPM8 agonist, such as icilin or menthol, is added to the wells to stimulate channel activation. The resulting change in intracellular calcium concentration is measured as an increase in fluorescence intensity using a fluorescence plate reader.[8]

• Data Analysis: The fluorescence signal is normalized, and the IC50 value is calculated by fitting the concentration-response data to a four-parameter logistic equation.

In Vivo: Icilin-Induced Wet-Dog Shake (WDS) Model in Rats

Objective: To assess the in vivo target engagement and efficacy of AMG 333 by measuring its ability to inhibit a TRPM8-mediated behavioral response.

Methodology:

• Animals: Male Sprague-Dawley rats are used for this study.[3]

• Acclimation: Animals are acclimated to the testing environment before the experiment.

• Compound Administration: AMG 333 is administered orally (p.o.) at various doses (e.g., 0.6-3 mg/kg) at a specified time before the icilin challenge.[3]

• Icilin Challenge: The TRPM8 agonist, icilin, is administered via intraperitoneal (i.p.) injection at a dose known to induce a robust wet-dog shake (WDS) response (e.g., 0.5-5 mg/kg).[9][10]

• Behavioral Observation: Immediately following icilin injection, the rats are placed in an observation chamber, and the number of WDS events is counted for a defined period (e.g., 30 minutes).

• Data Analysis: The dose-dependent inhibition of WDS by AMG 333 is analyzed, and the ED50 value is calculated.

In Vivo: Cold Pressor Test (CPT) in Rats

Objective: To evaluate the in vivo efficacy of AMG 333 in blocking a physiological response to a cold stimulus.

Methodology:

• Animals: Male Sprague-Dawley or Wistar rats are used.[11]

• Surgical Preparation (if applicable): For precise blood pressure measurement, animals may be anesthetized and instrumented with arterial catheters.

• Compound Administration: AMG 333 is administered orally (p.o.) at various doses (e.g., 1-3 mg/kg) prior to the cold challenge.[3]

• Cold Stimulus: The rat's limbs and ventral half of the body are immersed in ice-cold water (approximately 0.5°C) for a set duration (e.g., 1-2 minutes).[11]

• Physiological Measurement: Blood pressure and heart rate are continuously monitored before, during, and after the cold stimulus.

• Data Analysis: The ability of AMG 333 to dose-dependently block the cold-induced increase in blood pressure is quantified, and the ED50 is determined.[3]

Conclusion

The preclinical data for AMG 333 demonstrates a successful translation from in vitro potency to in vivo efficacy. The low nanomolar IC50 value against the TRPM8 channel was validated in two distinct in vivo models that rely on TRPM8 activation. The icilin-induced wet-dog shake model confirmed target engagement in a behavioral paradigm, while the cold pressor test provided evidence of efficacy in a more physiological setting. This comprehensive preclinical package, including a clear understanding of the target's signaling pathway and robust in vivo validation, is a cornerstone of modern drug discovery and development. The comparison with PF-05105679 highlights alternative in vivo models and species that can be utilized in the characterization of TRPM8 antagonists.

References

• 1. PF 05105679 | CAS 1398583-31-7 | PF05105679 | Tocris Bioscience [tocris.com]
• 2. Signal Transduction of Transient Receptor Potential TRPM8 Channels: Role of PIP5K, Gq-Proteins, and c-Jun - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Inhibition of TRPM8 channels reduces pain in the cold pressor test in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Icilin-induced wet-dog shakes in rats are dependent on NMDA receptor activation and nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Cold pressor test in the rat: medullary and spinal pathways and neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Translational Relevance of AMG 333 Preclinical Data: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical data for AMG 333, a transient receptor potential melastatin 8 (TRPM8) antagonist, developed for the treatment of migraine. The performance of AMG 333 is compared with another TRPM8 antagonist, PF-05105679, to assess its translational relevance and highlight key challenges in the clinical development of this drug class.

Executive Summary

AMG 333 demonstrated high potency and preclinical efficacy in validated animal models, supporting its initial development as a potential treatment for migraine. However, its clinical translation was ultimately halted during Phase 1 trials due to significant adverse effects, a challenge also encountered by other TRPM8 antagonists like PF-05105679. This guide synthesizes the available preclinical data to provide a detailed comparison and to draw insights into the translational disconnect between preclinical efficacy and clinical safety for this therapeutic target.

Data Presentation

Table 1: In Vitro and In Vivo Efficacy of TRPM8 Antagonists

Compound	Target	In Vitro Potency (IC50)	Animal Model	In Vivo Efficacy (ED50/IC50)	Reference
AMG 333	Human TRPM8	13 nM	Rat (Icilin-induced wet-dog shakes)	1.14 mg/kg	[1]
Rat (Cold pressor test)	1.10 mg/kg	[1]
PF-05105679	Human TRPM8	103 nM	Guinea Pig (Bladder ice water and menthol (B31143) challenge)	200 nM

Table 2: Comparative Preclinical Pharmacokinetics

Compound	Species	Key Pharmacokinetic Parameters	Reference
AMG 333	Rat, Dog, Monkey	Data not publicly available. Development focused on improving PK properties and reducing CYP3A4 induction.[2]
PF-05105679	Rat	Moderate blood clearance, complete oral absorption.	[3]
Dog	Moderate blood clearance, complete oral absorption.	[3]

Table 3: Summary of Clinical Trial Outcomes

Compound	Indication	Phase of Development	Reported Adverse Events	Outcome	Reference
AMG 333	Migraine	Phase 1	Sensation of heat, paresthesia, dysesthesia, dysgeusia.	Terminated
PF-05105679	Pain	Phase 1	Sensation of heat.	Terminated

Experimental Protocols

Detailed experimental protocols for the preclinical evaluation of AMG 333 are not fully available in the public domain. The following are generalized protocols for the key in vivo models cited in the preclinical studies.

Icilin-Induced Wet-Dog Shake (WDS) Model in Rats

This model is a standard pharmacodynamic assay to assess the in vivo activity of TRPM8 antagonists.

• Animals: Male Sprague-Dawley or Wistar rats are commonly used.

• Acclimation: Animals are acclimated to the testing environment to reduce stress-induced behaviors.

• Drug Administration: The test compound (e.g., AMG 333) or vehicle is administered orally or via another relevant route at predetermined times before the icilin (B1674354) challenge.

• Icilin Challenge: A TRPM8 agonist, icilin, is administered, typically via intraperitoneal injection, at a dose known to induce a robust WDS response (e.g., 2.5 mg/kg).[4]

• Observation: Immediately following icilin injection, animals are observed for a defined period (e.g., 30-60 minutes), and the number of wet-dog shakes is counted by a trained observer blinded to the treatment groups.

• Data Analysis: The number of WDS in the drug-treated groups is compared to the vehicle-treated group to determine the dose-dependent inhibitory effect of the antagonist.

Cold Pressor Test (CPT) in Rats

The cold pressor test is utilized to evaluate the analgesic potential of compounds by measuring the response to a noxious cold stimulus.

• Animals: Male Sprague-Dawley or Wistar rats are typically used.

• Surgical Preparation (if applicable): For measurement of cardiovascular parameters like blood pressure and heart rate, animals may be instrumented with arterial catheters under anesthesia.

• Drug Administration: The test compound or vehicle is administered at specified times before the cold stimulus.

• Cold Stimulus: A noxious cold stimulus is applied, for example, by immersing the rat's tail or paw in cold water (e.g., 0-4°C) for a fixed duration.

• Endpoint Measurement: The primary endpoint is typically a nociceptive response, such as the latency to tail withdrawal or paw licking. Alternatively, physiological responses like changes in blood pressure and heart rate can be measured as indicators of the stress response to pain.

• Data Analysis: The effect of the drug on the nociceptive or physiological response is compared to the vehicle control to assess its analgesic or modulatory activity.

Mandatory Visualization

Caption: TRPM8 channel antagonism by AMG 333 and PF-05105679.

Caption: Translational workflow from preclinical to clinical evaluation.

Discussion of Translational Relevance

The preclinical data for AMG 333 were promising, demonstrating high target potency and efficacy in animal models of TRPM8-mediated responses. The optimization of its drug-like properties, including efforts to reduce CYP3A4 induction, indicated a thorough preclinical development program.[2] However, the translational failure of AMG 333, and similarly PF-05105679, underscores a significant challenge in targeting the TRPM8 channel for systemic therapies.

The adverse events observed in Phase 1 trials, particularly the sensation of heat, are likely on-target effects resulting from the blockade of TRPM8 channels, which are key sensors of cold temperature. This suggests that while the preclinical models were effective in demonstrating target engagement and a pharmacodynamic response, they were not predictive of the undesirable sensory side effects in humans.

The discrepancy highlights the limitations of rodent models in fully recapitulating the complexity of human sensory perception and thermoregulation. The experience with AMG 333 and other TRPM8 antagonists suggests that future development in this area may require more sophisticated preclinical models that can better predict on-target adverse effects in humans or a focus on topical or peripherally-restricted antagonists to minimize systemic exposure and associated side effects.

References

• 1. | BioWorld [bioworld.com]
• 2. Discovery of TRPM8 Antagonist ( S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mu and kappa opioid receptor agonists antagonize icilin-induced wet-dog shaking in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Validation of Published AMG 333 Research: A Comparative Guide for TRPM8 Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published research on AMG 333, a potent and selective Transient Receptor Potential Melastatin 8 (TRPM8) antagonist, with other relevant alternatives. The information is intended to support independent validation efforts and inform future research in the development of TRPM8-targeted therapeutics. This document summarizes key quantitative data, details experimental methodologies for pivotal assays, and visualizes critical pathways and workflows.

Introduction to AMG 333 and TRPM8

Transient Receptor Potential Melastatin 8 (TRPM8) is a non-selective cation channel that functions as the primary sensor for cold temperatures and cooling agents like menthol (B31143).[1][2] It is predominantly expressed in a subpopulation of sensory neurons, including those implicated in migraine pathogenesis.[1][2] Genetic association studies have linked TRPM8 to a reduced risk of migraine, making it an attractive therapeutic target.[1][2]

AMG 333 is a potent and highly selective antagonist of the TRPM8 ion channel developed by Amgen for the potential treatment of migraine.[1][2] Preclinical studies demonstrated its efficacy in animal models, leading to its advancement into Phase I clinical trials. However, the trial was discontinued (B1498344) due to adverse effects, specifically the sensation of heat.[3] This guide provides a comparative analysis of AMG 333 with another clinical-stage TRPM8 antagonist, PF-05105679, and other preclinical candidates.

Comparative Efficacy and Selectivity of TRPM8 Antagonists

The following tables summarize the in vitro potency and selectivity of AMG 333 against human TRPM8 (hTRPM8) and rat TRPM8 (rTRPM8), alongside comparative data for PF-05105679 and other preclinical TRPM8 antagonists from Amgen.

Table 1: In Vitro Potency of TRPM8 Antagonists

Compound	hTRPM8 IC50 (nM)	rTRPM8 IC50 (nM)	Reference(s)
AMG 333	13	20-30	[4][5][6]
PF-05105679	103	-	[7][8]
AMG2850	-	-	[6]
AMG8788	63.2	-	[6]
AMG0635	-	-	[6]
AMG9678	-	-	[6]
Compound 496	-	-	[6]

Table 2: Selectivity Profile of AMG 333

Off-Target	IC50 (µM)	Reference(s)
TRPV1	>20	[4]
TRPV3	>20	[4]
TRPV4	>20	[4]
TRPA1	>20	[4]

AMG 333 demonstrates high selectivity for TRPM8 over other members of the TRP channel family.[4]

In Vivo Pharmacodynamics

The in vivo efficacy of AMG 333 was evaluated in two rat models that are standard for assessing TRPM8 antagonism.

Table 3: In Vivo Efficacy of AMG 333 in Rat Models

Model	Endpoint	ED50 (mg/kg, p.o.)	Reference(s)
Icilin-Induced Wet-Dog Shakes	Inhibition of shaking behavior	1.14	[9]
Cold Pressor Test	Blockade of cold-induced blood pressure increase	1.10	[9]

Clinical Trial Outcomes and Adverse Effects

Both AMG 333 and PF-05105679 advanced to Phase I clinical trials but were discontinued.

• AMG 333: A single-ascending dose study in healthy subjects and migraine patients was completed, but further development was halted.[10]

• PF-05105679: This compound showed efficacy in a human cold pressor test, comparable to oxycodone.[6][11] However, the trial was stopped due to non-tolerated "hot sensations," particularly in the facial and upper body regions.[6][11] Similar adverse effects were noted for AMG 333.[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the TRPM8 signaling pathway, the experimental workflow for evaluating TRPM8 antagonists, and the logical relationship of the comparative analysis.

TRPM8 signaling pathway and the antagonistic action of AMG 333.

Workflow for the preclinical and clinical evaluation of AMG 333.

Logical structure for the comparison of TRPM8 antagonists.

Experimental Protocols

Detailed experimental protocols for the key assays are crucial for independent validation. The following are summaries based on available information, with full details to be referenced from the primary publication by Horne et al. (2018).

In Vitro Potency Assay (FLIPR)

• Cell Lines: Human embryonic kidney (HEK293) cells stably expressing either human TRPM8 (hTRPM8) or rat TRPM8 (rTRPM8).

• Assay Principle: A fluorometric imaging plate reader (FLIPR) is used to measure changes in intracellular calcium concentration upon channel activation.

• Procedure (General):

  • Cells are plated in 384-well plates and loaded with a calcium-sensitive dye (e.g., Fluo-4 AM).

  • Test compounds (e.g., AMG 333) at various concentrations are pre-incubated with the cells.

  • The TRPM8 channel is activated by adding a known agonist (e.g., menthol or icilin).

  • The change in fluorescence, indicative of calcium influx, is measured.

  • IC50 values are calculated by fitting the concentration-response data to a four-parameter logistic equation.

• Reference: Full protocol details are available in Horne DB, et al. J Med Chem. 2018;61(18):8186-8201.

In Vivo Wet-Dog Shake (WDS) Model

• Animal Model: Male Sprague-Dawley rats.

• Assay Principle: The TRPM8 agonist icilin (B1674354) induces a characteristic shaking behavior in rats, which can be inhibited by TRPM8 antagonists.

• Procedure (General):

  • Rats are orally administered with the test compound (e.g., AMG 333) or vehicle.

  • After a defined pre-treatment period, icilin is administered (e.g., intraperitoneally).

  • The number of wet-dog shakes is observed and counted for a specific duration.

  • The dose-dependent inhibition of WDS is used to calculate the ED50 value.

• Reference: Full protocol details are available in Horne DB, et al. J Med Chem. 2018;61(18):8186-8201.

In Vivo Cold Pressor Test

• Animal Model: Male Sprague-Dawley rats.

• Assay Principle: Exposure to a cold stimulus elicits a pressor response (increase in blood pressure), which is mediated in part by TRPM8. TRPM8 antagonists can attenuate this response.

• Procedure (General):

  • Rats are instrumented for blood pressure monitoring.

  • The test compound (e.g., AMG 333) or vehicle is administered orally.

  • A cold stimulus (e.g., application of a cold probe to the paw) is applied.

  • The change in mean arterial pressure is recorded.

  • The dose-dependent blockade of the cold-induced pressor response is used to determine the ED50 value.

• Reference: Full protocol details are available in Horne DB, et al. J Med Chem. 2018;61(18):8186-8201.

Conclusion

AMG 333 is a potent and selective TRPM8 antagonist that showed promising preclinical efficacy. However, its clinical development, along with that of PF-05105679, was halted due to on-target adverse effects, namely the sensation of heat. This highlights a significant challenge in the therapeutic targeting of TRPM8. This comparative guide provides a summary of the key data and methodologies to aid researchers in the continued exploration of TRPM8 as a therapeutic target and in the development of novel antagonists with improved safety profiles. The provided diagrams and data tables offer a structured overview for comparative analysis and future experimental design. For complete and detailed experimental procedures, readers are directed to the primary publication by Horne et al. (2018).

References

• 1. Gantacurium chloride - Wikipedia [en.wikipedia.org]
• 2. Targeting nociceptive transient receptor potential channels to treat chronic pain: current state of the field - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A cross-species translational pharmacokinetic-pharmacodynamic evaluation of core body temperature reduction by the TRPM8 blocker PF-05105679 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preclinical efficacy of the camptothecin-polymer conjugate IT-101 in multiple cancer models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Current view of ligand and lipid recognition by the menthol receptor TRPM8 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. transpharmation.com [transpharmation.com]

Benchmarking AMG 333 Against Novel TRPM8 Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The transient receptor potential melastatin 8 (TRPM8) channel, a key sensor for cold temperatures and cooling agents, has emerged as a significant therapeutic target for a range of conditions, including migraine, neuropathic pain, and overactive bladder.[1][2][3] AMG 333, a potent and selective TRPM8 antagonist, demonstrated promise in early clinical development for migraine before its discontinuation due to adverse effects.[3][4][5] This guide provides a comparative benchmark of AMG 333 against a selection of novel TRPM8 inhibitors, offering a quantitative analysis of their performance and detailed experimental methodologies to support further research and development in this area.

Data Presentation: Quantitative Comparison of TRPM8 Inhibitors

The following table summarizes the in vitro potency of AMG 333 and other notable TRPM8 antagonists. Data is presented as the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50) where applicable, derived from various cellular assays.

Compound	Target	Assay Type	Agonist Used	IC50 / EC50 (nM)	Cell Line	Reference
AMG 333	Human TRPM8	Not Specified	Not Specified	13	Not Specified	[6]
PF-05105679	Human TRPM8	FLIPR	Not Specified	702 (R-enantiomer)	Not Specified	[7]
KPR-5714	Human TRPM8	Not Specified	Not Specified	25.3	Not Specified	[8]
BCTC	Human TRPM8	Calcium Flux	Icilin	660	HEK293	[9]
RGM8-51	Rat TRPM8	Calcium Microfluorography	Menthol (B31143)	1060	HEK293	[10]
RGM8-51	Human TRPM8	Calcium Microfluorography	Menthol	1740	HEK293	[10]
PBMC	Mouse TRPM8	Calcium Microfluorimetry	Menthol	<1 (sub-nanomolar affinity)	HEK293T	[11]
Compound 14 (BB 0322703)	Rat TRPM8	Patch-clamp	Not Specified	1250	HEK293	[12]
Hispidulin	Not Specified	Not Specified	Not Specified	9700	Not Specified	[8]
Oroxylin A	Not Specified	Not Specified	Not Specified	1700	Not Specified	[8]

Experimental Protocols

Calcium Imaging Assay for TRPM8 Antagonist Screening

This protocol outlines a common method for assessing the inhibitory activity of compounds on TRPM8 channels using a fluorescent calcium indicator.

a. Cell Culture and Preparation:

• Human Embryonic Kidney 293 (HEK293) cells stably expressing the human TRPM8 (hTRPM8) channel are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), antibiotics (penicillin and streptomycin), and a selection agent like G418.[9]

• Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.[9]

• For the assay, cells are seeded into 96-well or 384-well black, clear-bottom plates and allowed to form a monolayer overnight.[9][13]

b. Dye Loading:

• The culture medium is removed, and cells are washed with a buffered salt solution such as Hanks' Balanced Salt Solution (HBSS).[9]

• A dye loading solution containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) is added to each well.[9][11]

• The plate is incubated at 37°C for 45-60 minutes in the dark to allow the dye to enter the cells.[9]

c. Compound Incubation and Fluorescence Measurement:

• After incubation, the dye solution is removed, and the cells are washed again with HBSS.[9]

• The test compounds, including the vehicle control and reference antagonists, are added to the respective wells at various concentrations and incubated for a defined period (e.g., 10-20 minutes).[9]

• The plate is then placed in a fluorescence microplate reader. A baseline fluorescence reading is established before the addition of a TRPM8 agonist (e.g., menthol or icilin).[9]

• Fluorescence intensity is recorded over time to measure the influx of calcium upon channel activation.

d. Data Analysis:

• The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

• The response is often normalized to the baseline fluorescence (ΔF/F₀).[9]

• Concentration-response curves are generated to determine the IC50 value for each antagonist.

In Vivo Model: Oxaliplatin-Induced Cold Allodynia

This animal model is frequently used to evaluate the efficacy of TRPM8 antagonists in a neuropathic pain setting.

a. Induction of Cold Allodynia:

• Rodents (rats or mice) are administered oxaliplatin, a chemotherapeutic agent known to induce cold hypersensitivity.[12]

• The development of cold allodynia is assessed by measuring the animal's response to a cold stimulus (e.g., a cold plate or acetone (B3395972) application to the paw).

b. Compound Administration and Behavioral Testing:

• The test compounds (TRPM8 antagonists) are administered to the animals, typically via oral or intravenous routes.[10]

• At various time points after compound administration, the animals are re-exposed to the cold stimulus.

• The withdrawal latency or frequency of withdrawal responses is measured and compared between treated and vehicle control groups to assess the analgesic effect of the compound.[10][12]

Visualizations: Signaling Pathways and Experimental Workflows

TRPM8 Signaling Pathway

Caption: TRPM8 channel activation by cold or chemical agonists leads to cation influx and downstream signaling.

Experimental Workflow for TRPM8 Inhibitor Benchmarking

Caption: A typical workflow for the discovery and validation of novel TRPM8 inhibitors.

References

• 1. mdpi.com [mdpi.com]
• 2. Antibodies to the Extracellular Pore Loop of TRPM8 Act as Antagonists of Channel Activation | PLOS One [journals.plos.org]
• 3. mdpi.com [mdpi.com]
• 4. Highly functionalized β-lactams and 2-ketopiperazines as TRPM8 antagonists with antiallodynic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TRPM8 Channels: Advances in Structural Studies and Pharmacological Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Pharmacological Blockade of TRPM8 Ion Channels Alters Cold and Cold Pain Responses in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In Vitro and In Vivo Pharmacological Characterization of a Novel TRPM8 Inhibitor Chemotype Identified by Small-Scale Preclinical Screening [mdpi.com]
• 13. Novel selective, potent naphthyl TRPM8 antagonists identified through a combined ligand- and structure-based virtual screening approach - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of AMG 333: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of investigational compounds is a cornerstone of laboratory safety and environmental stewardship. This guide provides essential information for the proper disposal of AMG 333, a potent and selective TRPM8 antagonist. In the absence of explicit disposal protocols from the manufacturer, this document outlines a set of best practices based on the compound's known properties and general principles of chemical waste management.

Immediate Safety and Handling Protocols

Before considering disposal, it is imperative to handle AMG 333 with appropriate safety measures to minimize exposure. While a specific Safety Data Sheet (SDS) with comprehensive hazard information is not publicly available, the following standard laboratory practices are crucial:

• Personal Protective Equipment (PPE): Always wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling AMG 333.

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any airborne particles.

• Spill Management: In case of a spill, isolate the area and prevent the spread of the material. Absorb the spill with an inert material and collect it in a sealed container for disposal as hazardous waste.

AMG 333 Chemical and Physical Properties

A thorough understanding of a compound's properties is fundamental to its safe handling and disposal. Below is a summary of key data for AMG 333.[1][2][3]

Property	Value	Source
Chemical Name	6-[[[(S)-(3-Fluoro-2-pyridinyl)[3-fluoro-4-(trifluoromethoxy)phenyl]methyl]amino]carbonyl]-3-pyridinecarboxylic acid	[1][4]
CAS Number	1416799-28-4	[1][2][3]
Molecular Formula	C₂₀H₁₂F₅N₃O₄	[1][2][3]
Molecular Weight	453.32 g/mol	[2][3][5]
Appearance	Solid	[1]
Purity	≥98%	[1][4]
Storage	Store at -20°C	[1][2]
Solubility	Soluble in DMSO and Ethanol. Insoluble in water.	[5]

Step-by-Step Disposal Procedure

As AMG 333 is a synthetic chemical compound intended for research, it must be treated as hazardous chemical waste. Do not dispose of AMG 333 down the drain or in regular trash.

• Waste Identification and Segregation:

  • Properly label AMG 333 waste containers with the full chemical name and any known hazard information.

  • Segregate AMG 333 waste from other laboratory waste streams to prevent accidental reactions. This includes keeping it separate from incompatible chemicals.

• Containerization:

  • Collect all solid AMG 333 waste in a dedicated, sealed, and chemically resistant container.

  • For solutions of AMG 333 (e.g., in DMSO or ethanol), use a separate, clearly labeled, and sealed container designed for liquid chemical waste.

• Consult with Environmental Health and Safety (EHS):

  • This is a mandatory step. Contact your institution's EHS department to inform them about the AMG 333 waste you have generated.

  • Provide them with all available information on the compound, including the data presented in this guide.

  • Follow their specific instructions for waste pickup, storage, and disposal, as they will be familiar with local, state, and federal regulations.

• Waste Disposal:

  • The disposal of AMG 333 will be managed by a licensed hazardous waste disposal company contracted by your institution.

  • Ensure all necessary paperwork is completed as required by your EHS department.

Experimental Protocols Cited

The information presented in this guide is based on publicly available data from chemical suppliers and scientific publications. No key experiments regarding the disposal of AMG 333 have been cited, as this information is not available. The disposal procedures are derived from general best practices for chemical waste management.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of AMG 333.

Caption: Logical workflow for the safe disposal of AMG 333.

Disclaimer: This information is intended as a general guide and does not replace the specific requirements of your institution or local regulations. Always consult with your Environmental Health and Safety department for definitive guidance on chemical waste disposal.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medkoo.com [medkoo.com]
• 3. AMG-333 - Wikipedia [en.wikipedia.org]
• 4. AMG 333 | TRPM Channels | Tocris Bioscience [tocris.com]
• 5. selleckchem.com [selleckchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Amg 333

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when working with potent, selective compounds like Amg 333. This document provides essential, immediate safety and logistical information for the handling of Amg 333, a selective antagonist of the transient receptor potential cation channel subfamily M member 8 (TRPM8). Adherence to these guidelines is critical for personal safety and the integrity of your research.

Immediate Safety and Handling Protocols

Amg 333 is a potent compound that requires careful handling to minimize exposure. The following personal protective equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedures should be conducted to determine the appropriate level of PPE. The following table summarizes the recommended PPE for handling Amg 333.

PPE Category	Recommendation	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides a robust barrier against skin contact. The outer glove should be changed immediately after handling the compound to prevent the spread of contamination.
Eye Protection	Chemical safety goggles or a face shield.	Protects the eyes and face from airborne particles and potential splashes of solutions containing the compound.
Body Protection	A dedicated laboratory coat, preferably disposable.	Prevents contamination of personal clothing. The lab coat should be removed before leaving the designated work area.
Respiratory Protection	A NIOSH-approved N95 or higher-level respirator.	Recommended when handling the powdered form of the compound outside of a certified chemical fume hood or glove box to minimize inhalation of fine particles.

Handling and Storage

Proper handling and storage are crucial for maintaining the stability of Amg 333 and ensuring a safe laboratory environment.

Aspect	Procedure
Powder Handling	All handling of powdered Amg 333 should be performed in a certified chemical fume hood or a glove box to contain airborne particles.
Solution Preparation	When preparing solutions, slowly add the solvent to the powder to prevent splashing. For in vitro studies, Amg 333 is soluble in DMSO. For in vivo experiments, various formulations using solvents like DMSO, PEG300, Tween-80, and corn oil can be prepared.[1][2] Sonication may be used to aid dissolution.[3]
Storage	Store Amg 333 powder at -20°C for long-term stability (up to 3 years).[4] Stock solutions should be aliquoted and stored at -80°C (for up to 2 years) or -20°C (for up to 1 year) to avoid repeated freeze-thaw cycles.[4]

Disposal Plan

All waste materials contaminated with Amg 333, including empty vials, used gloves, and other disposable labware, must be treated as hazardous chemical waste.

Waste Type	Disposal Procedure
Solid Waste	Collect in a designated, sealed, and clearly labeled hazardous waste container.
Liquid Waste	Collect in a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of down the drain.
Contaminated PPE	Dispose of as hazardous chemical waste in the designated solid waste container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocols

Amg 333 has been utilized in several key preclinical models to investigate its role as a TRPM8 antagonist. Below are detailed methodologies for two such experiments.

Icilin-Induced Wet-Dog Shake (WDS) Model in Rats

This model is used to assess the in vivo efficacy of TRPM8 antagonists.

• Animals: Male Sprague-Dawley rats are used.

• Acclimation: Animals are acclimated to the testing environment before the experiment.

• Compound Administration: Amg 333 is administered orally (p.o.) at varying doses (e.g., 0.6-3 mg/kg).[4]

• Induction of WDS: After a set pre-treatment time, the TRPM8 agonist icilin (B1674354) is administered to induce the wet-dog shake behavior.

• Observation: The frequency of wet-dog shakes is observed and recorded for a defined period.

• Data Analysis: The dose-dependent inhibition of WDS by Amg 333 is calculated and analyzed.

Cold-Pressor Test in Rats

This test evaluates the effect of TRPM8 antagonists on cold-induced physiological responses.

• Animals: Male Sprague-Dawley rats are used.

• Instrumentation: Animals are instrumented for the measurement of physiological parameters such as blood pressure.

• Compound Administration: Amg 333 is administered orally (p.o.) at varying doses (e.g., 1-3 mg/kg).[4]

• Cold Stimulation: A cold stimulus is applied to induce a pressor response (an increase in blood pressure).

• Measurement: Blood pressure is monitored before and after cold stimulation.

• Data Analysis: The ability of Amg 333 to block the cold-induced increase in blood pressure is quantified and analyzed.

Signaling Pathway

Amg 333 functions by antagonizing the TRPM8 channel, which is a key sensor of cold temperatures and cooling agents like menthol. The following diagram illustrates the simplified signaling pathway of TRPM8 and the point of intervention for Amg 333.

References

• 1. selleckchem.com [selleckchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. AMG 333 | TRP/TRPV Channel | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]